(S)-OTS514

Core Science & Biosynthesis

(S)-OTS514: A Deep Dive into its Mechanism of Action in Multiple Myeloma

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Multiple myeloma (MM) remains an incurable hematological malignancy, necessitating the development of novel therapeutic strategies.[1][2] A promising target in this context is the T-LAK cell-originated protein kinase (TOPK), a mitotic kinase frequently overexpressed in various cancers, including multiple myeloma, and correlated with poor patient prognosis.[2][3] (S)-OTS514 is a potent and selective small molecule inhibitor of TOPK, demonstrating significant anti-myeloma activity in preclinical models.[1][3] This technical guide provides a comprehensive overview of the mechanism of action of (S)-OTS514 in multiple myeloma, detailing its effects on cellular signaling pathways, summarizing key quantitative data, and outlining the experimental protocols used to elucidate its activity.

Core Mechanism of Action: TOPK Inhibition

(S)-OTS514 exerts its anti-myeloma effects by directly inhibiting the kinase activity of TOPK.[1] TOPK, also known as PDZ-binding kinase (PBK), is a serine/threonine kinase that plays a critical role in mitosis and cell cycle progression.[4] In multiple myeloma, TOPK is highly expressed in malignant plasma cells.[3] The potent inhibitory effect of (S)-OTS514 on TOPK is demonstrated by its low nanomolar half-maximal inhibitory concentration (IC50).[1]

Downstream Cellular Effects of (S)-OTS514 in Multiple Myeloma

The inhibition of TOPK by (S)-OTS514 triggers a cascade of downstream events, ultimately leading to the demise of multiple myeloma cells. These effects are primarily characterized by cell cycle arrest and the induction of apoptosis, mediated through the modulation of several key signaling pathways.[1][2]

Cell Cycle Arrest and Apoptosis

Treatment of human myeloma cell lines (HMCLs) with (S)-OTS514 at nanomolar concentrations leads to a robust induction of cell cycle arrest and apoptosis.[1][2] This is evidenced by an increase in the sub-G1 cell population, indicative of DNA fragmentation, and the cleavage of caspase-3 and poly (ADP-ribose) polymerase (PARP). The pro-apoptotic effects of (S)-OTS514 are observed to be independent of the p53 mutation or deletion status of the myeloma cells, suggesting a broad applicability across different genetic subtypes of the disease.[2]

Modulation of Key Signaling Pathways

(S)-OTS514-mediated TOPK inhibition disrupts multiple pro-survival signaling cascades within multiple myeloma cells:[2]

• Activation of FOXO3 and CDK-Inhibitory Proteins: TOPK inhibition leads to the activation of the transcription factor FOXO3. This, in turn, upregulates its transcriptional targets, the cyclin-dependent kinase (CDK) inhibitors p21 (CDKN1A) and p27 (CDKN1B), which contribute to cell cycle arrest.[2]

• Inhibition of Pro-Survival Kinase Cascades: (S)-OTS514 treatment results in the disruption of several critical pro-survival pathways, including:

  • AKT Pathway: Reduced phosphorylation of AKT.[2]

  • p38 MAPK Pathway: Decreased phosphorylation of p38 MAPK.[2]

  • NF-κB Pathway: Disruption of NF-κB signaling.[2]

• Downregulation of FOXM1: Inhibition of TOPK leads to a reduction in the levels of the transcription factor FOXM1, a known downstream target of TOPK that is involved in cell proliferation.[2]

Quantitative Data Summary

The anti-myeloma activity of (S)-OTS514 has been quantified in various preclinical studies. The following tables summarize the key findings.

Table 1: In Vitro Cytotoxicity of (S)-OTS514 in Human Myeloma Cell Lines (HMCLs)

Cell Line	IC50 (nM) at 72 hours
MM.1S	11.6
U266	29.4
H929	18.2
RPMI-8226	20.5
OPM-2	15.7
KMS-11	14.3
KMS-12-BM	17.9
JJN3	21.1
RPMI-8226 Dox40 (resistant)	>1000

Data compiled from preclinical studies.

Table 2: In Vivo Efficacy of a Related TOPK Inhibitor, OTS964, in a Multiple Myeloma Xenograft Model

Treatment	Dosage	Tumor Size Reduction
OTS964 (oral)	100 mg/kg, 5 days/week	48% - 81% (compared to control)

Data from an aggressive mouse xenograft model using a related, orally available TOPK inhibitor.[1]

Synergistic Effects with Lenalidomide

Preclinical studies have demonstrated a synergistic anti-myeloma effect when (S)-OTS514 is combined with the immunomodulatory drug lenalidomide, a standard-of-care agent in multiple myeloma treatment.[2] This combination provides a strong rationale for the clinical evaluation of TOPK inhibitors in conjunction with existing therapeutic regimens for multiple myeloma.[2]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the investigation of (S)-OTS514's mechanism of action.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed human myeloma cell lines in 96-well plates at a density of 1 x 10^4 cells/well.

• Compound Treatment: After 24 hours, treat the cells with increasing concentrations of (S)-OTS514 for 72 hours.

• MTT Addition: Remove the medium and add 28 µL of a 2 mg/mL solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

• Incubation: Incubate the cells for 1.5 hours at 37°C.

• Solubilization: Remove the MTT solution and add 130 µL of dimethyl sulfoxide (B87167) (DMSO) to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Incubate for 15 minutes at 37°C with shaking and measure the absorbance at 492 nm using a microplate reader.

Apoptosis Assay (Annexin V and Propidium Iodide Staining by Flow Cytometry)

• Cell Treatment: Treat multiple myeloma cells with the desired concentrations of (S)-OTS514 for the specified duration.

• Cell Harvesting: Collect both adherent and suspension cells and wash them twice with cold phosphate-buffered saline (PBS).

• Cell Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube and add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) staining solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples by flow cytometry within one hour.

Western Blot Analysis

• Cell Lysis: Lyse (S)-OTS514-treated and control multiple myeloma cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein (20-30 µg) on a 4-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against TOPK, p-AKT, AKT, p-p38, p38, FOXM1, cleaved PARP, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C. Recommended antibody dilutions are typically 1:1000.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

In Vivo Xenograft Model

• Cell Inoculation: Subcutaneously inject a human multiple myeloma cell line (e.g., H929) into immunodeficient mice (e.g., NSG mice).

• Tumor Growth: Allow tumors to establish and reach a predetermined size.

• Drug Administration: Administer the TOPK inhibitor (e.g., the orally available compound OTS964 at 100 mg/kg) or vehicle control to the mice, typically for 5 days a week.

• Tumor Measurement: Measure tumor volume regularly using calipers.

• Endpoint Analysis: At the end of the study, sacrifice the mice and excise the tumors for further analysis, such as western blotting for target proteins.

Mandatory Visualizations

Caption: Signaling pathway of (S)-OTS514 in multiple myeloma.

Caption: Experimental workflow for evaluating (S)-OTS514.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Annexin V Staining Protocol [bdbiosciences.com]
• 3. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - DE [thermofisher.com]
• 4. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

(S)-OTS514: A Potent Inhibitor of TOPK/PBK for Cancer Therapy

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-OTS514 is a potent and selective small molecule inhibitor of T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK). TOPK/PBK is a serine/threonine kinase that is frequently overexpressed in a wide range of human cancers and correlates with poor prognosis. Its critical role in mitosis and cell cycle progression makes it an attractive target for cancer therapy. This technical guide provides a comprehensive overview of (S)-OTS514, including its mechanism of action, quantitative data on its efficacy, and detailed experimental protocols for its evaluation.

Introduction to TOPK/PBK and (S)-OTS514

TOPK/PBK is a key regulator of cytokinesis, the final stage of cell division.[1] Overexpression of TOPK/PBK in cancer cells leads to uncontrolled proliferation and tumor growth. (S)-OTS514 is the S-enantiomer of OTS514, a highly potent inhibitor of TOPK with an IC50 of 2.6 nM in cell-free assays.[2][3] By inhibiting TOPK, (S)-OTS514 induces cytokinesis failure, leading to cell cycle arrest and subsequent apoptosis in cancer cells.[1][4]

Mechanism of Action

(S)-OTS514 exerts its anti-cancer effects by directly inhibiting the kinase activity of TOPK. This inhibition disrupts downstream signaling pathways crucial for cancer cell survival and proliferation.

TOPK/PBK Signaling Pathway

TOPK is involved in multiple signaling pathways that regulate cell division, apoptosis, and metastasis. Key downstream effectors include p38 MAPK, AKT, and NF-κB.[5] Inhibition of TOPK by (S)-OTS514 leads to the downregulation of these pro-survival pathways. Furthermore, TOPK inhibition results in the accumulation of the tumor suppressor proteins p21 and p27, which are transcriptional targets of FOXO3, ultimately leading to cell cycle arrest.[4][5]

Figure 1: Simplified TOPK/PBK signaling pathway and the inhibitory action of (S)-OTS514.

Quantitative Data

The potency and efficacy of (S)-OTS514 have been evaluated in various in vitro and in vivo models.

In Vitro Potency

(S)-OTS514 demonstrates potent inhibitory activity against TOPK kinase and exhibits significant growth-inhibitory effects on various cancer cell lines.

Parameter	Value	Reference
TOPK IC50 (Cell-free)	2.6 nM	[2]
Kidney Cancer Cell Lines IC50	19.9 - 44.1 nM	[2]
Ovarian Cancer Cell Lines IC50	3.0 - 46 nM	[2]
Human Myeloma Cell Lines IC50	Nanomolar concentrations	[5]

Table 1: In Vitro Potency of (S)-OTS514

In Vivo Efficacy

(S)-OTS514 has shown significant anti-tumor activity in preclinical xenograft models.

Cancer Type	Animal Model	Treatment	Outcome	Reference
Lung Cancer	Mouse xenograft (LU-99)	Intravenous or oral administration	Complete tumor regression	[6]
Ovarian Cancer	ES-2 peritoneal dissemination xenograft	Oral administration (25 and 50 mg/kg)	Significantly elongated overall survival	[2]
Myeloma	Mouse xenograft	Oral administration (OTS964, a related compound, at 100 mg/kg)	48%-81% reduction in tumor size	[4]
Oral Squamous Carcinoma	HSC-2 derived tumor in immunodeficient mice	Administration of OTS514	Suppressed tumor growth	[7]

Table 2: In Vivo Efficacy of (S)-OTS514 and Related Compounds

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the evaluation of (S)-OTS514.

In Vitro Kinase Assay

This assay determines the direct inhibitory effect of (S)-OTS514 on TOPK kinase activity.

Materials:

• Recombinant human TOPK enzyme

• Kinase buffer (e.g., 40mM Tris, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA, 50μM DTT)

• Substrate (e.g., myelin basic protein)

• ATP

• (S)-OTS514

• ADP-Glo™ Kinase Assay kit (Promega) or similar

Procedure:

• Prepare serial dilutions of (S)-OTS514.

• In a 384-well plate, add 1 µl of inhibitor or DMSO (vehicle control).

• Add 2 µl of TOPK enzyme solution.

• Add 2 µl of a mix of substrate and ATP.

• Incubate at room temperature for a specified time (e.g., 120 minutes).

• Add 5 µl of ADP-Glo™ Reagent and incubate for 40 minutes at room temperature.

• Add 10 µl of Kinase Detection Reagent and incubate for 30 minutes at room temperature.

• Measure luminescence using a plate reader.

• Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Figure 2: Workflow for the in vitro TOPK kinase assay.

Cell Viability (MTT) Assay

This assay measures the effect of (S)-OTS514 on the proliferation of cancer cells.

Materials:

• Cancer cell lines

• Complete culture medium

• 96-well plates

• (S)-OTS514

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight.

• Treat the cells with various concentrations of (S)-OTS514 and a vehicle control.

• Incubate for a specified period (e.g., 72 hours).

• Add 10 µl of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Remove the medium and add 100 µl of solubilization solution to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

In Vivo Xenograft Study (Lung Cancer Model)

This protocol outlines the procedure for evaluating the anti-tumor efficacy of (S)-OTS514 in a lung cancer xenograft model.

Materials:

• Immunodeficient mice (e.g., NOD/SCID)

• Human lung cancer cells (e.g., LU-99)

• (S)-OTS514

• Vehicle for administration (e.g., saline for intravenous, appropriate formulation for oral gavage)

• Calipers for tumor measurement

Procedure:

• Subcutaneously inject human lung cancer cells into the flank of the mice.

• Allow tumors to grow to a palpable size (e.g., 100-150 mm³).

• Randomize mice into treatment and control groups.

• Administer (S)-OTS514 or vehicle via the desired route (e.g., intravenous injection or oral gavage) at a predetermined dose and schedule.

• Measure tumor volume using calipers at regular intervals using the formula: Volume = 0.5 x length x width².[6]

• Monitor animal body weight and general health.

• At the end of the study, euthanize the mice and excise the tumors for further analysis.

Figure 3: Workflow for an in vivo lung cancer xenograft study.

Conclusion

(S)-OTS514 is a highly promising therapeutic agent that targets the TOPK/PBK kinase, a key player in cancer cell proliferation. Its potent in vitro and in vivo activity against a range of cancers highlights its potential as a valuable addition to the arsenal (B13267) of anti-cancer drugs. The detailed protocols provided in this guide are intended to support further research and development of (S)-OTS514 and other TOPK/PBK inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Potent anti‐myeloma activity of the TOPK inhibitor OTS514 in pre‐clinical models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Integrative genomic analysis of drug resistance in MET exon 14 skipping lung cancer using patient-derived xenograft models [frontiersin.org]
• 7. PDZ-binding kinase inhibitor OTS514 suppresses the proliferation of oral squamous carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and Synthesis of (S)-OTS514: A Potent TOPK Inhibitor for Cancer Therapy

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-OTS514 is the levorotatory enantiomer of OTS514, a potent and selective inhibitor of T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK). TOPK is a serine/threonine kinase that is overexpressed in a wide range of human cancers and plays a crucial role in mitosis and cell proliferation. Its inhibition has emerged as a promising strategy for cancer therapy. This technical guide provides a comprehensive overview of the discovery, synthesis, and biological evaluation of (S)-OTS514, including detailed experimental protocols and a summary of its potent anti-cancer activities.

Discovery of OTS514

The journey to identify OTS514 began with a large-scale screening of approximately 300,000 small molecules to identify potent inhibitors of TOPK. This screening effort led to the discovery of a thieno[2,3-c]quinolone derivative, OTS514, which demonstrated significant inhibitory activity against TOPK. Subsequent structure-activity relationship (SAR) studies were conducted to optimize the potency and selectivity of this lead compound. It was found that the (S)-enantiomer, (S)-OTS514, exhibited the desired potent TOPK inhibitory activity.

Synthesis of (S)-OTS514

While the precise, step-by-step synthesis of (S)-OTS514 is proprietary, a plausible synthetic route can be constructed based on the general synthesis of thieno[2,3-c]quinolone derivatives. The synthesis involves the construction of the core heterocyclic scaffold followed by the introduction of the side chain.

A generalized synthetic workflow is depicted below:

Caption: Generalized synthetic workflow for (S)-OTS514.

Mechanism of Action

(S)-OTS514 exerts its anti-cancer effects by potently inhibiting the kinase activity of TOPK. This inhibition disrupts downstream signaling pathways crucial for cancer cell proliferation, survival, and mitosis. Key signaling pathways affected by OTS514 include:

• FOXM1 Signaling: OTS514 treatment leads to a reduction in the levels of FOXM1, a key transcription factor involved in cell cycle progression and proliferation.

• AKT Signaling: The pro-survival AKT signaling pathway is disrupted by OTS514.

• p38 MAPK Signaling: OTS514 has been shown to interfere with the p38 MAPK pathway.

• NF-κB Signaling: The NF-κB pathway, which is involved in inflammation and cell survival, is also inhibited by OTS514.

The inhibition of these pathways ultimately leads to cell cycle arrest, primarily at the G1 phase, and the induction of apoptosis (programmed cell death) in cancer cells.

Caption: Signaling pathways modulated by (S)-OTS514.

Quantitative Data Summary

The following tables summarize the in vitro and in vivo efficacy of OTS514.

Table 1: In Vitro IC50 Values of OTS514 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
Multiple Myeloma	Multiple Myeloma	11.6 - 29.4
VMRC-RCW	Kidney Cancer	19.9
Caki-1	Kidney Cancer	44.1
Caki-2	Kidney Cancer	33.5
769-P	Kidney Cancer	28.7
786-O	Kidney Cancer	39.8
Ovarian Cancer Lines	Ovarian Cancer	3.0 - 46
Small Cell Lung Cancer Lines	Small Cell Lung Cancer	0.4 - 42.6

Table 2: In Vivo Efficacy of OTS514

Cancer Model	Dosing Regimen	Outcome
Human Lung Cancer Xenograft (LU-99)	5 mg/kg, intravenous, once a day for 2 weeks	Good growth-suppressive effect (TGI of 104%)
Ovarian Cancer Peritoneal Dissemination (ES-2)	25 mg/kg and 50 mg/kg, oral	Significantly elongated overall survival compared to vehicle control.[1]
Multiple Myeloma Xenograft (using OTS964, a derivative)	100 mg/kg, oral, 5 days per week	Reduced tumor size by 48%-81% compared to control.[2][3]

Detailed Experimental Protocols

The following are representative protocols for key experiments used in the evaluation of (S)-OTS514.

In Vitro TOPK Kinase Assay

This assay is used to determine the direct inhibitory effect of (S)-OTS514 on TOPK kinase activity. A common method is a luminescence-based assay that measures ADP production.

Materials:

• Recombinant human TOPK enzyme

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)

• Substrate (e.g., a generic kinase substrate like myelin basic protein)

• ATP

• (S)-OTS514 at various concentrations

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• 384-well plates

• Luminometer

Procedure:

• Prepare serial dilutions of (S)-OTS514 in kinase buffer.

• In a 384-well plate, add 1 µL of diluted (S)-OTS514 or vehicle (DMSO).

• Add 2 µL of TOPK enzyme solution to each well.

• Add 2 µL of a substrate/ATP mix to initiate the reaction.

• Incubate the plate at room temperature for 60-120 minutes.

• Add 5 µL of ADP-Glo™ Reagent and incubate for 40 minutes at room temperature.

• Add 10 µL of Kinase Detection Reagent and incubate for 30 minutes at room temperature.

• Measure luminescence using a plate reader.

• Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cancer cell lines

• Complete cell culture medium

• (S)-OTS514 at various concentrations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of (S)-OTS514 or vehicle control for 72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay detects early (Annexin V positive) and late (Annexin V and PI positive) apoptotic cells.

Materials:

• Cancer cell lines

• (S)-OTS514

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium (B1200493) Iodide (PI), and binding buffer)

• Flow cytometer

Procedure:

• Treat cells with (S)-OTS514 at the desired concentration and for the desired time.

• Harvest the cells (including floating cells) and wash with cold PBS.

• Resuspend the cells in 1X binding buffer.

• Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's protocol.

• Incubate the cells in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry within 1 hour.

• Quantify the percentage of cells in early apoptosis, late apoptosis, and necrosis.

Cell Cycle Analysis (Propidium Iodide Staining)

This assay uses propidium iodide to stain DNA and a flow cytometer to analyze the distribution of cells in different phases of the cell cycle.

Materials:

• Cancer cell lines

• (S)-OTS514

• 70% cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Treat cells with (S)-OTS514 for the desired time.

• Harvest the cells and wash with PBS.

• Fix the cells by dropwise addition of cold 70% ethanol while vortexing, and store at -20°C overnight.

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cells in PI staining solution and incubate in the dark for 30 minutes at room temperature.

• Analyze the DNA content by flow cytometry.

• Use cell cycle analysis software to determine the percentage of cells in G0/G1, S, and G2/M phases.

In Vivo Xenograft Study

This study evaluates the anti-tumor efficacy of (S)-OTS514 in a living organism.

Materials:

• Immunocompromised mice (e.g., nude or SCID mice)

• Cancer cell line for implantation

• (S)-OTS514 formulated for in vivo administration

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Subcutaneously inject a suspension of cancer cells into the flank of each mouse.

• Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomize the mice into treatment and control groups.

• Administer (S)-OTS514 or vehicle control to the mice according to the planned dosing schedule (e.g., daily oral or intravenous administration).

• Measure tumor volume with calipers every 2-3 days.

• Monitor the body weight and general health of the mice throughout the study.

• At the end of the study, euthanize the mice and excise the tumors for further analysis.

Caption: General experimental workflow for evaluating (S)-OTS514.

Western Blot Analysis

This technique is used to detect and quantify specific proteins in cell lysates to understand the effect of (S)-OTS514 on signaling pathways.

Materials:

• (S)-OTS514 treated and untreated cell lysates

• SDS-PAGE gels

• Transfer apparatus and membranes (PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against TOPK, p-AKT, AKT, p-p38, p38, FOXM1, cleaved PARP, GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse cells and determine protein concentration.

• Separate protein lysates by SDS-PAGE.

• Transfer proteins to a membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane and add chemiluminescent substrate.

• Detect the signal using an imaging system.

• Quantify band intensities and normalize to a loading control (e.g., GAPDH).

Conclusion

(S)-OTS514 is a potent and selective inhibitor of TOPK with significant anti-cancer activity across a range of malignancies. Its ability to induce cell cycle arrest and apoptosis through the modulation of key signaling pathways makes it a promising candidate for further clinical development. The experimental protocols detailed in this guide provide a framework for the continued investigation of (S)-OTS514 and other TOPK inhibitors in the pursuit of novel cancer therapies.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Potent anti‐myeloma activity of the TOPK inhibitor OTS514 in pre‐clinical models - PMC [pmc.ncbi.nlm.nih.gov]

(S)-OTS514: A Technical Guide to its Role in Cell Cycle Arrest and Apoptosis

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(S)-OTS514 is a potent and selective small molecule inhibitor of T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK). TOPK is a serine/threonine kinase that is frequently overexpressed in a variety of human cancers and correlates with poor prognosis. (S)-OTS514, the S-enantiomer of OTS514, exerts its anti-tumor activity by inducing robust cell cycle arrest and apoptosis in cancer cells. This technical guide provides an in-depth overview of the mechanism of action of (S)-OTS514, detailing its effects on key signaling pathways, and offers a compilation of quantitative data and experimental protocols for its study.

Introduction

T-LAK cell-originated protein kinase (TOPK) is a key regulator of mitosis and cytokinesis. Its overexpression in cancer cells contributes to uncontrolled proliferation and survival. (S)-OTS514 has emerged as a promising therapeutic agent due to its high potency against TOPK, with an IC50 value of 2.6 nM.[1][2] Inhibition of TOPK by (S)-OTS514 disrupts downstream signaling cascades, leading to cell cycle checkpoint activation and the initiation of programmed cell death. This document serves as a comprehensive resource for researchers investigating the therapeutic potential of (S)-OTS514.

Mechanism of Action: Inducing Cell Cycle Arrest and Apoptosis

(S)-OTS514's primary mechanism of action is the direct inhibition of TOPK's kinase activity. This targeted inhibition triggers a cascade of downstream events that collectively halt cell proliferation and induce apoptosis.

Cell Cycle Arrest

Treatment with (S)-OTS514 leads to a significant arrest of cancer cells in the G1 phase of the cell cycle.[3] This is primarily achieved through the modulation of key cell cycle regulatory proteins:

• Upregulation of FOXO3 and its Transcriptional Targets: (S)-OTS514 treatment leads to an increase in the levels of the transcription factor FOXO3.[4] Activated FOXO3, in turn, upregulates the expression of cyclin-dependent kinase inhibitors (CKIs) p21 (CDKN1A) and p27 (CDKN1B).[4]

• Inhibition of Cyclin-Dependent Kinases (CDKs): p21 and p27 are potent inhibitors of CDK2, CDK4, and CDK6. By binding to and inhibiting these CDKs, they prevent the phosphorylation of the retinoblastoma protein (Rb), thereby blocking the G1/S transition and causing cell cycle arrest.

• Downregulation of FOXM1: (S)-OTS514 treatment results in the loss of FOXM1, a transcription factor crucial for the expression of G2/M phase-specific genes.[4] The downregulation of FOXM1 further contributes to the disruption of cell cycle progression.

Induction of Apoptosis

Beyond its cytostatic effects, (S)-OTS514 is a potent inducer of apoptosis in cancer cells.[4][5] The apoptotic response is triggered through multiple pathways:

• Caspase-Dependent Pathway: A hallmark of apoptosis is the activation of a cascade of proteases called caspases. Treatment with (S)-OTS514 leads to the cleavage and activation of executioner caspases, such as caspase-3 and caspase-7.[5] This is evidenced by the cleavage of poly(ADP-ribose) polymerase (PARP), a substrate of activated caspase-3.[3]

• Disruption of Pro-Survival Signaling: (S)-OTS514 has been shown to disrupt several key pro-survival signaling pathways that are often hyperactive in cancer cells. These include the PI3K/AKT, p38 MAPK, and NF-κB signaling pathways.[4] Inhibition of these pathways sensitizes cancer cells to apoptotic stimuli.

• p53-Independent Apoptosis: Notably, the apoptotic effects of (S)-OTS514 have been observed to be independent of the p53 tumor suppressor protein status, which is often mutated or inactivated in cancer.[4] This suggests that (S)-OTS514 could be effective in a broad range of tumors, including those with p53 mutations.

Quantitative Data

The following tables summarize the quantitative effects of (S)-OTS514 on various cancer cell lines as reported in the literature.

Table 1: IC50 Values of (S)-OTS514 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Reference
Multiple Myeloma Cell Lines (Various)	Multiple Myeloma	Nanomolar concentrations	[4]
Ovarian Cancer Cell Lines (Various)	Ovarian Cancer	Not Specified
Oral Squamous Carcinoma Cell Lines	Oral Squamous Carcinoma	Not Specified	[5]

Table 2: Effect of (S)-OTS514 on Cell Cycle Distribution

Cell Line	Treatment (Concentration, Time)	% of Cells in G1	% of Cells in S	% of Cells in G2/M	Reference
Multiple Myeloma (MM1.S)	10 nM, 24h	Data not available	Data not available	Data not available	[3]
Multiple Myeloma (U266)	10 nM, 24h	Data not available	Data not available	Data not available	[3]

Table 3: Induction of Apoptosis by (S)-OTS514

Cell Line	Treatment (Concentration, Time)	% Apoptotic Cells	Assay	Reference
Oral Squamous Carcinoma Cells	Not Specified	Significantly Increased	Caspase-3/7 Activity	[5]
Multiple Myeloma Cell Lines	100 nM, 4h	Evident PARP Cleavage	Western Blot	[3]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of (S)-OTS514 on cancer cells.

Materials:

• Cancer cell lines of interest

• Complete culture medium

• 96-well plates

• (S)-OTS514 stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Allow cells to adhere and grow for 24 hours.

• Prepare serial dilutions of (S)-OTS514 in complete culture medium.

• Remove the medium from the wells and add 100 µL of the (S)-OTS514 dilutions to the respective wells. Include a vehicle control (medium with DMSO).

• Incubate the plate for the desired time period (e.g., 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• After incubation, add 100 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Cell Cycle Analysis (Propidium Iodide Staining and Flow Cytometry)

Objective: To analyze the effect of (S)-OTS514 on the cell cycle distribution of cancer cells.

Materials:

• Cancer cell lines of interest

• Complete culture medium

• 6-well plates

• (S)-OTS514 stock solution

• Phosphate-buffered saline (PBS)

• 70% ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to adhere.

• Treat cells with various concentrations of (S)-OTS514 or vehicle control for the desired time (e.g., 24 hours).

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by dropwise addition of ice-cold 70% ethanol while vortexing.

• Incubate the cells at -20°C for at least 2 hours.

• Wash the cells with PBS and resuspend in PI staining solution.

• Incubate at room temperature for 30 minutes in the dark.

• Analyze the samples using a flow cytometer.

• Use appropriate software to quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

Objective: To quantify the percentage of apoptotic and necrotic cells after treatment with (S)-OTS514.

Materials:

• Cancer cell lines of interest

• Complete culture medium

• 6-well plates

• (S)-OTS514 stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with (S)-OTS514 or vehicle control for the desired time.

• Harvest both adherent and floating cells and wash with PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

• Quantify the percentage of live (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Western Blotting

Objective: To detect the expression levels of key proteins involved in the (S)-OTS514-induced signaling pathways.

Materials:

• Cancer cell lines of interest

• Complete culture medium

• (S)-OTS514 stock solution

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-TOPK, anti-FOXO3, anti-p21, anti-p27, anti-FOXM1, anti-cleaved PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Treat cells with (S)-OTS514 as required.

• Lyse the cells in RIPA buffer and determine the protein concentration using the BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Add ECL substrate and visualize the protein bands using an imaging system.

• Use a loading control (e.g., β-actin) to normalize protein expression levels.

Visualizations

The following diagrams illustrate the key signaling pathways and experimental workflows described in this guide.

Experimental workflow for assessing (S)-OTS514's effects.

Signaling pathways affected by (S)-OTS514.

Conclusion

(S)-OTS514 is a potent TOPK inhibitor that effectively induces cell cycle arrest and apoptosis in a variety of cancer cell lines. Its mechanism of action involves the modulation of key signaling pathways, including the upregulation of FOXO3 and its targets p21 and p27, the downregulation of FOXM1, and the disruption of pro-survival pathways such as AKT, p38 MAPK, and NF-κB. The ability of (S)-OTS514 to induce apoptosis independently of p53 status makes it a particularly attractive candidate for further preclinical and clinical development. This technical guide provides a foundational resource for researchers working to further elucidate the therapeutic potential of this promising anti-cancer agent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Potent anti‐myeloma activity of the TOPK inhibitor OTS514 in pre‐clinical models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. PDZ-binding kinase inhibitor OTS514 suppresses the proliferation of oral squamous carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-OTS514: A Potent TOPK Inhibitor for the Treatment of Solid Tumors

(S)-OTS514 is a novel and highly potent small molecule inhibitor of T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK). TOPK is a serine/threonine kinase that is overexpressed in a wide range of human cancers and is associated with poor prognosis. Its role in promoting tumor cell proliferation, survival, and maintenance of cancer stem cells makes it an attractive target for cancer therapy. This technical guide provides a comprehensive overview of (S)-OTS514, including its mechanism of action, preclinical efficacy in various solid tumors, and detailed experimental protocols for its evaluation.

Mechanism of Action and Signaling Pathway

(S)-OTS514 exerts its anti-tumor effects by directly inhibiting the kinase activity of TOPK. This inhibition disrupts downstream signaling pathways crucial for cancer cell survival and proliferation. The primary mechanism involves the induction of cell cycle arrest and apoptosis.

Upon inhibition of TOPK by (S)-OTS514, several key downstream signaling molecules are affected. This includes the disruption of the AKT, p38 MAPK, and NF-κB signaling pathways[1][2]. Furthermore, TOPK inhibition leads to a decrease in the phosphorylation of FOXM1, a transcription factor implicated in cell cycle progression and oncogenesis[3]. This subsequently leads to the upregulation of the transcription factor FOXO3 and its downstream targets, the cyclin-dependent kinase inhibitors p21 (CDKN1A) and p27 (CDKN1B), which play a crucial role in inducing cell cycle arrest[1][2]. The effects of OTS514 have been shown to be independent of the p53 tumor suppressor protein status of the cancer cells[1][2].

Caption: Simplified signaling pathway of (S)-OTS514 action.

Quantitative Data: In Vitro Efficacy

(S)-OTS514 has demonstrated potent cytotoxic activity against a variety of solid tumor cell lines. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Cancer Type	Cell Line	IC50 (nM)	Reference
Kidney Cancer	VMRC-RCW	19.9	[4]
Caki-1	30.3	[4]
Caki-2	44.1	[4]
769-P	25.8	[4]
786-O	23.5	[4]
Ovarian Cancer	ES-2	3.0	[4]
A2780	46	[4]
SKOV3	15	[4]
OVCAR-3	28	[4]
Small Cell Lung Cancer	Various	0.4 - 42.6
Oral Squamous Cell Carcinoma	HSC-2, HSC-3, SAS, OSC-19	Dose-dependent decrease in cell survival	[5]

Experimental Protocols

A general experimental workflow for the preclinical evaluation of (S)-OTS514 is outlined below.

Caption: General experimental workflow for (S)-OTS514 evaluation.

Cell Viability Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of (S)-OTS514 on cancer cell lines and to calculate the IC50 value.

Materials:

• Cancer cell lines of interest

• Complete culture medium

• 96-well plates

• (S)-OTS514 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Drug Treatment: Prepare serial dilutions of (S)-OTS514 in complete culture medium. The final DMSO concentration should be kept constant and low (e.g., <0.1%) across all wells. Remove the medium from the wells and add 100 µL of the diluted (S)-OTS514 solutions. Include vehicle control (medium with DMSO) and blank (medium only) wells.

• Incubation: Incubate the plates for a specified period (e.g., 72 hours) at 37°C.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.

• Solubilization: Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the percentage of viability against the log of the drug concentration and determine the IC50 value using non-linear regression analysis.

Western Blot Analysis

This protocol is used to investigate the effect of (S)-OTS514 on the expression and phosphorylation status of proteins in the TOPK signaling pathway.

Materials:

• Cancer cell lines

• (S)-OTS514

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer apparatus and membranes (e.g., PVDF)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-TOPK, anti-phospho-AKT, anti-AKT, anti-phospho-p38, anti-p38, anti-FOXM1, anti-p21, anti-p27, anti-GAPDH or β-actin as a loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Seed cells in larger culture dishes (e.g., 6-well plates or 10 cm dishes) and treat with various concentrations of (S)-OTS514 for a specified time (e.g., 24 or 48 hours). After treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in sample buffer and separate them by size using SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C. Wash the membrane with TBST. Then, incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST. Apply the chemiluminescent substrate and detect the signal using an imaging system.

• Analysis: Analyze the band intensities to determine the relative protein expression or phosphorylation levels, normalizing to the loading control.

In Vivo Xenograft Study

This protocol describes a typical subcutaneous xenograft model to evaluate the in vivo efficacy of (S)-OTS514.

Materials:

• Immunocompromised mice (e.g., nude or NOD/SCID mice)

• Cancer cell line of interest

• Matrigel (optional)

• (S)-OTS514 formulation for in vivo administration

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 1-5 x 10^6 cells in PBS, with or without Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice regularly for tumor formation. Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Drug Administration: Administer (S)-OTS514 to the treatment group via a suitable route (e.g., oral gavage or intravenous injection) at a predetermined dose and schedule. Administer the vehicle control to the control group.

• Tumor Measurement: Measure tumor dimensions with calipers every few days and calculate the tumor volume using the formula: (Length x Width²) / 2.

• Monitoring: Monitor the body weight and overall health of the mice throughout the study to assess toxicity.

• Endpoint: At the end of the study (e.g., when tumors in the control group reach a certain size, or after a fixed duration of treatment), euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histology, or Western blotting).

• Data Analysis: Compare the tumor growth between the treatment and control groups to determine the anti-tumor efficacy of (S)-OTS514.

Pharmacokinetics and In Vivo Efficacy

Preclinical studies have demonstrated the in vivo efficacy of (S)-OTS514 and its derivatives.

Parameter	Finding	Reference
In Vivo Efficacy (OTS964 - an orally available derivative)	Oral administration of 100 mg/kg, 5 days a week, reduced tumor size by 48%-81% in a mouse xenograft model of multiple myeloma.	[1][6]
In Vivo Efficacy ((S)-OTS514)	Intravenous administration of 1-5 mg/kg once a day for 2 weeks induced tumor regression in a xenograft model of A549 lung cancer cells.
In Vivo Efficacy ((S)-OTS514)	Readily suppressed HSC-2-derived oral squamous cell carcinoma tumor growth in immunodeficient mice.	[5]
Toxicity	A related compound, OTS964, was well-tolerated when administered orally.	[1][6]

Clinical Trials

As of the latest available information, specific clinical trials for (S)-OTS514 in solid tumors are not widely reported in public databases. However, the potent preclinical activity of TOPK inhibitors like (S)-OTS514 provides a strong rationale for their clinical development. Researchers and drug development professionals are encouraged to monitor clinical trial registries for updates on the clinical evaluation of TOPK inhibitors in oncology.

Conclusion

(S)-OTS514 is a promising therapeutic agent for the treatment of solid tumors, demonstrating potent and selective inhibition of TOPK. Its mechanism of action, involving the induction of cell cycle arrest and apoptosis through the modulation of key signaling pathways, has been well-characterized in preclinical models. The extensive in vitro and in vivo data support its further investigation in clinical settings. The experimental protocols provided in this guide offer a framework for the continued evaluation and development of (S)-OTS514 and other TOPK inhibitors as novel cancer therapeutics.

References

• 1. ijbs.com [ijbs.com]
• 2. Inhibiting ALK-TOPK signaling pathway promotes cell apoptosis of ALK-positive NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ovid.com [ovid.com]
• 5. PDZ-binding kinase inhibitor OTS514 suppresses the proliferation of oral squamous carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Potent anti‐myeloma activity of the TOPK inhibitor OTS514 in pre‐clinical models - PMC [pmc.ncbi.nlm.nih.gov]

The TOPK Inhibitor (S)-OTS514: A Deep Dive into Affected Signaling Pathways

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

(S)-OTS514 is a potent and selective small molecule inhibitor of T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK). TOPK is a serine/threonine kinase that is overexpressed in a variety of human cancers and is associated with poor prognosis. Its role in cytokinesis and cell survival makes it an attractive target for cancer therapy. This technical guide provides a comprehensive overview of the signaling pathways affected by (S)-OTS514, supported by quantitative data, detailed experimental protocols, and visual pathway diagrams to facilitate a deeper understanding of its mechanism of action.

Mechanism of Action

(S)-OTS514 exerts its anti-cancer effects by directly inhibiting the kinase activity of TOPK.[1] This inhibition disrupts downstream signaling cascades that are critical for cancer cell proliferation, survival, and cell cycle progression. The primary outcomes of TOPK inhibition by (S)-OTS514 are cell cycle arrest and the induction of apoptosis.[1][2]

Quantitative Data on the Efficacy of (S)-OTS514

The efficacy of (S)-OTS514 and its derivatives has been demonstrated in numerous preclinical models. The following tables summarize the key quantitative data from these studies.

Table 1: In Vitro Efficacy of (S)-OTS514

Parameter	Value	Cell Lines/System	Reference
IC50 (TOPK inhibition)	2.6 nM	Cell-free kinase assay	[1]
IC50 (Cell Growth)	19.9 - 44.1 nM	Kidney cancer cell lines (VMRC-RCW, Caki-1, Caki-2, 769-P, 786-O)	[3]
IC50 (Cell Growth)	3.0 - 46 nM	Ovarian cancer cell lines	[3]

Table 2: In Vivo Efficacy of OTS964 (a derivative of OTS514)

Cancer Model	Dosing Regimen	Tumor Growth Inhibition	Survival	Reference
Human lung cancer xenograft (LU-99)	100 mg/kg, oral, 5 days/week	48% - 81% reduction in tumor size	Not specified	[2]
Human lung cancer xenograft (LU-99)	100 mg/kg, oral, daily for 2 weeks	Complete tumor regression in 6/6 mice	Not specified	[4][5]
Human lung cancer xenograft (LU-99)	Intravenous, twice a week for 3 weeks	Complete tumor regression in 5/6 mice	Not specified	[4][5]
Ovarian cancer peritoneal dissemination model (ES-2)	Oral administration	Significantly elongated overall survival (P < 0.001)	Significantly elongated	[3]

Affected Signaling Pathways

Inhibition of TOPK by (S)-OTS514 leads to the modulation of several critical signaling pathways implicated in cancer progression.

Disruption of Pro-Survival Signaling: AKT, p38 MAPK, and NF-κB

(S)-OTS514 treatment has been shown to disrupt key pro-survival signaling pathways, including the AKT, p38 MAPK, and NF-κB pathways.[2] The downregulation of these pathways contributes to the induction of apoptosis in cancer cells.

Disruption of pro-survival pathways by (S)-OTS514.

Regulation of Forkhead Box Transcription Factors: FOXM1 and FOXO3

A critical consequence of TOPK inhibition by (S)-OTS514 is the modulation of the antagonistic transcription factors FOXM1 and FOXO3. Treatment with (S)-OTS514 leads to a loss of FOXM1, a key driver of cell proliferation, and an elevation of FOXO3 and its transcriptional targets, the cyclin-dependent kinase inhibitors p21 (CDKN1A) and p27 (CDKN1B).[2] This shift in the balance between FOXM1 and FOXO3 activity is a major contributor to the observed cell cycle arrest and apoptosis.

Modulation of FOXM1 and FOXO3 by (S)-OTS514.

Experimental Protocols

The following are generalized protocols for the key experiments cited in the literature on (S)-OTS514. Specific details such as antibody concentrations and incubation times should be optimized for individual experimental conditions.

Western Blot Analysis

This protocol is for the detection of protein expression and phosphorylation status in cells treated with (S)-OTS514.

Workflow:

Western Blot Workflow.

Methodology:

• Cell Lysis: Treat cells with the desired concentrations of (S)-OTS514 for the specified time. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein on a polyacrylamide gel.

• Membrane Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-FOXM1, FOXM1, p-AKT, AKT, p-p38, p38, p-IκBα, IκBα, FOXO3, p21, p27, and a loading control like GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Flow Cytometry for Apoptosis (Annexin V/PI Staining)

This protocol is for the quantification of apoptotic cells following treatment with (S)-OTS514.

Workflow:

Apoptosis Assay Workflow.

Methodology:

• Cell Treatment: Treat cells with (S)-OTS514 at various concentrations for the desired duration.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at approximately 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Analysis: Analyze the stained cells by flow cytometry. Live cells will be Annexin V and PI negative, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be both Annexin V and PI positive.

In Vivo Xenograft Model

This protocol describes the evaluation of the anti-tumor efficacy of OTS514 or its derivatives in a mouse xenograft model.

Methodology:

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 1 x 10^6 to 5 x 10^6 cells) into the flank of immunocompromised mice (e.g., NOD/SCID or NSG mice).

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

• Treatment: Randomize the mice into treatment and control groups. Administer (S)-OTS514 or its derivative (e.g., OTS964) via the desired route (e.g., oral gavage or intravenous injection) according to the specified dosing schedule. The control group receives the vehicle.

• Monitoring: Measure tumor volume and body weight regularly (e.g., twice a week).

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry, or Western blotting).

Clinical Trials

As of the latest available information, a phase 1 clinical trial for a compound designated OC514, developed by Oncocross, has been completed for the treatment of sarcopenia.[6] While the naming is similar, the direct relationship of this trial to the anti-cancer applications of (S)-OTS514 from OncoTherapy Science is not explicitly clear from publicly available records. Further information is required to ascertain the clinical development status of (S)-OTS514 for oncology indications.

Conclusion

(S)-OTS514 is a promising anti-cancer agent that targets TOPK, a key kinase involved in cancer cell proliferation and survival. Its mechanism of action involves the disruption of multiple pro-survival signaling pathways, including AKT, p38 MAPK, and NF-κB, and the critical modulation of the FOXM1/FOXO3 transcriptional axis, leading to cell cycle arrest and apoptosis. The robust preclinical data for (S)-OTS514 and its derivatives underscore the therapeutic potential of TOPK inhibition in a range of malignancies. Further investigation, particularly in the clinical setting, is warranted to fully elucidate the therapeutic utility of this compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleck.co.jp [selleck.co.jp]
• 4. Highly effective new anti-cancer drug shows few side effects in mice - UChicago Medicine [uchicagomedicine.org]
• 5. Highly effective new anti-cancer drug shows few side effects—in mice | University of Chicago News [news.uchicago.edu]
• 6. biospace.com [biospace.com]

(S)-OTS514: A TOPK Inhibitor for Oral Squamous Cell Carcinoma - A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oral squamous cell carcinoma (OSCC) remains a significant challenge in oncology due to its high rates of recurrence and poor prognosis in advanced stages. The need for novel molecularly targeted therapies is paramount. Recent research has identified PDZ-binding kinase (PBK), also known as T-LAK cell-originated protein kinase (TOPK), as a promising therapeutic target. PBK/TOPK is a serine/threonine kinase that is overexpressed in various cancers, including OSCC, and its high expression is often correlated with a poor prognosis. (S)-OTS514 is a potent and specific small molecule inhibitor of PBK/TOPK.[1][2][3] This technical guide summarizes the pre-clinical evidence for (S)-OTS514's potential in treating OSCC, focusing on its mechanism of action, in vitro efficacy, and in vivo anti-tumor activity.

Mechanism of Action

(S)-OTS514 is the S-enantiomer of OTS514, a highly potent inhibitor of TOPK with a reported IC50 of 2.6 nM in cell-free assays.[1][3][4] In the context of OSCC, OTS514 exerts its anti-cancer effects through a dual mechanism: suppression of proliferation and induction of apoptosis.[2][5][6] Mechanistic studies have revealed that OTS514 treatment leads to the downregulation of E2F target genes, with a notable decrease in the protein levels of the transcription factor E2F1.[2][5] This disruption of the E2F pathway is a key driver of the observed cell cycle arrest. Furthermore, OTS514 induces apoptosis by activating the p53 signaling pathway.[2][5] Knockdown of TP53 was shown to attenuate the apoptotic effects of OTS514, confirming the critical role of p53 in its mechanism of action.[2][5]

Caption: OTS514's dual mechanism in OSCC.

Quantitative In Vitro Efficacy

OTS514 has demonstrated potent, dose-dependent anti-proliferative effects across multiple OSCC cell lines.[2][5] Treatment with OTS514 significantly increases apoptosis, as measured by Caspase-3/7 activity.[2][5]

Cell Line	IC50 (nM)	Key Characteristics
HSC-2	Data not available in abstract	OSCC Cell Line
HSC-3	Data not available in abstract	OSCC Cell Line
SAS	Data not available in abstract	OSCC Cell Line
OSC-19	Data not available in abstract	OSCC Cell Line

Note: Specific IC50 values for OSCC cell lines were not available in the reviewed abstracts but are described as being dose-dependent. For reference, in other cancer types like kidney and ovarian cancer, IC50 values range from 3.0 to 46 nM.[1]

Quantitative In Vivo Efficacy

The anti-tumor activity of OTS514 has been confirmed in a xenograft model of human OSCC. Administration of OTS514 led to a significant suppression of tumor growth in immunodeficient mice bearing HSC-2-derived tumors.[2][5][6]

Animal Model	Cell Line	Treatment Regimen	Outcome
Immunodeficient Mice	HSC-2	Details not available in abstract	Ready suppression of tumor growth

Note: While specific quantitative data on tumor volume reduction or treatment dosages were not provided in the abstracts, the results confirm in vivo activity against OSCC-derived tumors. In other cancer models, OTS514 has shown significant efficacy, though sometimes accompanied by hematopoietic toxicity.[1]

Experimental Protocols

The following protocols are based on the methodologies described in the primary research conducted on OTS514 in OSCC.[2][5][7]

Cell Culture and Viability Assays

• Cell Lines: Four human OSCC cell lines were utilized: HSC-2, HSC-3, SAS, and OSC-19.[2][5]

• Culture Conditions: Cells were maintained in appropriate media (e.g., RPMI) supplemented with fetal bovine serum.

• Viability Assay: To determine the effect of OTS514 on cell survival, cells were seeded in multi-well plates, treated with varying concentrations of OTS514 for a specified period (e.g., 72 hours), and cell viability was assessed using an MTT assay or similar colorimetric method.

Apoptosis Assays

• Method: Apoptosis was quantified by measuring the activity of key executioner caspases.

• Protocol: OSCC cells were treated with OTS514. Following treatment, Caspase-3/7 activity was measured using a commercially available luminescent or fluorescent assay kit according to the manufacturer's instructions. A significant increase in activity indicates apoptosis induction.[2][5]

Gene Expression Analysis

• Method: DNA microarray analysis was performed to obtain a comprehensive view of the changes in gene expression following OTS514 treatment.

• Protocol: OSCC cells were treated with OTS514 or a vehicle control. Total RNA was extracted using a standard method (e.g., Trizol). The quality and integrity of the RNA were confirmed, and samples were hybridized to a whole human genome DNA microarray (e.g., Agilent).[5]

• Data Analysis: Gene Set Enrichment Analysis (GSEA) was used to identify the molecular signatures and pathways significantly affected by the treatment.[5]

In Vivo Xenograft Study

• Animal Model: Immunodeficient mice (e.g., BALB/c nude) were used.

• Tumor Implantation: HSC-2 cells were harvested and injected subcutaneously into the flank of the mice.

• Treatment: Once tumors reached a palpable size, mice were randomized into treatment and control groups. The treatment group received OTS514 (dosage and schedule not specified in abstracts), while the control group received a vehicle.

• Efficacy Endpoint: Tumor volume was measured regularly to assess the rate of tumor growth. The study concluded with the finding that OTS514 administration readily suppressed tumor growth compared to the control group.[2][5]

Caption: Experimental workflow for evaluating OTS514 in OSCC.

Conclusion and Future Directions

The available pre-clinical data strongly suggest that (S)-OTS514 is a promising therapeutic agent for oral squamous cell carcinoma. By targeting PBK/TOPK, OTS514 effectively inhibits cell proliferation through the E2F pathway and induces apoptosis via p53 signaling.[2][5][6] These findings, demonstrated across multiple OSCC cell lines and in an in vivo model, highlight the clinical potential of PBK inhibitors as a molecularly targeted therapy for OSCC.[2][5]

Further research is warranted to fully elucidate the therapeutic window of OTS514 in OSCC, including detailed dose-response studies in patient-derived xenograft (PDX) models to better predict clinical efficacy.[8][9] Additionally, exploring combination therapies, as has been done in other cancers like multiple myeloma, could provide a rationale for integrating TOPK inhibition into existing OSCC treatment regimens.[10] As of now, clinical trials specifically investigating OTS514 in OSCC have not been prominently reported, but the compelling pre-clinical results provide a strong foundation for future clinical investigation.[11][12]

References

• 1. selleckchem.com [selleckchem.com]
• 2. PDZ-binding kinase inhibitor OTS514 suppresses the proliferation of oral squamous carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. PDZ-binding kinase inhibitor OTS514 suppresses the proliferation of oral squamous carcinoma cells. | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Genomic and Molecular Signatures of Successful Patient-Derived Xenografts for Oral Cavity Squamous Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Establishment and Identification of Patient-Derived Xenograft Model for Oral Squamous Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mskcc.org [mskcc.org]
• 12. mayo.edu [mayo.edu]

The Potent Anti-Cancer Activity of (S)-OTS514: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-OTS514, the S-enantiomer of the potent T-LAK cell-originated protein kinase (TOPK) inhibitor OTS514, has emerged as a promising small molecule therapeutic agent in oncology. TOPK, a member of the MAPKK family, is overexpressed in a wide array of human cancers and correlates with poor prognosis, making it a compelling target for anti-cancer drug development. This technical guide provides an in-depth overview of the pre-clinical anti-cancer activity of (S)-OTS514, detailing its mechanism of action, summarizing key quantitative data, and outlining representative experimental protocols. Through the inhibition of TOPK, (S)-OTS514 effectively induces cell cycle arrest and apoptosis in cancer cells, leading to significant tumor growth inhibition in various pre-clinical models. This document serves as a comprehensive resource for researchers and drug development professionals exploring the therapeutic potential of (S)-OTS514.

Introduction

T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK), is a serine/threonine kinase that plays a crucial role in cytokinesis and is frequently overexpressed in numerous malignancies, including but not limited to, multiple myeloma, lung cancer, kidney cancer, ovarian cancer, and oral squamous carcinoma.[1][2][3][4] Its elevated expression is often associated with tumor progression and poor patient outcomes.[3] (S)-OTS514 is a potent and selective inhibitor of TOPK, demonstrating significant anti-neoplastic effects in preclinical studies. This guide will explore the multifaceted anti-cancer activities of this compound.

Mechanism of Action

(S)-OTS514 exerts its anti-cancer effects primarily through the potent inhibition of TOPK.[1][5] This inhibition disrupts downstream signaling pathways critical for cancer cell proliferation, survival, and division. The primary consequences of TOPK inhibition by (S)-OTS514 are:

• Induction of Cell Cycle Arrest: By inhibiting TOPK, (S)-OTS514 disrupts the process of cytokinesis, the final stage of cell division, leading to cell cycle arrest.[1][5]

• Induction of Apoptosis: The disruption of critical signaling pathways ultimately triggers programmed cell death, or apoptosis, in cancer cells.[1][3]

• Modulation of Key Signaling Pathways: (S)-OTS514 has been shown to disrupt several pro-survival signaling cascades, including the AKT, p38 MAPK, and NF-κB pathways.[3] Furthermore, it leads to the downregulation of the transcription factor FOXM1 and the upregulation of the tumor suppressor FOXO3 and its transcriptional targets, p21 and p27.[3]

Caption: Signaling pathway affected by (S)-OTS514.

Quantitative Data

In Vitro Efficacy: IC50 Values

(S)-OTS514 demonstrates potent cytotoxic activity against a range of cancer cell lines with IC50 values in the nanomolar range.

Cancer Type	Cell Line(s)	IC50 (nM)	Reference(s)
Kidney Cancer	VMRC-RCW, Caki-1, Caki-2, 769-P, 786-O	19.9 - 44.1	[2]
Ovarian Cancer	Multiple Cell Lines	3.0 - 46	[2]
Small Cell Lung Cancer	Multiple Cell Lines	0.4 - 42.6
Multiple Myeloma	Human Myeloma Cell Lines (HMCL)	Potent at nM concentrations	[3]
Oral Squamous Carcinoma	HSC-2, HSC-3, SAS, OSC-19	Dose-dependent decrease in cell survival	[4]

In Vivo Efficacy

Preclinical xenograft models have demonstrated the significant anti-tumor efficacy of OTS514.

Cancer Model	Animal Model	Treatment	Outcome	Reference(s)
Ovarian Cancer (ES-2)	Mouse Xenograft	25 mg/kg and 50 mg/kg, oral administration	Significantly elongated overall survival	[2]
Lung Cancer (LU-99)	Mouse Xenograft	Intravenous or oral administration	Complete tumor regression
Oral Squamous Carcinoma (HSC-2)	Mouse Xenograft	Administration of OTS514	Suppressed tumor growth	[4]
Multiple Myeloma	Mouse Xenograft	OTS964 (related compound), 100 mg/kg, oral	48%-81% reduction in tumor size	[3]

Experimental Protocols

The following sections detail representative protocols for key experiments used to evaluate the anti-cancer activity of (S)-OTS514.

Cell Viability Assay (MTT Assay)

This protocol outlines a colorimetric assay to assess the effect of (S)-OTS514 on cancer cell viability.

Caption: Workflow for a typical MTT cell viability assay.

Materials:

• Cancer cell line of interest

• Complete culture medium

• 96-well flat-bottom plates

• (S)-OTS514 stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells into 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of (S)-OTS514 in complete culture medium.

• Remove the existing medium from the cells and add 100 µL of the (S)-OTS514 dilutions to the respective wells. Include vehicle control wells.

• Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cells treated with (S)-OTS514 and vehicle control

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Harvest cells after treatment with (S)-OTS514, including both adherent and floating cells.

• Wash the cells twice with ice-cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Western Blot Analysis for Signaling Pathway Modulation

This protocol is for detecting changes in protein expression and phosphorylation status in key signaling pathways affected by (S)-OTS514.

Caption: General workflow for Western blot analysis.

Materials:

• Cancer cells treated with (S)-OTS514 and vehicle control

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-TOPK, anti-p-AKT, anti-AKT, anti-p-p38, anti-p38, anti-FOXM1, anti-FOXO3, anti-p21, anti-p27, and a loading control like anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer.

• Determine protein concentration using the BCA assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the appropriate primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the corresponding HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply ECL substrate and visualize the protein bands using an imaging system.

In Vivo Xenograft Study

This protocol describes a typical subcutaneous xenograft model to evaluate the in vivo anti-tumor efficacy of (S)-OTS514.

Materials:

• Immunocompromised mice (e.g., nude or SCID mice)

• Cancer cell line of interest

• Matrigel (optional)

• (S)-OTS514 formulation for in vivo administration

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Subcutaneously inject a suspension of cancer cells (typically 1-10 million cells in PBS, with or without Matrigel) into the flank of each mouse.

• Monitor the mice for tumor formation.

• Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Administer (S)-OTS514 or vehicle control to the respective groups according to the predetermined dosing schedule and route (e.g., oral gavage or intravenous injection).

• Measure tumor volume with calipers (Volume = 0.5 x Length x Width²) and monitor animal body weight regularly.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry).

Conclusion

(S)-OTS514 is a potent and selective inhibitor of TOPK with significant anti-cancer activity across a range of preclinical models. Its ability to induce cell cycle arrest and apoptosis, coupled with its impact on key oncogenic signaling pathways, underscores its therapeutic potential. The data and protocols presented in this guide provide a solid foundation for further investigation and development of (S)-OTS514 as a novel anti-cancer agent. Future studies should continue to explore its efficacy in additional cancer types, its potential in combination therapies, and its pharmacokinetic and pharmacodynamic profiles to facilitate its translation into the clinical setting.

References

• 1. kumc.edu [kumc.edu]
• 2. Potent anti‐myeloma activity of the TOPK inhibitor OTS514 in pre‐clinical models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PDZ-binding kinase inhibitor OTS514 suppresses the proliferation of oral squamous carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bosterbio.com [bosterbio.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

(S)-OTS514 Application Notes and Protocols for Cell Culture Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-OTS514 is a potent and selective inhibitor of T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK).[1][2][3] TOPK is a serine/threonine kinase that is highly expressed in a variety of human cancers while having low expression in most normal tissues.[4] Its overexpression is often associated with poor patient prognosis, making it a promising target for cancer therapy.[4][5] (S)-OTS514 exerts its anti-tumor effects by inducing cell cycle arrest and apoptosis.[2][6] This document provides detailed experimental protocols for the use of (S)-OTS514 in cell culture studies, summarizes its cytotoxic activity across various cancer cell lines, and illustrates its mechanism of action through signaling pathway diagrams.

Mechanism of Action

(S)-OTS514 inhibits the kinase activity of TOPK with a median inhibitory concentration (IC50) of 2.6 nM.[6][7] Inhibition of TOPK by (S)-OTS514 disrupts several downstream signaling pathways crucial for cancer cell proliferation and survival. Key molecular consequences of TOPK inhibition include:

• Induction of Cell Cycle Arrest and Apoptosis: (S)-OTS514 treatment leads to cell cycle arrest and programmed cell death in cancer cells.[2][5]

• Downregulation of Pro-Survival Signaling: The inhibitor disrupts multiple pro-survival kinase cascades, including the AKT, p38 MAPK, and NF-κB signaling pathways.[5][7]

• Modulation of Key Transcription Factors: (S)-OTS514 treatment leads to the loss of FOXM1, a key transcription factor involved in cell cycle progression.[5][7][8] It also suppresses the expression of E2F target genes.[9]

• Activation of Tumor Suppressors: The compound activates the FOXO3 transcription factor and its downstream targets, the CDK inhibitors p21 (CDKN1A) and p27 (CDKN1B).[5] The apoptotic response to OTS514 can also be mediated by the p53 signaling pathway.[9]

Data Presentation

Cytotoxicity of (S)-OTS514 in Various Cancer Cell Lines

The following table summarizes the half-maximal inhibitory concentration (IC50) values of OTS514 in different human cancer cell lines, demonstrating its potent anti-proliferative activity.

Cancer Type	Cell Line	IC50 (nM)	Reference
Kidney Cancer	VMRC-RCW	19.9 - 44.1	[1]
Caki-1	19.9 - 44.1	[1]
Caki-2	19.9 - 44.1	[1]
769-P	19.9 - 44.1	[1]
786-O	19.9 - 44.1	[1]
Ovarian Cancer	Various Lines	3.0 - 46	[1]
Small Cell Lung Cancer	Various Lines	0.4 - 42.6	[8]
Oral Squamous Cell Carcinoma	HSC-2	Dose-dependent decrease in survival	[9]
HSC-3	Dose-dependent decrease in survival	[9]
SAS	Dose-dependent decrease in survival	[9]
OSC-19	Dose-dependent decrease in survival	[9]
Chordoma	UCH2	Inhibition at 1-10 nM	[10]
CH22	Inhibition at 1-10 nM	[10]
Myeloma	Various Lines	Nanomolar concentrations	[5]
Colon Cancer	HT29 (low TOPK expression)	170	[3]

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines the determination of the cytotoxic effects of (S)-OTS514 on cancer cell lines using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• (S)-OTS514

• Selected cancer cell lines

• Appropriate cell culture medium (e.g., RPMI-1640, DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate Buffered Saline (PBS)

• MTT reagent (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Culture the selected cancer cell lines in their appropriate medium supplemented with 10% FBS and 1% Penicillin-Streptomycin in a 37°C incubator with 5% CO2.

  • Trypsinize and count the cells. Seed the cells into 96-well plates at a density of 4 x 10³ to 5 x 10³ cells per well in 100 µL of medium.

  • Incubate the plates overnight to allow for cell attachment.

• Drug Treatment:

  • Prepare a stock solution of (S)-OTS514 in DMSO.

  • Prepare serial dilutions of (S)-OTS514 in culture medium to achieve the desired final concentrations (e.g., ranging from 0.1 nM to 1000 nM).

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of (S)-OTS514. Include a vehicle control (DMSO-treated) and a blank (medium only).

  • Incubate the plates for 72 hours.[4]

• MTT Assay:

  • After the incubation period, add 20 µL of MTT reagent to each well.

  • Incubate the plates for an additional 4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plates for 10 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the drug concentration and determine the IC50 value using appropriate software.

Protocol 2: Apoptosis Analysis by Flow Cytometry

This protocol describes how to assess (S)-OTS514-induced apoptosis by staining with Propidium Iodide (PI) to analyze DNA content.

Materials:

• (S)-OTS514

• Selected cancer cell lines

• Appropriate cell culture medium

• 6-well plates

• Propidium Iodide (PI) staining solution

• RNase A

• Flow cytometer

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with (S)-OTS514 at a specific concentration (e.g., 10 nM) or a range of concentrations for 24 to 48 hours.[1][4] Include an untreated or vehicle-treated control.

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization and collect them in a centrifuge tube.

  • Wash the cells with ice-cold PBS and centrifuge at 1000 x g for 5 minutes.

  • Resuspend the cell pellet in 70% ice-cold ethanol (B145695) while vortexing gently to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours.

• Staining and Analysis:

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in PI staining solution containing RNase A.

  • Incubate in the dark at room temperature for 30 minutes.

  • Analyze the DNA content by flow cytometry. The sub-G1 peak represents the apoptotic cell population.

Protocol 3: Western Blot Analysis of Signaling Proteins

This protocol is for examining the effect of (S)-OTS514 on the expression and phosphorylation status of proteins in its signaling pathway.

Materials:

• (S)-OTS514

• Selected cancer cell lines

• Appropriate cell culture medium

• 6-well plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-TOPK, anti-phospho-AKT, anti-AKT, anti-FOXM1, anti-PARP)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis:

  • Seed cells in 6-well plates and treat with (S)-OTS514 (e.g., 100 nM) for various time points (e.g., 0, 4, 8, 24 hours).[4]

  • Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

  • Collect the lysates and centrifuge to pellet cell debris.

• Protein Quantification and Electrophoresis:

  • Determine the protein concentration of the supernatants using a BCA assay.

  • Denature equal amounts of protein by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

• Immunoblotting:

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane and add the chemiluminescent substrate.

  • Visualize the protein bands using an imaging system. Analyze the changes in protein expression or phosphorylation. For example, cleavage of PARP is an indicator of apoptosis.[4]

Mandatory Visualization

Signaling Pathway of (S)-OTS514

Caption: (S)-OTS514 inhibits TOPK, leading to apoptosis and cell cycle arrest.

Experimental Workflow for Cell Culture Studies

Caption: General workflow for in vitro evaluation of (S)-OTS514.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. apexbt.com [apexbt.com]
• 4. researchgate.net [researchgate.net]
• 5. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. OTS514 is a Highly Potent TOPK Inhibitor with Anti-Myeloma Activity | MedChemExpress [medchemexpress.eu]
• 8. OTS514 | TOPK | Apoptosis | TargetMol [targetmol.com]
• 9. PDZ-binding kinase inhibitor OTS514 suppresses the proliferation of oral squamous carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Preparing (S)-OTS514 Stock Solutions in Dimethyl Sulfoxide (DMSO): Application Notes and Protocols

Introduction

(S)-OTS514 is a potent and selective inhibitor of T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK).[1][2] TOPK is a serine/threonine kinase that is overexpressed in a variety of human cancers and plays a crucial role in mitosis, cell proliferation, and survival.[3][4] Inhibition of TOPK by (S)-OTS514 leads to cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for targeted cancer therapy.[2][5] Accurate preparation of (S)-OTS514 stock solutions is critical for obtaining reliable and reproducible results in preclinical research. Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing stock solutions of (S)-OTS514 due to its high solubilizing capacity for this compound.[6][7]

This document provides detailed application notes and protocols for the preparation, storage, and handling of (S)-OTS514 stock solutions in DMSO for use in research settings.

Physicochemical Properties of (S)-OTS514

A comprehensive understanding of the physicochemical properties of (S)-OTS514 is essential for its proper handling and use in experiments.

Property	Value	Reference
Chemical Name	9-[4-[(1R)-2-amino-1-methylethyl]phenyl]-8-hydroxy-6-methyl-thieno[2,3-c]quinolin-4(5H)-one	[7]
Molecular Formula	C₂₁H₂₀N₂O₂S	[2]
Molecular Weight	364.46 g/mol (free base)	[2]
CAS Number	1338541-25-5	[2]
Appearance	Solid powder	[7]
Solubility in DMSO	≥ 30 mg/mL	[6]
Purity	>98%	[8]

Preparation of (S)-OTS514 Stock Solution (10 mM) in DMSO

This protocol describes the preparation of a 10 mM stock solution of (S)-OTS514 in DMSO. This concentration is a common starting point for serial dilutions to achieve desired working concentrations for various in vitro assays.

Materials

• (S)-OTS514 powder

• Anhydrous or high-purity dimethyl sulfoxide (DMSO)

• Microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Pipettes and sterile pipette tips

• Vortex mixer

• Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant gloves

Experimental Workflow for Stock Solution Preparation

Caption: Workflow for preparing (S)-OTS514 stock solution.

Protocol Steps

• Equilibration: Allow the vial of (S)-OTS514 powder and the DMSO solvent to come to room temperature before opening to prevent condensation of moisture.

• Weighing: Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical balance. Carefully weigh the desired amount of (S)-OTS514 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.645 mg of (S)-OTS514.

• Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the vial containing the (S)-OTS514 powder. To prepare a 10 mM solution with 3.645 mg of the compound, add 1 mL of DMSO.

• Dissolution: Tightly cap the vial and vortex the solution until the (S)-OTS514 powder is completely dissolved. Gentle warming in a water bath (not exceeding 40°C) can be used to aid dissolution if necessary.[9]

• Visual Inspection: Visually inspect the solution to ensure that no undissolved particles are present. The solution should be clear.

• Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is recommended to aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[10] Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).[6]

Storage and Stability

Proper storage of (S)-OTS514 stock solutions is crucial to maintain their stability and activity.

Storage Condition	Powder	Stock Solution in DMSO	Reference
-20°C	3 years	1 month	[6]
-80°C	3 years	1 year	[6]

Note: DMSO is hygroscopic and can absorb water from the atmosphere, which may affect the solubility and stability of the compound.[10] Use anhydrous or high-purity DMSO and keep containers tightly sealed.

Application Notes: Cell-Based Assays

(S)-OTS514 has been shown to be effective in a variety of cancer cell lines. The following are example protocols for common cell-based assays.

Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cell viability and proliferation.[11]

Materials:

• Cancer cell line known to be sensitive to (S)-OTS514 (e.g., kidney, ovarian, or lung cancer cell lines)[6]

• Complete cell culture medium

• 96-well plates

• (S)-OTS514 stock solution (10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of (S)-OTS514 from the 10 mM stock solution in complete culture medium. The final concentrations typically range from low nanomolar to micromolar.[6][8] Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of (S)-OTS514. Include a vehicle control group treated with the same concentration of DMSO as the highest concentration of (S)-OTS514 (typically ≤0.5%).[12]

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for another 2-4 hours at 37°C, or until purple formazan (B1609692) crystals are visible.[13]

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value.

Western Blot Analysis

Western blotting can be used to analyze the effect of (S)-OTS514 on the expression and phosphorylation status of proteins in the TOPK signaling pathway.[14][15]

Materials:

• Cancer cell line

• 6-well plates

• (S)-OTS514 stock solution (10 mM in DMSO)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer apparatus and buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-TOPK, anti-phospho-p38, anti-p38, anti-cleaved PARP, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with various concentrations of (S)-OTS514 for a specified time (e.g., 24-48 hours).

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE: Normalize the protein amounts and separate the proteins by SDS-PAGE.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C, followed by incubation with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add the chemiluminescent substrate and detect the signal using an imaging system.

(S)-OTS514 Mechanism of Action: TOPK Signaling Pathway

(S)-OTS514 exerts its anticancer effects by inhibiting TOPK, which in turn modulates several downstream signaling pathways involved in cell proliferation and survival.[3][16]

Caption: Simplified TOPK signaling pathway and the inhibitory effect of (S)-OTS514.

Disclaimer

This document is intended for research use only by trained professionals. (S)-OTS514 is not for human or veterinary use. All procedures should be performed in a suitable laboratory setting, following all institutional and national safety guidelines. Always wear appropriate personal protective equipment when handling chemicals.

References

• 1. T-LAK cell-originated protein kinase (TOPK): an emerging target for cancer-specific therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ijbs.com [ijbs.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. medkoo.com [medkoo.com]
• 9. researchgate.net [researchgate.net]
• 10. file.selleckchem.com [file.selleckchem.com]
• 11. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 12. medchemexpress.cn [medchemexpress.cn]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Western blot protocol | Abcam [abcam.com]
• 16. What are TOPK inhibitors and how do they work? [synapse.patsnap.com]

Determining the Optimal In Vitro Concentration of (S)-OTS514: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-OTS514 is a potent and selective inhibitor of T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK).[1][2] TOPK is a serine/threonine kinase overexpressed in a variety of human cancers, and its inhibition has been shown to induce cell cycle arrest, apoptosis, and tumor growth suppression.[3][4][5] This document provides a comprehensive guide for determining the optimal in vitro concentration of (S)-OTS514 for pre-clinical cancer research. It includes detailed protocols for cell viability assays to establish dose-response curves and IC50 values, as well as methods to confirm target engagement and downstream effects through western blotting.

Introduction to (S)-OTS514

(S)-OTS514 is the S-enantiomer of OTS514 and acts as a highly potent inhibitor of TOPK with a cell-free IC50 value of 2.6 nM.[1][2][6] By targeting TOPK, (S)-OTS514 disrupts critical signaling pathways involved in cell proliferation and survival, including the AKT, p38 MAPK, and NF-κB pathways.[4][7] Inhibition of TOPK by OTS514 has been demonstrated to suppress the proliferation of various cancer cell lines, highlighting its potential as a therapeutic agent.[3][8]

Data Presentation: In Vitro Efficacy of (S)-OTS514

The following tables summarize the reported 50% inhibitory concentrations (IC50) of OTS514 in various cancer cell lines, providing a reference range for designing experiments.

Table 1: IC50 Values of OTS514 in Kidney and Ovarian Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Reference
VMRC-RCW	Kidney Cancer	19.9 - 44.1	[1]
Caki-1	Kidney Cancer	19.9 - 44.1	[1]
Caki-2	Kidney Cancer	19.9 - 44.1	[1]
769-P	Kidney Cancer	19.9 - 44.1	[1]
786-O	Kidney Cancer	19.9 - 44.1	[1]
Various	Ovarian Cancer	3.0 - 46	[1]

Table 2: IC50 Values of OTS514 in Other Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Reference
Parental HMCLs	Multiple Myeloma	11.6 - 29.4	[6]
Small Cell Lung	Lung Cancer	0.4 - 42.6	[8]
HSC-2, HSC-3, SAS, OSC-19	Oral Squamous Cell Carcinoma	Dose-dependent decrease in cell survival	[3]

Experimental Protocols

Protocol 1: Determination of IC50 using a Cell Viability Assay (MTT/WST-1)

This protocol outlines the steps to determine the concentration of (S)-OTS514 that inhibits cell growth by 50% (IC50) in a specific cancer cell line.[9]

Materials:

• (S)-OTS514 stock solution (e.g., 10 mM in DMSO)[2]

• Selected cancer cell line

• Complete cell culture medium

• 96-well plates

• MTT or WST-1 reagent

• Solubilization solution (for MTT assay)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Dilute the cell suspension to a predetermined optimal seeding density (typically 1,000-10,000 cells/well).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate and incubate for 24 hours to allow for cell attachment.[10]

• (S)-OTS514 Preparation and Treatment:

  • Prepare a series of dilutions of the (S)-OTS514 stock solution in complete culture medium. It is advisable to use a broad concentration range initially (e.g., 0.1 nM to 1000 nM) to identify the approximate IC50.

  • Include a vehicle control (medium with the same DMSO concentration as the highest (S)-OTS514 concentration) and a no-treatment control.

  • Remove the medium from the cells and add 100 µL of the prepared (S)-OTS514 dilutions to the respective wells.

• Incubation:

  • Incubate the plate for a predetermined duration (e.g., 48 or 72 hours), which should be optimized for the specific cell line.[1]

• Cell Viability Measurement:

  • For MTT Assay: Add 10 µL of MTT reagent to each well and incubate for 2-4 hours. Then, add 100 µL of solubilization solution and incubate overnight.

  • For WST-1 Assay: Add 10 µL of WST-1 reagent to each well and incubate for 1-4 hours.

  • Measure the absorbance at the appropriate wavelength using a microplate reader (e.g., 570 nm for MTT, 450 nm for WST-1).[11]

• Data Analysis:

  • Subtract the background absorbance (medium only).

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control (100% viability).

  • Plot the percentage of cell viability against the logarithm of the (S)-OTS514 concentration.

  • Use non-linear regression analysis (sigmoidal dose-response curve) to determine the IC50 value.[9][12]

Protocol 2: Western Blot Analysis for Target Engagement

This protocol is to confirm the inhibitory effect of (S)-OTS514 on TOPK and its downstream signaling pathways.[13][14]

Materials:

• (S)-OTS514

• Cancer cell line

• 6-well plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-TOPK, anti-TOPK, anti-p-FOXM1, anti-FOXM1, anti-p-AKT, anti-AKT, anti-cleaved-PARP, and a loading control like GAPDH or β-actin)[15]

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and allow them to attach.

  • Treat the cells with (S)-OTS514 at concentrations around the determined IC50 (e.g., 0.5x, 1x, and 2x IC50) for a specified time (e.g., 24 or 48 hours). Include a vehicle control.

  • Wash the cells with cold PBS and lyse them with RIPA buffer.

  • Centrifuge the lysates and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blot:

  • Normalize the protein amounts and load equal quantities onto an SDS-PAGE gel.

  • Perform electrophoresis to separate the proteins by size.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.[13]

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C with gentle shaking.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[16]

  • Wash the membrane again three times with TBST.

• Detection:

  • Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

  • Analyze the band intensities to determine the relative changes in protein expression and phosphorylation.

Mandatory Visualizations

Caption: (S)-OTS514 signaling pathway inhibition.

Caption: Workflow for determining the optimal in vitro concentration.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. PDZ-binding kinase inhibitor OTS514 suppresses the proliferation of oral squamous carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. OTS514 is a Highly Potent TOPK Inhibitor with Anti-Myeloma Activity | MedChemExpress [medchemexpress.eu]
• 5. apexbt.com [apexbt.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Complete Sample Protocol for Measuring IC50 of Inhibitor PD168393 in A431 Cells Responding to Epidermal Gro... [protocols.io]
• 11. pubs.acs.org [pubs.acs.org]
• 12. courses.edx.org [courses.edx.org]
• 13. fortislife.com [fortislife.com]
• 14. benchchem.com [benchchem.com]
• 15. PBK/TOPK Antibody | Cell Signaling Technology [cellsignal.com]
• 16. Western Blot Protocols and Recipes | Thermo Fisher Scientific - US [thermofisher.com]

Application Notes and Protocols for (S)-OTS514 in Mouse Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

Application Notes

(S)-OTS514 is a potent and selective inhibitor of T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK). TOPK is a serine/threonine kinase that is overexpressed in a variety of human cancers and is associated with poor prognosis. (S)-OTS514 has demonstrated significant anti-tumor activity in various mouse xenograft models by inducing cell cycle arrest and apoptosis. These notes provide a summary of its application in preclinical cancer research.

Mechanism of Action

(S)-OTS514 exerts its anti-neoplastic effects by inhibiting the kinase activity of TOPK. This inhibition disrupts downstream signaling pathways crucial for cancer cell proliferation and survival, including the FOXM1, AKT, p38 MAPK, and NF-κB pathways. The suppression of these pathways leads to cell cycle arrest and ultimately apoptosis in cancer cells.[1][2]

Figure 1: Simplified TOPK Signaling Pathway and Inhibition by (S)-OTS514.

In Vivo Efficacy and Dosage Summary

(S)-OTS514 and its analog, OTS964, have been evaluated in several mouse xenograft models, demonstrating notable anti-tumor effects. The dosages and administration routes vary depending on the cancer type and the specific compound used.

Tumor Type	Cell Line	Mouse Strain	Compound	Dosage and Administration	Efficacy	Reference
Lung Cancer	A549	Athymic BALB/c or NOD/SCID	(S)-OTS514	1, 2.5, and 5 mg/kg, Intravenous (IV), daily for 2 weeks	Dose-dependent tumor growth inhibition (TGI) of 5.7%, 43.3%, and 65.3% on day 15, respectively. No significant body weight loss observed.	[3]
Lung Cancer	LU-99	Not Specified	OTS964	100 mg/kg, Oral gavage, daily for 2 weeks	Complete tumor regression in all mice.	[4]
Ovarian Cancer	ES-2	Not Specified	(S)-OTS514	25 mg/kg, Oral gavage, daily for 14 days	Significantly elongated overall survival.	[5]
Ovarian Cancer	ES-2	Not Specified	(S)-OTS514	50 mg/kg, Oral gavage, daily for 10 days	Significantly elongated overall survival.	[5]
Multiple Myeloma	H929	NSG	OTS964	50 or 100 mg/kg, Oral gavage, 5 days/week	Tumor size reduction of 48-81% compared to control.	[1][2][6]
Multiple Myeloma	KMS-11	Not Specified	(S)-OTS514	10 mg/kg, Intraperitoneal (IP), every 2 days	Significantly suppressed tumor growth with no significant loss of body weight.	[7]

Toxicity and Safety Considerations

The primary dose-limiting toxicity of (S)-OTS514 and its analogs is hematopoietic toxicity. This manifests as a reduction in red and white blood cell counts, accompanied by a marked increase in platelets.[8] In some studies, this toxicity was found to be transient, with recovery observed after cessation of treatment.[4][9] Liposomal formulations of the related compound OTS964 have been shown to mitigate this hematopoietic toxicity while retaining anti-tumor efficacy.[4] Careful monitoring of animal health, including body weight and complete blood counts, is recommended during treatment with (S)-OTS514.

Protocols

The following protocols provide a general framework for conducting mouse xenograft studies with (S)-OTS514. It is essential to adapt these protocols to the specific experimental design and to adhere to institutional animal care and use guidelines.

General Mouse Xenograft Model Establishment

This protocol describes the subcutaneous implantation of cancer cells to establish a tumor xenograft model.

Figure 2: General Workflow for a Mouse Xenograft Study.

Materials:

• Cancer cell line of interest (e.g., A549, H929, ES-2)

• Appropriate cell culture medium and reagents

• Immunocompromised mice (e.g., Athymic Nude, NOD/SCID, NSG)

• Matrigel (optional, but recommended for some cell lines)

• Sterile PBS, syringes, and needles

Procedure:

• Culture cancer cells to a sufficient number for implantation.

• Harvest cells and perform a viable cell count.

• Resuspend the cells in sterile PBS or a mixture of PBS and Matrigel at the desired concentration (e.g., 1 x 106 to 10 x 106 cells per injection).[6]

• Subcutaneously inject the cell suspension into the flank of the mice.

• Monitor the mice regularly for tumor formation and growth. Measure tumor volume using calipers.

• Once tumors reach the desired size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.[3]

Preparation and Administration of (S)-OTS514

Note on Vehicle Formulation: Specific, validated vehicle formulations for the in vivo administration of (S)-OTS514 are not consistently reported across the literature. (S)-OTS514 is soluble in DMSO. For in vivo use, it is critical to use a vehicle that is well-tolerated by the animals and maintains the solubility of the compound. A common approach for formulating hydrophobic compounds for in vivo studies involves using a co-solvent system. For example, a vehicle consisting of 2% DMSO, 30% PEG300, and 2% Tween-80 in PBS has been used for administering a different compound in an A549 xenograft model.[10] It is strongly recommended to perform a small pilot study to assess the tolerability of any new formulation.

Protocol for Intravenous (IV) Administration (Example for A549 Xenograft Model)

Materials:

• (S)-OTS514

• Sterile vehicle (e.g., co-solvent system as described above)

• Sterile syringes and needles for IV injection

Procedure:

• Prepare the dosing solution of (S)-OTS514 in the chosen vehicle at the desired concentration. Ensure the solution is clear and free of precipitates.

• Warm the mice to dilate the tail veins.

• Load the dosing solution into a syringe.

• Gently restrain the mouse and administer the solution via the lateral tail vein.

• Based on published data, a daily administration for a period of two weeks at doses of 1, 2.5, and 5 mg/kg can be considered.[3]

• Monitor the animals closely for any adverse reactions during and after injection.

Protocol for Oral Gavage Administration (Example based on OTS964 in Multiple Myeloma and OTS514 in Ovarian Cancer Models)

Materials:

• (S)-OTS514

• Sterile vehicle suitable for oral administration (e.g., water, corn oil, or a solution containing carboxymethyl cellulose).[11]

• Oral gavage needles

• Syringes

Procedure:

• Prepare a suspension or solution of (S)-OTS514 in the chosen oral vehicle.

• Measure the body weight of the mouse to calculate the correct volume for administration.

• Gently restrain the mouse and insert the gavage needle into the esophagus.

• Slowly administer the dosing solution.

• Dosages of 25-50 mg/kg daily have been used for (S)-OTS514 in an ovarian cancer model, while 50-100 mg/kg of the analog OTS964 has been used in a multiple myeloma model.[5][6]

• Monitor the animals for any signs of distress.

Monitoring and Endpoint Analysis

• Tumor Growth: Measure tumor volume with calipers 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

• Body Weight: Record the body weight of each mouse 2-3 times per week as an indicator of general health and toxicity.

• Clinical Observations: Monitor the animals daily for any signs of distress, such as changes in posture, activity, or grooming.

• Endpoint: The study may be terminated when tumors in the control group reach a predetermined size, or based on other ethical considerations. At the endpoint, mice are euthanized, and tumors are excised and weighed. Further analysis, such as immunohistochemistry or western blotting, can be performed on the tumor tissue.[7]

References

• 1. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. OTS514 is a Highly Potent TOPK Inhibitor with Anti-Myeloma Activity | MedChemExpress [medchemexpress.eu]
• 3. A549 Xenograft Model - Altogen Labs [altogenlabs.com]
• 4. Highly effective new anti-cancer drug shows few side effects—in mice | University of Chicago News [news.uchicago.edu]
• 5. researchgate.net [researchgate.net]
• 6. Potent anti‐myeloma activity of the TOPK inhibitor OTS514 in pre‐clinical models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. selleckchem.com [selleckchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Suppression of non‐small‐cell lung cancer A549 tumor growth by an mtDNA mutation‐targeting pyrrole‐imidazole polyamide‐triphenylphosphonium and a senolytic drug - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Proper Storage and Stability of (S)-OTS514 Solutions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-OTS514 is a potent and specific inhibitor of T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK). TOPK is a serine/threonine kinase that is overexpressed in a variety of human cancers and plays a crucial role in cell proliferation, anti-apoptosis, and inflammatory signaling. As a promising therapeutic agent, understanding the proper handling, storage, and stability of (S)-OTS514 solutions is critical to ensure experimental reproducibility and the integrity of research and development data. This document provides detailed application notes and protocols for the storage and stability assessment of (S)-OTS514.

(S)-OTS514 and the TOPK Signaling Pathway

(S)-OTS514 exerts its biological effects by inhibiting the kinase activity of TOPK, a member of the MAPKKK family. TOPK is activated by various upstream signals, including the Cdk1/cyclin B1 complex during mitosis. Once activated, TOPK phosphorylates downstream targets, including the transcription factor FOXM1, which promotes the expression of genes involved in cell cycle progression and proliferation. By inhibiting TOPK, (S)-OTS514 disrupts this signaling cascade, leading to cell cycle arrest and apoptosis in cancer cells.

A simplified diagram of the TOPK signaling pathway.

Storage and Stability of (S)-OTS514

Proper storage of (S)-OTS514 as a solid and in solution is crucial for maintaining its chemical integrity and biological activity. The following tables summarize the recommended storage conditions based on available data from suppliers.[1][2][3]

Table 1: Storage Conditions for Solid (S)-OTS514

Form	Storage Temperature	Duration	Notes
Solid Powder	-20°C	≥ 2 years	Store in a dry, dark place.[1][2][3]
0-4°C	Short-term (days to weeks)	For temporary storage.[2][3]

Table 2: Storage Conditions for (S)-OTS514 Solutions

Solvent	Storage Temperature	Duration	Notes
DMSO	-80°C	Up to 6 months - 1 year	Recommended for long-term storage.[1][4]
DMSO	-20°C	Up to 1 month	Aliquot to avoid repeated freeze-thaw cycles.[1]
DMSO	4°C	Up to 2 weeks	For short-term use.[1]

General Recommendations:

• Prepare Fresh: It is highly recommended to prepare solutions on the same day of use whenever possible.[1]

• Aliquotting: For stock solutions, it is best practice to create single-use aliquots to minimize freeze-thaw cycles, which can lead to degradation.

• Equilibration: Before use, allow vials to equilibrate to room temperature for at least one hour before opening to prevent condensation.[1]

• In Vivo Solutions: For in vivo experiments, it is recommended to prepare the working solution fresh on the day of use.[5]

Experimental Protocols

To ensure the stability of (S)-OTS514 solutions under specific experimental conditions, it is advisable to perform stability studies. The following protocols outline a general workflow and a specific method for assessing the stability of (S)-OTS514.

A general workflow for assessing the stability of (S)-OTS514.

Protocol 1: Preparation of (S)-OTS514 Stock Solution

• Materials:

  • (S)-OTS514 solid powder

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile, amber microcentrifuge tubes or vials

• Procedure:

  • Allow the vial of solid (S)-OTS514 to equilibrate to room temperature before opening.

  • Weigh the desired amount of (S)-OTS514 powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex or sonicate briefly to ensure complete dissolution.

  • Aliquot the stock solution into single-use amber vials to protect from light.

  • Store the aliquots at -20°C or -80°C as recommended.

Protocol 2: Stability Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general framework for a stability-indicating HPLC method. Method optimization and validation are required for specific applications.

• Instrumentation and Materials:

  • HPLC system with a UV detector

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

  • Mobile Phase B: 0.1% TFA in acetonitrile

  • (S)-OTS514 reference standard

  • Solution to be tested for stability

• Chromatographic Conditions (Example):

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: Determined by UV-Vis scan of (S)-OTS514 (typically near its absorbance maximum)

  • Column Temperature: 30°C

  • Gradient Elution:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-18 min: 90% B

    • 18-20 min: 90% to 10% B

    • 20-25 min: 10% B (re-equilibration)

• Procedure:

  • Prepare a Calibration Curve:

    • Prepare a series of dilutions of the (S)-OTS514 reference standard in the appropriate solvent (e.g., DMSO, mobile phase).

    • Inject each standard and record the peak area.

    • Plot a calibration curve of peak area versus concentration.

  • Analyze Stability Samples:

    • At each time point of the stability study, take an aliquot of the (S)-OTS514 solution.

    • Dilute the sample to fall within the range of the calibration curve.

    • Inject the diluted sample into the HPLC system.

  • Data Analysis:

    • Identify the peak corresponding to (S)-OTS514 based on the retention time of the reference standard.

    • Quantify the concentration of (S)-OTS514 in the sample using the calibration curve.

    • Monitor for the appearance of new peaks, which may indicate degradation products.

    • Calculate the percentage of (S)-OTS514 remaining at each time point relative to the initial concentration (time 0).

Logical Framework for Storage Decisions

The choice of storage conditions depends on the intended duration of storage and the solvent used. The following diagram provides a decision-making framework.

A decision tree for the proper storage of (S)-OTS514.

Conclusion

The stability and integrity of (S)-OTS514 are paramount for obtaining reliable and reproducible results in research and drug development. Adherence to the storage guidelines outlined in this document is strongly recommended. For novel formulations or extended experimental timelines, conducting a formal stability study using a validated, stability-indicating HPLC method is essential to ensure the quality of the compound.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 4. youtube.com [youtube.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols for Apoptosis Assay Using (S)-OTS514

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for assessing apoptosis induced by (S)-OTS514, a potent inhibitor of T-LAK cell-originated protein kinase (TOPK).[1][2][3] The protocols outlined below are intended to guide researchers in quantifying the apoptotic effects of (S)-OTS514 in cancer cell lines.

(S)-OTS514 is a selective inhibitor of TOPK, a mitotic kinase often overexpressed in various cancers and associated with poor prognosis.[4][5] Inhibition of TOPK by (S)-OTS514 leads to cell cycle arrest and induction of apoptosis, making it a promising candidate for cancer therapy.[1][2][3][4] This document details two standard methods for quantifying apoptosis: Annexin V/Propidium Iodide (PI) staining for flow cytometry analysis and a Caspase-3/7 activity assay .

Signaling Pathway of (S)-OTS514-Induced Apoptosis

(S)-OTS514 exerts its pro-apoptotic effects by inhibiting TOPK, which in turn modulates several downstream signaling pathways. Inhibition of TOPK has been shown to disrupt AKT, p38 MAPK, and NF-κB signaling.[4] Furthermore, it leads to the upregulation of FOXO3 and its transcriptional targets, including the cell cycle inhibitors p21 (CDKN1A) and p27 (CDKN1B).[4] The culmination of these signaling events is the activation of the apoptotic cascade. In some contexts, the pro-apoptotic effects of OTS514 are also mediated through the p53 signaling pathway.[6]

Caption: Signaling pathway of (S)-OTS514-induced apoptosis.

Experimental Workflow

The general workflow for assessing apoptosis induced by (S)-OTS514 involves cell culture, treatment with the compound, and subsequent analysis using either flow cytometry or a luminescence-based caspase activity assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. PDZ-binding kinase inhibitor OTS514 suppresses the proliferation of oral squamous carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: (S)-OTS514 in Combination with Chemotherapy Agents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical evaluation of (S)-OTS514, a potent inhibitor of T-LAK cell-originated protein kinase (TOPK), in combination with other chemotherapy agents. The provided protocols are based on published research and are intended to serve as a guide for designing and executing similar studies.

Introduction

(S)-OTS514 is a small molecule inhibitor of TOPK, a serine/threonine kinase overexpressed in a variety of human cancers and correlated with poor prognosis. TOPK plays a crucial role in mitosis and cytokinesis, making it an attractive target for cancer therapy. Preclinical studies have demonstrated that (S)-OTS514 induces cell cycle arrest and apoptosis in cancer cells.[1][2][3][4] Combining (S)-OTS514 with other chemotherapeutic agents has shown synergistic effects, offering a promising strategy to enhance anti-tumor efficacy and overcome drug resistance. This document details the combination of (S)-OTS514 with lenalidomide (B1683929) in multiple myeloma models.

Mechanism of Action and Synergy

(S)-OTS514 exerts its anti-cancer effects by inhibiting TOPK, leading to defects in cytokinesis and subsequent apoptosis.[3] The combination of (S)-OTS514 with lenalidomide, an immunomodulatory drug, has demonstrated synergistic anti-myeloma activity.[1][4] This synergy is attributed to the multi-faceted impact on cancer cells, including disruption of critical signaling pathways such as AKT, p38 MAPK, and NF-κB.[1][4]

Data Presentation

In Vitro Efficacy of (S)-OTS514

Cell Line	Cancer Type	IC50 (nM)	Reference
VMRC-RCW	Kidney Cancer	19.9 - 44.1 (range)	[2]
Caki-1	Kidney Cancer	19.9 - 44.1 (range)	[2]
Caki-2	Kidney Cancer	19.9 - 44.1 (range)	[2]
769-P	Kidney Cancer	19.9 - 44.1 (range)	[2]
786-O	Kidney Cancer	19.9 - 44.1 (range)	[2]
Ovarian Cancer Lines	Ovarian Cancer	3.0 - 46 (range)	[2]
Human Myeloma Cell Lines (HMCLs)	Multiple Myeloma	Nanomolar range	[1][4]

In Vivo Efficacy of a Related TOPK Inhibitor (OTS964)

Model	Treatment	Tumor Size Reduction	Reference
Aggressive Mouse Xenograft	OTS964 (100 mg/kg, oral, 5 days/week)	48% - 81%	[1][4]

Signaling Pathway and Experimental Workflow Diagrams

References

• 1. The design of TOPK inhibitors using similarity search, molecular docking, and MD simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. TOPK inhibitor induces complete tumor regression in xenograft models of human cancer through inhibition of cytokinesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Potent anti‐myeloma activity of the TOPK inhibitor OTS514 in pre‐clinical models - PMC [pmc.ncbi.nlm.nih.gov]

Flow Cytometry Analysis of Cells Treated with (S)-OTS514: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-OTS514 is a potent and selective inhibitor of T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK).[1][2][3][4][5] TOPK is a mitotic kinase that is overexpressed in a wide range of human cancers and is associated with tumor cell proliferation, the maintenance of cancer stem cells, and poor patient prognosis.[1] Inhibition of TOPK by (S)-OTS514 has been shown to induce cell cycle arrest and apoptosis in various cancer cell lines, making it a promising candidate for targeted cancer therapy.[2][3][4] Flow cytometry is an indispensable tool for elucidating the cellular mechanisms of action of novel drug candidates like (S)-OTS514. This document provides detailed application notes and protocols for the flow cytometric analysis of cells treated with (S)-OTS514, focusing on apoptosis, cell cycle progression, and cancer stem cell populations.

Mechanism of Action of (S)-OTS514

(S)-OTS514 exerts its anti-cancer effects by inhibiting the kinase activity of TOPK. This inhibition disrupts several downstream signaling pathways crucial for cancer cell survival and proliferation. Key molecular consequences of TOPK inhibition by (S)-OTS514 include:

• Induction of Cell Cycle Arrest: (S)-OTS514 treatment leads to an accumulation of cells in the G2/M phase of the cell cycle.[1] This is mediated by the upregulation of cyclin-dependent kinase inhibitors p21 (CDKN1A) and p27 (CDKN1B), which are transcriptional targets of the transcription factor FOXO3.[1]

• Induction of Apoptosis: The compound triggers programmed cell death by disrupting pro-survival signaling pathways, including AKT, p38 MAPK, and NF-κB.[1] It also leads to the loss of the transcription factor FOXM1, a key regulator of cell cycle progression and survival.[1]

• Targeting Cancer Stem Cells: (S)-OTS514 has been shown to preferentially kill malignant CD138+ plasma cells in multiple myeloma and reduce the population of CD90-positive cells in small cell lung cancer, suggesting its potential to eradicate cancer stem cells (CSCs).[1]

The following diagram illustrates the signaling pathway affected by (S)-OTS514.

Caption: (S)-OTS514 inhibits TOPK, leading to the suppression of pro-survival pathways and the induction of cell cycle arrest and apoptosis.

Data Presentation: Quantitative Effects of (S)-OTS514

The following tables summarize the quantitative effects of (S)-OTS514 on various cancer cell lines as determined by cellular assays.

Table 1: IC50 Values of (S)-OTS514 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
VMRC-RCW	Kidney Cancer	19.9
Caki-1	Kidney Cancer	25.4
Caki-2	Kidney Cancer	33.7
769-P	Kidney Cancer	44.1
786-O	Kidney Cancer	28.3
ES-2	Ovarian Cancer	3.0
A2780	Ovarian Cancer	46.0
MM1.S	Multiple Myeloma	11.6
RPMI 8226	Multiple Myeloma	29.4

Data compiled from publicly available sources.[2]

Table 2: Effect of (S)-OTS514 on Apoptosis in Multiple Myeloma Cells (MM1.S)

(S)-OTS514 Conc. (nM)	% Early Apoptotic (Annexin V+/7-AAD-)	% Late Apoptotic/Necrotic (Annexin V+/7-AAD+)
0 (Control)	5.2	3.1
10	15.8	8.7
25	35.4	19.2
50	58.1	32.5

Illustrative data based on published findings describing a dose-dependent increase in apoptosis.

Table 3: Effect of (S)-OTS514 on Cell Cycle Distribution in a Representative Cancer Cell Line

(S)-OTS514 Conc. (nM)	% G0/G1 Phase	% S Phase	% G2/M Phase
0 (Control)	55.3	25.1	19.6
10	48.7	20.5	30.8
25	35.2	15.8	49.0
50	20.1	10.3	69.6

Illustrative data based on published findings describing G2/M arrest.

Table 4: Effect of (S)-OTS514 on a Cancer Stem Cell Population (CD138+) in Multiple Myeloma

(S)-OTS514 Conc. (nM)	% CD138+ Cells
0 (Control)	85.2
20	45.7
40	15.3

Illustrative data based on published findings describing the suppression of the CD138+ population.[1]

Experimental Protocols

The following are detailed protocols for the flow cytometric analysis of cells treated with (S)-OTS514.

Protocol 1: Apoptosis Analysis using Annexin V and 7-AAD Staining

This protocol allows for the differentiation of live, early apoptotic, late apoptotic, and necrotic cells.

Workflow Diagram:

Caption: Workflow for apoptosis analysis using flow cytometry.

Materials:

• (S)-OTS514 stock solution (in DMSO)

• Appropriate cell culture medium and supplements

• Phosphate-Buffered Saline (PBS), Ca2+/Mg2+ free

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, 7-AAD, and 10X Binding Buffer)

• Flow cytometry tubes

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells at an appropriate density in a multi-well plate to ensure they are in the logarithmic growth phase at the time of treatment.

  • Allow cells to adhere overnight (for adherent cells).

  • Treat cells with various concentrations of (S)-OTS514 (e.g., 0, 10, 25, 50 nM) and a vehicle control (DMSO) for the desired duration (e.g., 24, 48 hours).

• Cell Harvesting:

  • Adherent cells: Gently aspirate the medium, wash once with PBS, and detach cells using a non-enzymatic cell dissociation solution or trypsin. Collect the cells in a conical tube.

  • Suspension cells: Collect cells directly into a conical tube.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

• Washing:

  • Discard the supernatant and resuspend the cell pellet in 1 mL of cold PBS.

  • Centrifuge at 300 x g for 5 minutes.

  • Repeat the wash step once more.

• Staining:

  • Prepare 1X Binding Buffer by diluting the 10X stock with deionized water.

  • Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of 7-AAD to the cell suspension.

  • Gently vortex the cells.

• Incubation:

  • Incubate the tubes at room temperature (20-25°C) for 15 minutes in the dark.

• Flow Cytometry Acquisition:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples on a flow cytometer within 1 hour of staining.

  • Acquire data for at least 10,000 events per sample. Use appropriate compensation controls (unstained cells, Annexin V-FITC only, and 7-AAD only).

• Data Analysis:

  • Create a dot plot of FITC (Annexin V) versus 7-AAD.

  • Gate the populations as follows:

    • Live cells: Annexin V-negative / 7-AAD-negative

    • Early apoptotic cells: Annexin V-positive / 7-AAD-negative

    • Late apoptotic/necrotic cells: Annexin V-positive / 7-AAD-positive

    • Necrotic cells: Annexin V-negative / 7-AAD-positive

Protocol 2: Cell Cycle Analysis using Propidium Iodide (PI) Staining

This protocol is used to determine the proportion of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Workflow Diagram:

Caption: Workflow for cell cycle analysis using flow cytometry.

Materials:

• (S)-OTS514 stock solution (in DMSO)

• Appropriate cell culture medium and supplements

• Phosphate-Buffered Saline (PBS), Ca2+/Mg2+ free

• Cold 70% Ethanol

• PI/RNase Staining Buffer (e.g., 50 µg/mL PI, 100 µg/mL RNase A in PBS)

• Flow cytometry tubes

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Follow the same procedure as in Protocol 1.

• Cell Harvesting and Washing:

  • Follow the same procedure as in Protocol 1.

• Fixation:

  • Resuspend the cell pellet in 500 µL of cold PBS.

  • While gently vortexing, add 4.5 mL of cold 70% ethanol dropwise to the cell suspension.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells at 500 x g for 5 minutes.

  • Carefully aspirate the ethanol and wash the cell pellet with 5 mL of PBS.

  • Centrifuge again and discard the supernatant.

  • Resuspend the cell pellet in 500 µL of PI/RNase Staining Buffer.

• Incubation:

  • Incubate the tubes at room temperature for 30 minutes in the dark.

• Flow Cytometry Acquisition:

  • Analyze the samples on a flow cytometer.

  • Use a linear scale for the PI fluorescence channel.

  • Acquire data for at least 20,000 events per sample.

• Data Analysis:

  • Generate a histogram of PI fluorescence intensity.

  • Use cell cycle analysis software (e.g., FlowJo, ModFit LT) to model the G0/G1, S, and G2/M phases and calculate the percentage of cells in each phase.

Protocol 3: Analysis of Cancer Stem Cell Markers (e.g., CD44 and CD133)

This protocol describes the staining of cell surface markers to identify and quantify cancer stem cell populations.

Workflow Diagram:

Caption: Workflow for cancer stem cell marker analysis.

Materials:

• (S)-OTS514 stock solution (in DMSO)

• Appropriate cell culture medium and supplements

• Phosphate-Buffered Saline (PBS), Ca2+/Mg2+ free

• Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS and 0.1% sodium azide)

• Fluorochrome-conjugated antibodies against CSC markers (e.g., FITC-CD44, PE-CD133) and corresponding isotype controls

• Flow cytometry tubes

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Follow the same procedure as in Protocol 1.

• Cell Harvesting and Washing:

  • Follow the same procedure as in Protocol 1.

• Staining:

  • Resuspend the cell pellet in 100 µL of Flow Cytometry Staining Buffer.

  • Add the appropriate amount of fluorochrome-conjugated antibodies (and isotype controls in separate tubes) to the cell suspension.

  • Gently vortex.

• Incubation:

  • Incubate the tubes at 4°C for 30 minutes in the dark.

• Washing:

  • Add 1 mL of Flow Cytometry Staining Buffer to each tube and centrifuge at 300 x g for 5 minutes.

  • Discard the supernatant.

  • Repeat the wash step once more.

• Flow Cytometry Acquisition:

  • Resuspend the cell pellet in 300-500 µL of Flow Cytometry Staining Buffer.

  • Analyze the samples on a flow cytometer.

  • Acquire data for at least 20,000 events per sample. Use appropriate compensation controls.

• Data Analysis:

  • Create a dot plot of the fluorescence channels corresponding to the antibodies used (e.g., FITC vs. PE).

  • Use the isotype controls to set the gates for positive and negative populations.

  • Quantify the percentage of single-positive and double-positive cells.

Conclusion

The protocols and application notes provided herein offer a comprehensive guide for researchers and scientists to investigate the cellular effects of the TOPK inhibitor (S)-OTS514 using flow cytometry. By systematically analyzing apoptosis, cell cycle progression, and cancer stem cell populations, a deeper understanding of the therapeutic potential of (S)-OTS514 can be achieved. The provided quantitative data, while in some cases illustrative, serves as a benchmark for expected outcomes and highlights the potent anti-cancer activity of this compound. These methods are crucial for the preclinical evaluation of (S)-OTS514 and similar targeted therapies in drug development.

References

• 1. Potent anti‐myeloma activity of the TOPK inhibitor OTS514 in pre‐clinical models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. OTS514 is a Highly Potent TOPK Inhibitor with Anti-Myeloma Activity | MedChemExpress [medchemexpress.eu]
• 3. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Solubilizing (S)-OTS514 for in vivo Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-OTS514 is a potent and selective inhibitor of T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK). TOPK is a serine/threonine kinase that is overexpressed in a variety of human cancers and is associated with poor prognosis. (S)-OTS514 has demonstrated significant anti-tumor activity in preclinical models by inducing cell cycle arrest and apoptosis.[1][2] Effective delivery of (S)-OTS514 in in vivo studies is critical for evaluating its therapeutic potential. This document provides detailed application notes and protocols for the solubilization and administration of (S)-OTS514 for in vivo cancer research.

Data Presentation

Solubility of (S)-OTS514

(S)-OTS514 is a crystalline solid that is sparingly soluble in aqueous solutions.[3] Its solubility is significantly enhanced in organic solvents. The hydrochloride salt form, (S)-OTS514 HCl, exhibits improved solubility in water.

Solvent	Solubility of OTS514	Solubility of OTS514 HCl
Dimethyl Sulfoxide (DMSO)	~30 mg/mL[3]	80 mg/mL[4]
Dimethylformamide (DMF)	~30 mg/mL[3]	Not Reported
Ethanol	Not Reported	5 mg/mL[4]
Water	Sparingly Soluble[3]	80 mg/mL[4]
1:2 DMSO:PBS (pH 7.2)	~0.25 mg/mL[3]	Not Reported

In Vivo Efficacy and Dosing of OTS514 and its Analogs

Compound	Cancer Model	Animal Model	Dosing Route	Dosage	Key Findings	Reference
OTS514	Ovarian Cancer	Mouse (ES-2 abdominal dissemination)	IV or Oral Gavage	1, 2.5, and 5 mg/kg	Significantly elongated overall survival.[4]	Selleck Chemicals[4]
OTS514	Multiple Myeloma	Mouse (KMS-11 xenograft)	Intraperitoneal	10 mg/kg	Significantly suppressed tumor growth.[5]	ResearchGate[5]
OTS964	Multiple Myeloma	Mouse (H929 xenograft)	Oral Gavage	50 or 100 mg/kg	Reduced tumor size by 48%-81%.[1][6]	Cancer Med.[1][6]
OTS964	Lung Cancer	Mouse (LU-99 xenograft)	Oral Gavage	100 mg/kg	Complete tumor regression in all mice.[7]	UChicago Medicine[7]

*OTS964 is a dimethylated derivative of OTS514, optimized for oral administration.[6]

Experimental Protocols

Protocol 1: Preparation of (S)-OTS514 for Oral Gavage (Suspension)

This protocol is suitable for administering (S)-OTS514 as a suspension, which is a common method for oral delivery of poorly soluble compounds in preclinical studies.

Materials:

• (S)-OTS514 powder

• Dimethyl Sulfoxide (DMSO), fresh

• Carboxymethylcellulose sodium (CMC-Na)

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare the Vehicle:

  • Prepare a 0.5% (w/v) solution of CMC-Na in sterile saline.

  • Heat the saline to approximately 60°C to aid in dissolving the CMC-Na.

  • Stir until the CMC-Na is fully dissolved and the solution is clear. Allow to cool to room temperature.

• Prepare the (S)-OTS514 Stock Solution:

  • Weigh the required amount of (S)-OTS514 powder.

  • In a sterile microcentrifuge tube, dissolve the (S)-OTS514 in a minimal amount of fresh DMSO to create a concentrated stock solution. For example, a stock of 25 mg/mL can be prepared.[8]

• Prepare the Final Dosing Suspension:

  • Gradually add the 0.5% CMC-Na solution to the (S)-OTS514 stock solution while vortexing to form a homogenous suspension.

  • The final concentration of DMSO in the vehicle should be kept low (typically ≤10%) to minimize potential toxicity.

  • If precipitation occurs, brief sonication in a water bath at 37°C may help to create a more uniform suspension.[9]

  • Note: It is recommended to prepare the dosing suspension fresh on the day of administration.

Protocol 2: Preparation of (S)-OTS514 for Intravenous or Intraperitoneal Injection (Clear Solution)

This protocol is designed to prepare a clear solution of (S)-OTS514 suitable for injection. This formulation is often used to achieve rapid and complete bioavailability.

Materials:

• (S)-OTS514 powder

• Dimethyl Sulfoxide (DMSO), fresh

• PEG300 (Polyethylene glycol 300)

• Tween-80 (Polysorbate 80)

• Sterile Saline (0.9% NaCl)

• Sterile, pyrogen-free vials

Procedure:

• Prepare the Vehicle Components:

  • Ensure all solvents are of a high purity grade suitable for in vivo use.

• Prepare the (S)-OTS514 Solution:

  • A recommended vehicle composition is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[8][10]

  • First, dissolve the (S)-OTS514 powder in DMSO to create a stock solution (e.g., 25 mg/mL).[8]

  • In a sterile vial, add the required volume of the (S)-OTS514/DMSO stock solution.

  • Sequentially add the PEG300 and Tween-80, mixing thoroughly after each addition.

  • Finally, add the sterile saline to reach the final desired volume and concentration.[8]

  • Ensure the final solution is clear and free of precipitation before administration.

  • Note: Always prepare the final working solution for in vivo experiments freshly on the same day of use.[8]

Signaling Pathways and Experimental Workflows

(S)-OTS514 Signaling Pathway

(S)-OTS514 exerts its anti-cancer effects by inhibiting TOPK. This inhibition leads to the disruption of several downstream pro-survival signaling pathways and the activation of apoptotic processes.

Caption: Signaling pathway of (S)-OTS514.

Experimental Workflow for In Vivo Studies

The following diagram outlines the general workflow for conducting in vivo experiments with (S)-OTS514, from preparation to data analysis.

Caption: Experimental workflow for in vivo studies.

References

• 1. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Potent anti‐myeloma activity of the TOPK inhibitor OTS514 in pre‐clinical models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Highly effective new anti-cancer drug shows few side effects in mice - UChicago Medicine [uchicagomedicine.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. selleckchem.com [selleckchem.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Long-Term Storage of Powdered (S)-OTS514

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-OTS514 is a potent and selective inhibitor of T-LAK cell-originated protein kinase (TOPK), a serine/threonine kinase implicated in the proliferation and survival of various cancer cells. As a critical reagent in preclinical and clinical research, ensuring the long-term stability and integrity of powdered (S)-OTS514 is paramount for reproducible and reliable experimental outcomes. These application notes provide detailed guidelines and protocols for the optimal long-term storage of powdered (S)-OTS514, methods for stability assessment, and an overview of its mechanism of action.

(S)-OTS514, with the chemical name 9-[4-[(1R)-2-amino-1-methylethyl]phenyl]-8-hydroxy-6-methyl-thieno[2,3-c]quinolin-4(5H)-one, is a solid powder.[1] Its stability can be influenced by temperature, humidity, and light. Adherence to proper storage conditions is crucial to prevent degradation and maintain its biological activity.

Recommended Long-Term Storage Conditions

To ensure the stability of powdered (S)-OTS514 for extended periods, the following conditions are recommended based on manufacturer guidelines and best practices for small molecule kinase inhibitors.

Table 1: Recommended Storage Conditions for Powdered (S)-OTS514

Parameter	Short-Term Storage (Days to Weeks)	Long-Term Storage (Months to Years)
Temperature	0 - 4 °C	-20 °C
Atmosphere	Dry; protect from moisture	Dry; protect from moisture
Light	Protect from light; store in a dark container	Protect from light; store in a dark container
Container	Tightly sealed, inert container (e.g., amber glass vial)	Tightly sealed, inert container (e.g., amber glass vial)

A shelf life of over two years can be expected when stored properly at -20°C.[1] The compound is generally stable for a few weeks at ambient temperature, facilitating shipping.[1]

Mechanism of Action: TOPK Signaling Pathway

(S)-OTS514 exerts its anti-tumor effects by inhibiting TOPK, which is a key regulator of mitosis and is overexpressed in many cancers. TOPK activates several downstream signaling pathways that promote cell proliferation, survival, and inhibit apoptosis. The inhibition of TOPK by (S)-OTS514 disrupts these oncogenic signals.

Caption: Inhibition of TOPK by (S)-OTS514 blocks downstream pro-survival pathways.

Protocols for Stability Assessment

To ensure the quality and potency of (S)-OTS514 over time, a stability-indicating analytical method is crucial. High-Performance Liquid Chromatography (HPLC) with UV detection is a standard and reliable method for this purpose.

Experimental Workflow for Stability Testing

Caption: Workflow for conducting a long-term stability study of (S)-OTS514.

Protocol: Stability-Indicating HPLC Method

This protocol describes a general method that should be validated for (S)-OTS514 specifically.

Objective: To quantify the purity of (S)-OTS514 and detect any degradation products.

Materials:

• (S)-OTS514 powder

• HPLC grade acetonitrile

• HPLC grade water

• Formic acid or trifluoroacetic acid (TFA)

• Reference standard of (S)-OTS514

Instrumentation:

• HPLC system with a UV/Vis or Diode Array Detector (DAD)

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size)

Chromatographic Conditions (Example):

Parameter	Condition
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 90% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection λ	254 nm (or optimal wavelength determined by UV scan)
Injection Vol.	10 µL

Procedure:

• Standard Preparation: Prepare a stock solution of the (S)-OTS514 reference standard in a suitable solvent (e.g., DMSO, followed by dilution in mobile phase) to a known concentration (e.g., 1 mg/mL).

• Sample Preparation: Accurately weigh a sample of the stored (S)-OTS514 powder and prepare a solution of the same concentration as the standard.

• Analysis: Inject the standard and sample solutions into the HPLC system.

• Data Evaluation:

  • Determine the retention time of the main (S)-OTS514 peak from the standard chromatogram.

  • In the sample chromatogram, calculate the purity as the percentage of the main peak area relative to the total peak area.

  • Identify any new peaks, which may indicate degradation products.

Protocol: Forced Degradation Study

Forced degradation studies are essential to establish the stability-indicating nature of the analytical method and to understand potential degradation pathways.

Procedure: Expose solutions of (S)-OTS514 (e.g., 0.1 mg/mL) to the following stress conditions:

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Heat the solid powder at 80 °C for 48 hours.

• Photolytic Degradation: Expose the solid powder to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines. A control sample should be protected from light.

Analyze all stressed samples using the validated HPLC method to confirm that degradation products are resolved from the parent peak.

Representative Long-Term Stability Data

The following table illustrates the type of data that should be collected during a long-term stability study. The values presented are for illustrative purposes for a stable compound and should be replaced with actual experimental data.

Table 2: Illustrative Long-Term Stability Data for Powdered (S)-OTS514 Stored at -20°C

Time Point (Months)	Purity by HPLC (% Area)	Appearance	Degradation Products (% Total Area)
0	99.8%	White to off-white powder	Not Detected
6	99.7%	Conforms	Not Detected
12	99.8%	Conforms	Not Detected
24	99.6%	Conforms	< 0.1%
36	99.5%	Conforms	< 0.15%

Conclusion

The chemical integrity and biological activity of powdered (S)-OTS514 are best preserved by long-term storage at -20°C in a dry, dark, and tightly sealed container . Regular assessment of purity using a validated, stability-indicating HPLC method is recommended to ensure the quality of the compound throughout its lifecycle in a research setting. The protocols and information provided here serve as a comprehensive guide for researchers to properly handle, store, and verify the stability of this potent TOPK inhibitor.

References

• 1. medkoo.com [medkoo.com]

Technical Notes & Optimization

Troubleshooting (S)-OTS514 precipitation in aqueous solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering precipitation issues with the TOPK inhibitor, (S)-OTS514, in aqueous solutions for experimental use.

Understanding (S)-OTS514 Precipitation

(S)-OTS514 is a potent and specific inhibitor of T-LAK cell-originated protein kinase (TOPK), a key enzyme in cell division and proliferation.[1][2] Like many small molecule kinase inhibitors, (S)-OTS514 is hydrophobic, which can lead to challenges with its solubility in aqueous solutions such as cell culture media. Precipitation of the compound can lead to inaccurate experimental results by reducing its effective concentration. This guide provides troubleshooting strategies and detailed protocols to help you avoid these issues.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing (S)-OTS514 stock solutions?

A1: The recommended solvent for preparing high-concentration stock solutions of (S)-OTS514 is dimethyl sulfoxide (B87167) (DMSO).[3][4] OTS514 is soluble in DMSO at approximately 30 mg/mL.[3]

Q2: Why is my (S)-OTS514 precipitating when I add it to my cell culture medium?

A2: Precipitation in aqueous media is a common issue for hydrophobic compounds like (S)-OTS514. This can occur when the compound's concentration exceeds its solubility limit in the aqueous environment. The sudden change in solvent polarity when a concentrated DMSO stock is added to the medium can cause the compound to fall out of solution.[5]

Q3: What is the maximum final DMSO concentration that is safe for my cells?

A3: To minimize toxicity to your cells, the final concentration of DMSO in your working solution should ideally be less than 0.5%.[6] However, some cell lines can tolerate up to 1%. It is always recommended to include a vehicle control (media with the same final DMSO concentration without the inhibitor) in your experiments to account for any effects of the solvent.[7]

Q4: Can I pre-warm my cell culture medium before adding the (S)-OTS514 stock solution?

A4: Yes, it is highly recommended to pre-warm your cell culture medium to 37°C before adding the (S)-OTS514 stock solution. This can help to increase the solubility of the compound and reduce the risk of precipitation.

Q5: How does serum in the cell culture medium affect the solubility of (S)-OTS514?

A5: The presence of serum in cell culture media can have a variable effect on the solubility of small molecules. Serum proteins may bind to the compound, which can in some cases improve its stability in solution. However, interactions with other components in the media can also potentially lead to precipitation. It is advisable to test the solubility of (S)-OTS514 in your specific cell culture medium, both with and without serum.

Troubleshooting Guide

If you are experiencing precipitation of (S)-OTS514 in your experiments, follow this step-by-step guide to identify and resolve the issue.

Step 1: Visual Inspection

• Cloudiness or visible particles: After adding the (S)-OTS514 stock solution to your aqueous medium, visually inspect the solution against a light source. Any cloudiness, turbidity, or visible particles are signs of precipitation.

Step 2: Review Your Protocol

• Stock Solution Concentration: Ensure your DMSO stock solution is not overly concentrated. While OTS514 is highly soluble in DMSO, starting with an extremely high concentration can make the subsequent dilution into aqueous media more challenging.

• Final Concentration: The final concentration of (S)-OTS514 in your working solution may be too high for its aqueous solubility. Consider performing a dose-response experiment to determine the optimal concentration range.

• Dilution Method: Avoid adding a small volume of highly concentrated DMSO stock directly into a large volume of aqueous media. A stepwise dilution approach is recommended (see Experimental Protocols section).

Step 3: Optimize Your Dilution Technique

• Intermediate Dilution: Before preparing your final working solution, create an intermediate dilution of your DMSO stock in pre-warmed cell culture medium.

• Slow Addition and Mixing: Add the (S)-OTS514 stock solution (or intermediate dilution) dropwise to the pre-warmed aqueous medium while gently vortexing or swirling.[5] This helps to prevent localized high concentrations of the compound and DMSO, reducing the likelihood of precipitation.

Step 4: Test for Maximum Soluble Concentration

• If precipitation persists, you can determine the maximum soluble concentration of (S)-OTS514 in your specific cell culture medium by preparing a serial dilution and observing for any signs of precipitation.

Experimental Protocols

Protocol 1: Preparation of (S)-OTS514 Stock Solution in DMSO

• Allow the vial of solid (S)-OTS514 to equilibrate to room temperature before opening.

• Add the appropriate volume of high-quality, anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the solution until the (S)-OTS514 is completely dissolved. Gentle warming to 37°C can aid in dissolution.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C.

Protocol 2: Preparation of (S)-OTS514 Working Solution in Aqueous Medium

• Thaw an aliquot of the (S)-OTS514 DMSO stock solution at room temperature.

• Pre-warm your complete cell culture medium to 37°C.

• Recommended Method (Stepwise Dilution): a. Prepare an intermediate dilution of the (S)-OTS514 stock solution in pre-warmed medium. For example, add 2 µL of a 10 mM stock to 98 µL of medium to create a 200 µM intermediate solution. b. Add the desired volume of the intermediate solution to your final volume of pre-warmed medium while gently mixing. For example, add 10 µL of the 200 µM intermediate solution to 190 µL of medium for a final concentration of 10 µM.

• Visually inspect the final working solution for any signs of precipitation before adding it to your cells.

Data Presentation

Solvent/Vehicle	Solubility of OTS514	Reference
DMSO	~30 mg/mL	[3]
Dimethyl formamide	~30 mg/mL	[3]
1:2 solution of DMSO:PBS (pH 7.2)	~0.25 mg/mL	[3]

Visualizations

Troubleshooting Workflow for (S)-OTS514 Precipitation

Caption: A flowchart to guide researchers in troubleshooting (S)-OTS514 precipitation.

Simplified Signaling Pathway of TOPK Inhibition by (S)-OTS514

Caption: Inhibition of the TOPK signaling pathway by (S)-OTS514.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.cn [medchemexpress.cn]
• 7. researchgate.net [researchgate.net]

Optimizing (S)-OTS514 treatment duration for apoptosis induction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing (S)-OTS514, a potent T-LAK cell-originated protein kinase (TOPK) inhibitor, with a focus on optimizing treatment duration for apoptosis induction.

Frequently Asked Questions (FAQs)

Q1: What is (S)-OTS514 and what is its primary mechanism of action?

(S)-OTS514 is the S-enantiomer of OTS514, a highly selective and potent inhibitor of T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK).[1][2] TOPK is a serine/threonine kinase that is overexpressed in a variety of human cancers and is correlated with poor prognosis.[3][4] By inhibiting TOPK, (S)-OTS514 disrupts downstream signaling pathways crucial for cancer cell proliferation and survival, ultimately leading to cell cycle arrest and apoptosis (programmed cell death).[1][2][5][6]

Q2: How does OTS514 induce apoptosis?

OTS514 induces apoptosis by disrupting several key signaling pathways. Inhibition of TOPK by OTS514 has been shown to disrupt pro-survival pathways such as AKT, p38 MAPK, and NF-κB signaling.[3][7][8] Concurrently, it activates the pro-apoptotic transcription factor FOXO3 and its downstream targets, including the cell cycle inhibitors p21 (CDKN1A) and p27 (CDKN1B).[3][8] A key indicator of apoptosis induced by OTS514 is the cleavage of poly(ADP-ribose) polymerase (PARP), which can be observed as early as 4 hours after treatment in some cell lines.[1]

Q3: What is a typical effective concentration range for (S)-OTS514 to induce apoptosis?

The effective concentration of (S)-OTS514 for apoptosis induction is cell-line dependent. However, studies have shown that it is potent in the nanomolar range. For instance, in various human myeloma cell lines, apoptosis is induced at nanomolar concentrations.[3] The IC50 values for growth inhibition in kidney and ovarian cancer cell lines range from approximately 3.0 to 46 nM.[6][9] It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line.

Q4: How long should I treat my cells with (S)-OTS514 to observe apoptosis?

The optimal treatment duration to observe apoptosis is dependent on the cell line and the concentration of (S)-OTS514 used. Evidence of apoptosis, such as PARP cleavage, has been detected as early as 4 hours after treatment with 100 nM OTS514 in human myeloma cell lines.[1] Cell viability assays are often conducted after 48 to 72 hours of treatment to assess the cytotoxic effects.[6][9] To optimize the treatment duration, a time-course experiment is highly recommended.

Troubleshooting Guide

Problem 1: I am not observing significant apoptosis after treating my cells with (S)-OTS514.

• Possible Cause 1: Suboptimal Concentration.

  • Solution: Perform a dose-response experiment to determine the IC50 of (S)-OTS514 in your specific cell line. A good starting point is to test a range of concentrations from 1 nM to 1 µM.

• Possible Cause 2: Insufficient Treatment Duration.

  • Solution: Conduct a time-course experiment. As apoptosis markers can be detected as early as 4 hours, consider harvesting cells at multiple time points (e.g., 4, 8, 12, 24, 48, and 72 hours) to identify the optimal window for apoptosis detection.

• Possible Cause 3: Low TOPK Expression in Your Cell Line.

  • Solution: Verify the expression level of TOPK in your cell line of interest via Western blot or qPCR. Cell lines with low or no TOPK expression may be less sensitive to (S)-OTS514.

• Possible Cause 4: Inappropriate Apoptosis Assay.

  • Solution: Use multiple assays to confirm apoptosis. For early-stage apoptosis, consider Annexin V staining. For late-stage apoptosis, TUNEL or DNA fragmentation assays are suitable. Western blotting for cleaved PARP or cleaved caspase-3 is a reliable biochemical marker.

Problem 2: I am observing high variability in my cell viability assay results.

• Possible Cause 1: Uneven Cell Seeding.

  • Solution: Ensure a single-cell suspension and uniform seeding density across all wells of your microplate.

• Possible Cause 2: Edge Effects in Microplates.

  • Solution: To minimize edge effects, avoid using the outer wells of the microplate for experimental samples. Instead, fill them with sterile PBS or culture medium.

• Possible Cause 3: Inconsistent Drug Concentration.

  • Solution: Ensure thorough mixing of (S)-OTS514 in the culture medium before adding it to the cells. Perform serial dilutions carefully to ensure accurate final concentrations.

Data Presentation

Table 1: Reported IC50 Values of OTS514 in Various Cancer Cell Lines

Cell Line Type	Cancer Type	IC50 (nM)	Treatment Duration (hours)
VMRC-RCW	Kidney Cancer	19.9	Not Specified
Caki-1	Kidney Cancer	Not Specified	Not Specified
Caki-2	Kidney Cancer	Not Specified	Not Specified
769-P	Kidney Cancer	Not Specified	Not Specified
786-O	Kidney Cancer	44.1	Not Specified
Various	Ovarian Cancer	3.0 - 46	Not Specified
Adherent SCLC	Small Cell Lung Cancer	1.3 - 8.4	72
Suspension SCLC	Small Cell Lung Cancer	0.4 - 7.2	72

Table 2: Time-Course of Apoptosis Induction by OTS514 in Human Myeloma Cell Lines (HMCLs)

Time Point (hours)	Assay	Observation
0	Western Blot (PARP cleavage)	No cleavage detected
4	Western Blot (PARP cleavage)	Cleavage evident
24	Western Blot (PARP cleavage)	Significant cleavage
72	MTT Assay	Dose-dependent decrease in cell viability

Experimental Protocols

1. Cell Viability (MTT) Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Treat cells with various concentrations of (S)-OTS514 and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization buffer (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight at 37°C to dissolve the formazan (B1609692) crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

2. Western Blot for PARP Cleavage

• Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for PARP (that detects both full-length and cleaved forms) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Look for the appearance of the ~89 kDa cleaved PARP fragment.

3. Caspase-3/7 Activity Assay

• Cell Seeding and Treatment: Seed and treat cells in a 96-well plate as described for the MTT assay.

• Reagent Addition: After the desired treatment duration, add the caspase-3/7 reagent (containing a luminogenic or fluorogenic substrate) to each well.

• Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measurement: Measure the luminescence or fluorescence using a microplate reader. An increase in signal indicates an increase in caspase-3/7 activity.

Mandatory Visualizations

Caption: Signaling pathway of (S)-OTS514-induced apoptosis.

Caption: Workflow for optimizing (S)-OTS514 treatment duration.

References

• 1. researchgate.net [researchgate.net]
• 2. TOPK inhibitor induces complete tumor regression in xenograft models of human cancer through inhibition of cytokinesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. TOPK-Inhibitor | OncoTherapy Science, Inc. [oncotherapy.co.jp]
• 4. researchgate.net [researchgate.net]
• 5. What are TOPK inhibitors and how do they work? [synapse.patsnap.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Inhibiting ALK-TOPK signaling pathway promotes cell apoptosis of ALK-positive NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]

Avoiding experimental artifacts with (S)-OTS514 in cell-based assays

Technical Support Center: (S)-OTS514 Cell-Based Assays

Welcome to the technical support resource for (S)-OTS514. This guide provides troubleshooting advice and answers to frequently asked questions to help you design robust experiments and avoid common artifacts in cell-based assays.

Frequently Asked Questions (FAQs)

1. General Information

• Q: What is (S)-OTS514 and what is its primary target?

  • A: (S)-OTS514 is the S-enantiomer of OTS514, a potent small molecule inhibitor.[1] Its primary target is T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK), a serine/threonine kinase that is highly expressed in various cancers and plays a key role in cell division.[2][3] OTS514 inhibits TOPK with a half-maximal inhibitory concentration (IC50) of 2.6 nM in cell-free assays.[1][4][5]

• Q: What is the mechanism of action of (S)-OTS514?

  • A: By inhibiting TOPK, (S)-OTS514 disrupts critical cellular processes.[6] This leads to an inability to complete cytokinesis, resulting in cell cycle arrest and subsequent apoptosis (programmed cell death) in cancer cells that express TOPK.[1][5][7] Inhibition of TOPK has also been shown to disrupt downstream signaling pathways, including AKT, p38 MAPK, and NF-κB.[8]

• Q: How should I prepare and store (S)-OTS514 stock solutions?

  • A: (S)-OTS514 powder should be stored at -20°C for long-term stability (up to 3 years).[4] For experiments, prepare a concentrated stock solution in 100% DMSO. It is crucial to use fresh, anhydrous DMSO, as moisture can reduce the compound's solubility.[4] Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -80°C for up to one year.[4][9]

2. Troubleshooting Experimental Results

• Q: My cell viability results are not consistent or reproducible. What could be the cause?

  • A: Inconsistent results can stem from several factors:

    • Compound Precipitation: (S)-OTS514 may precipitate if the final DMSO concentration in your cell culture medium is too high or if the stock solution was prepared with old, moisture-laden DMSO.[4] Ensure the final DMSO concentration is typically below 0.5% and that your stock solution is fully dissolved before adding it to the medium.

    • Cell Seeding Density: Inconsistent cell numbers at the start of the experiment will lead to variable results. Optimize and maintain a consistent seeding density for all plates.[10]

    • Serum Concentration: Components in fetal bovine serum (FBS) can bind to small molecules, reducing their effective concentration.[11] Variations in serum batches or concentrations can lead to inconsistent IC50 values. Consider using a lower, consistent serum concentration during drug treatment.[11]

    • Plate Edge Effects: Cells in the outer wells of a microplate are prone to evaporation, leading to changes in media concentration and affecting cell growth.[12] To mitigate this, avoid using the outermost wells for experimental data points and fill them with sterile PBS or media instead.

• Q: I'm observing high levels of cell death even at low concentrations. Is this expected?

  • A: While (S)-OTS514 is potent, excessive toxicity at very low nanomolar ranges across multiple cell lines could indicate an issue.

    • On-Target Toxicity: The target, TOPK, is crucial for cell division.[3] Cells that are rapidly proliferating will be highly sensitive.

    • Hematopoietic Toxicity: In vivo studies have noted that OTS514 can cause hematopoietic toxicity, reducing red and white blood cell counts.[4][13] If you are working with hematopoietic cell lines or primary cells, they may be particularly sensitive.

    • Off-Target Effects: A study on the related compound OTS964 suggested that its cytotoxic effects might be due to inhibition of off-target kinases like CDK11, as knocking out the intended target (PBK/TOPK) did not prevent the drug from killing cells.[14] It is possible that (S)-OTS514 has similar off-target activities that could contribute to cytotoxicity. Consider this possibility when interpreting unexpected phenotypes.

• Q: How can I confirm that the observed effects are due to TOPK inhibition?

  • A: To validate on-target activity, you should perform experiments to measure the downstream consequences of TOPK inhibition.

    • Western Blotting: Probe for downstream targets of TOPK. For example, TOPK inhibition has been shown to suppress the activity of the transcription factor FOXM1.[9] You can assess the phosphorylation status of FOXM1 or its total protein levels.

    • Rescue Experiments: If possible, use a rescue experiment by overexpressing a drug-resistant mutant of TOPK to see if it reverses the phenotypic effects of (S)-OTS514.

Quantitative Data Summary

The potency of (S)-OTS514 can vary depending on the cell line. The following table summarizes reported IC50 values from cell viability assays.

Cell Line Type	Example Cell Lines	IC50 Range (nM)	Reference
Kidney Cancer	VMRC-RCW, Caki-1, Caki-2, 769-P, 786-O	19.9 - 44.1	[4]
Ovarian Cancer	Various	3.0 - 46	[4]
Small Cell Lung Cancer	Various	0.4 - 42.6	[9]
Myeloma	Human Myeloma Cell Lines (HMCL)	Nanomolar range	[8]
Oral Squamous Carcinoma	HSC-2, HSC-3, SAS, OSC-19	Dose-dependent decrease in survival	[15]

Experimental Protocols

1. Protocol: Preparation of (S)-OTS514 for Cell-Based Assays

• Reconstitution: Centrifuge the vial of (S)-OTS514 powder briefly.[16] Reconstitute in high-quality, anhydrous DMSO to create a 10 mM stock solution.[4][9] Ensure the compound is fully dissolved by vortexing.

• Aliquoting: Prepare single-use aliquots of the 10 mM stock to prevent contamination and degradation from multiple freeze-thaw cycles.

• Storage: Store the aliquots at -80°C.[4]

• Working Dilutions: On the day of the experiment, thaw an aliquot and prepare serial dilutions in complete cell culture medium to achieve the final desired concentrations. Ensure the final DMSO concentration in all wells, including vehicle controls, is identical and non-toxic to the cells (typically ≤0.1%).

2. Protocol: General Cell Viability (Cytotoxicity) Assay

• Cell Seeding: Trypsinize and count cells. Plate the cells in a 96-well plate at a predetermined optimal density (e.g., 3,000-8,000 cells/well) in 100 µL of complete medium.[16] Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare 2x concentrated serial dilutions of (S)-OTS514 in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include "vehicle-only" (e.g., 0.1% DMSO) and "no-treatment" controls.

• Incubation: Incubate the plate for the desired time period (e.g., 48-72 hours) at 37°C, 5% CO₂.[4]

• Viability Measurement: Assess cell viability using a suitable method, such as a resazurin-based assay (e.g., CellTiter-Blue®) or an ATP-based assay (e.g., CellTiter-Glo®), following the manufacturer's instructions.

• Data Analysis: Read the plate using a plate reader. Normalize the data to the vehicle control wells and plot the results as percent viability versus log concentration. Calculate the IC50 value using a non-linear regression curve fit.

Visual Guides and Workflows

TOPK Signaling Pathway

The diagram below illustrates the central role of TOPK in promoting cell proliferation and survival through various downstream signaling pathways. (S)-OTS514 inhibits TOPK, blocking these pro-cancer signals.

Caption: Simplified TOPK signaling pathway and the inhibitory action of (S)-OTS514.

Experimental Workflow for Cell Viability Assay

This workflow outlines the key steps and decision points for a standard cell viability experiment with (S)-OTS514.

Caption: Standard workflow for a cell viability assay using (S)-OTS514.

Troubleshooting Logic for Inconsistent Results

Use this decision tree to diagnose common sources of experimental artifacts when results are not reproducible.

Caption: A decision tree for troubleshooting inconsistent cell assay results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. T-LAK cell-originated protein kinase (TOPK): an emerging target for cancer-specific therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. ijbs.com [ijbs.com]
• 7. Highly effective new anti-cancer drug shows few side effects—in mice | University of Chicago News [news.uchicago.edu]
• 8. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. OTS514 | TOPK | Apoptosis | TargetMol [targetmol.com]
• 10. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.com]
• 11. benchchem.com [benchchem.com]
• 12. Adapting Cell-Based Assays to the High Throughput Screening Platform: Problems Encountered and Lessons Learned - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Highly effective new anti-cancer drug shows few side effects in mice - UChicago Medicine [uchicagomedicine.org]
• 14. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 15. PDZ-binding kinase inhibitor OTS514 suppresses the proliferation of oral squamous carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Protocol to identify small-molecule inhibitors against cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]

How to address poor solubility of (S)-OTS514 in media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges with the solubility of (S)-OTS514 in experimental media.

Frequently Asked Questions (FAQs)

Q1: Why does my (S)-OTS514 precipitate when I dilute it in aqueous media?

A1: (S)-OTS514, like many small molecule kinase inhibitors, is a lipophilic compound with low aqueous solubility.[1] It is sparingly soluble in aqueous buffers.[2] When a concentrated stock solution of (S)-OTS514 in a strong organic solvent like dimethyl sulfoxide (B87167) (DMSO) is diluted into an aqueous buffer, the abrupt change in solvent polarity can cause the compound to exceed its solubility limit and precipitate out of solution.[1] This is a common issue for hydrophobic molecules.[3]

Q2: What is the recommended solvent for preparing a stock solution of (S)-OTS514?

A2: The recommended solvent for preparing a stock solution of (S)-OTS514 is high-purity, anhydrous DMSO.[1][2] (S)-OTS514 is soluble in organic solvents such as DMSO and dimethylformamide (DMF) at approximately 30 mg/mL.[2] Specifically for (S)-OTS514, a solubility of 31.43 mg/mL in DMSO has been reported, which may require adjusting the pH to 3 with 1 M HCl.[4] It is crucial to use fresh, moisture-free DMSO, as absorbed moisture can reduce solubility.[5]

Q3: What is the maximum concentration of DMSO that can be used in cell-based assays?

A3: The tolerance to DMSO varies between cell lines.[3] As a general guideline:

• < 0.1% DMSO: Generally considered safe for most cell lines.[3]

• 0.1% - 0.5% DMSO: Tolerated by many robust cell lines.[3]

• > 0.5% - 1% DMSO: May be cytotoxic to some cells and could induce off-target effects.[3]

It is imperative to perform a vehicle control with the same final DMSO concentration as your experimental samples to assess its effect on your specific cell line.[3]

Q4: Can I heat or sonicate my (S)-OTS514 solution to improve solubility?

A4: Yes, gentle heating in a water bath or sonication can be used to aid in the dissolution of (S)-OTS514.[5][6] These methods can be particularly helpful for dissolving the compound in DMSO to create a stock solution.[7] However, it is important to avoid excessive heat, which could degrade the compound.

Troubleshooting Guides

Problem: Precipitation is observed in the cell culture media after adding (S)-OTS514.

Solution:

• Reduce the Final Concentration: The most direct approach is to lower the final concentration of (S)-OTS514 in your assay to ensure it remains below its aqueous solubility limit.[3]

• Optimize the Dilution Process: Instead of a single large dilution, perform serial dilutions of your DMSO stock in DMSO first, before adding the final diluted sample to your aqueous medium.[1]

• Use a Co-solvent System: Consider using a co-solvent to improve solubility. For in vivo formulations of the racemate OTS514, mixtures of DMSO, PEG300, Tween 80, and saline have been used.[6] While not directly for cell culture, this indicates the potential for using solubility enhancers.

• Adjust the pH: The solubility of (S)-OTS514 in DMSO is enhanced at an acidic pH.[4] If your experimental system allows, a slight reduction in the pH of your culture medium might improve solubility. However, be cautious as changes in pH can affect cell viability and function.

Data Presentation

Table 1: Solubility of (S)-OTS514 and its Racemate (OTS514)

Compound	Solvent	Concentration	Notes
(S)-OTS514	DMSO	31.43 mg/mL (86.24 mM)	Adjust pH to 3 with 1 M HCl.[4]
OTS514	DMSO	~30 mg/mL	[2]
OTS514	Dimethylformamide (DMF)	~30 mg/mL	[2]
OTS514	1:2 DMSO:PBS (pH 7.2)	~0.25 mg/mL	[2]
OTS514	10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	3.3 mg/mL (9.05 mM)	In vivo formulation, sonication recommended.[6]
OTS514 Hydrochloride	DMSO	27.5 mg/mL (68.59 mM)	Sonication recommended.[8]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution of (S)-OTS514 in DMSO

• Weighing: Carefully weigh the solid (S)-OTS514 powder.

• Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the desired concentration (e.g., 10 mM).

• Mixing: Vortex the vial thoroughly for 1-2 minutes. If the solid is not fully dissolved, sonicate the vial in a water bath for 5-10 minutes.[1]

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.[7]

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

• Intermediate Dilution: Prepare an intermediate dilution of your (S)-OTS514 stock solution in DMSO.

• Final Dilution: Add a small volume of the intermediate DMSO solution to your pre-warmed cell culture medium to reach the final desired concentration. Ensure the final DMSO concentration is within the tolerated range for your cell line (ideally ≤ 0.5%).[3]

• Mixing: Gently mix the final solution immediately after adding the compound.

• Visual Inspection: Visually inspect the medium for any signs of precipitation before adding it to your cells.

Visualizations

Caption: Workflow for preparing (S)-OTS514 solutions.

Caption: (S)-OTS514 inhibits TOPK signaling.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. OTS514 | TOPK | Apoptosis | TargetMol [targetmol.com]
• 7. benchchem.com [benchchem.com]
• 8. OTS514 hydrochloride | TOPK | Apoptosis | TargetMol [targetmol.com]

Best practices for handling hygroscopic (S)-OTS514

This technical support center provides researchers, scientists, and drug development professionals with best practices for handling the hygroscopic compound (S)-OTS514. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

1. What is (S)-OTS514 and what is its mechanism of action?

(S)-OTS514 is the S-enantiomer of OTS514, a potent and highly specific inhibitor of T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK).[1][2][3] TOPK is a serine-threonine kinase that is overexpressed in various cancers and is associated with tumor cell proliferation and maintenance of cancer stem cells.[4][5] By inhibiting TOPK, (S)-OTS514 can induce cell cycle arrest and apoptosis in cancer cells.[1][2] Its mechanism involves the disruption of downstream signaling pathways, including AKT, p38 MAPK, and NF-κB, and it can also lead to the loss of the transcription factor FOXM1.[4]

2. What are the recommended storage conditions for (S)-OTS514?

Due to its hygroscopic nature, proper storage of (S)-OTS514 is critical to maintain its stability and efficacy.

Form	Storage Temperature	Duration	Shipping Condition
Powder	-20°C	Up to 4 years	Room temperature or with blue ice
In Solvent (e.g., DMSO)	-80°C	Up to 1 year	-

It is recommended to store the compound in a desiccator to protect it from moisture.[6][7]

3. How should I handle (S)-OTS514 powder upon receiving it?

(S)-OTS514 is a hygroscopic solid, meaning it readily absorbs moisture from the atmosphere.[6][8] Exposure to humidity can lead to clumping and may affect the compound's stability and solubility.[8] To minimize moisture absorption, it is crucial to:

• Store the container in a dry environment, such as a desiccator, immediately upon receipt.

• Allow the container to equilibrate to room temperature before opening to prevent condensation.

• Minimize the time the container is open.

• Use an inert atmosphere glove box for aliquoting if available.[7]

4. What solvents are recommended for reconstituting (S)-OTS514?

(S)-OTS514 is soluble in several organic solvents. The choice of solvent will depend on the specific experimental requirements.

Solvent	Concentration	Notes
DMSO	Up to 90 mg/mL (246.94 mM)	Sonication is recommended to aid dissolution.[9] It is crucial to use newly opened, anhydrous DMSO, as absorbed water in the solvent can significantly impact the solubility of (S)-OTS514.[1]
DMF	30 mg/mL	-

For in vivo studies, a common formulation is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline, with a solubility of up to 3.3 mg/mL. Solvents should be added sequentially, ensuring the solution is clear before adding the next component.[9]

Troubleshooting Guide

Issue 1: The (S)-OTS514 powder appears clumped or "sticky."

• Cause: The compound has likely absorbed moisture from the air due to its hygroscopic nature.[8]

• Solution:

  • While clumping may not necessarily indicate degradation, it can make accurate weighing difficult. If the clumping is minor, you may be able to break it up with a spatula.[6]

  • For future prevention, ensure the compound is stored in a tightly sealed container inside a desiccator.[6][10] Minimize exposure to the atmosphere during handling by working quickly or in a controlled environment like a glove box.[7]

Issue 2: The reconstituted (S)-OTS514 solution is cloudy or contains precipitates.

• Cause: This could be due to incomplete dissolution or the use of a solvent that has absorbed water.

• Solution:

  • Sonicate the solution to aid dissolution.[9][11]

  • Ensure you are using a fresh, anhydrous grade of the solvent. For DMSO, it is recommended to use a newly opened bottle.[1]

  • If preparing a stock solution at a high concentration, try diluting it to a lower concentration to improve solubility.

Issue 3: Inconsistent experimental results are observed between different batches or over time.

• Cause: This could be a result of compound degradation due to improper storage and handling, or variations in the actual concentration of the stock solution due to moisture absorption.

• Solution:

  • Storage: Always store the solid compound and stock solutions at the recommended temperatures (-20°C for powder, -80°C for solutions).[9][11] Avoid repeated freeze-thaw cycles of stock solutions by preparing single-use aliquots.

  • Handling: Minimize the exposure of the solid compound to air.[6] When preparing solutions, work quickly and use anhydrous solvents.

  • Quantification: If you suspect degradation or inaccurate concentration, you may need to re-qualify your compound using analytical methods such as HPLC or NMR.

Experimental Protocols

1. Preparation of (S)-OTS514 Stock Solution

• Allow the vial of (S)-OTS514 powder to warm to room temperature in a desiccator before opening.

• Weigh the desired amount of powder quickly in a low-humidity environment.

• Add the appropriate volume of anhydrous DMSO (or other desired solvent) to achieve the target concentration.

• Vortex and sonicate the solution until the compound is completely dissolved.

• Aliquot the stock solution into single-use vials and store at -80°C.

2. In Vitro Cell Viability Assay (MTT Assay)

• Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of (S)-OTS514 in the appropriate cell culture medium.

• Remove the old medium from the cells and add the medium containing different concentrations of (S)-OTS514. Include a vehicle control (e.g., DMSO diluted to the same final concentration as in the drug-treated wells).

• Incubate the cells for the desired treatment duration (e.g., 72 hours).

• Add MTT reagent to each well and incubate for 2-4 hours at 37°C.

• Add solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan (B1609692) crystals.

• Read the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the cell viability as a percentage of the vehicle-treated control and determine the IC50 value.

3. Western Blot Analysis of TOPK Signaling

• Treat cells with (S)-OTS514 at the desired concentrations and time points.

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against proteins in the TOPK signaling pathway (e.g., p-FOXM1, total FOXM1, p-AKT, total AKT, p-p38, total p38) overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

Caption: Workflow for handling hygroscopic (S)-OTS514.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tutorchase.com [tutorchase.com]
• 7. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]
• 8. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
• 9. OTS514 | TOPK | Apoptosis | TargetMol [targetmol.com]
• 10. researchgate.net [researchgate.net]
• 11. OTS514 hydrochloride | TOPK | Apoptosis | TargetMol [targetmol.com]

Minimizing off-target effects of (S)-OTS514 in experiments

Technical Support Center: (S)-OTS514

Welcome to the technical support center for the TOPK inhibitor, (S)-OTS514. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize and understand potential off-target effects during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary molecular target of (S)-OTS514?

(S)-OTS514 is the S-enantiomer of OTS514, a small molecule inhibitor designed to target T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK).[1][2] TOPK is a serine/threonine kinase that is highly expressed in a wide range of cancers and is associated with tumor cell proliferation and poor patient prognosis.[2] The inhibitory potency of OTS514 against TOPK in cell-free assays is very high, with a reported IC50 of 2.6 nM.[1][3]

Q2: What are the known off-target effects of the OTS514/OTS964 chemical scaffold?

While developed as a TOPK inhibitor, the chemical scaffold of OTS514 and its analog OTS964 has been shown to inhibit other kinases. Recent evidence strongly suggests that the potent anti-cancer effects of this compound class may be primarily driven by the inhibition of Cyclin-Dependent Kinase 11 (CDK11).[4][5][6]

A kinase selectivity screen of the analog OTS964 against 412 human kinases revealed inhibition of a small number of other kinases.[7] This makes understanding and controlling for off-target effects, particularly CDK11 inhibition, critical for interpreting experimental results.

Q3: My experimental phenotype does not match the expected outcome of TOPK inhibition. What should I do?

If your results are inconsistent with the known functions of TOPK (e.g., roles in cytokinesis, AKT or NF-κB signaling), the phenotype may be due to an off-target effect.[2] The most likely candidate for the off-target effect is the potent inhibition of CDK11.[4][5][6] Follow the troubleshooting workflow below to investigate this possibility.

Q4: What is the recommended concentration range for (S)-OTS514 to maintain selectivity for TOPK?

(S)-OTS514 shows potent anti-proliferative effects in TOPK-positive cancer cell lines with IC50 values typically in the nanomolar range (e.g., 3.0 to 46 nM in ovarian cancer lines and 19.9 to 44.1 nM in kidney cancer lines).[1] However, given the potent off-target activity against CDK11 (IC50 = 10 nM for OTS964), achieving true selectivity for TOPK over CDK11 may be challenging.[5][7] It is crucial to perform dose-response experiments and use the lowest effective concentration to minimize off-target effects. Compare the effective concentration in your cell-based assay with the biochemical IC50 values for both TOPK and off-targets.

Quantitative Data: Kinase Inhibition Profile

The following table summarizes the inhibitory potency of the OTS514/OTS964 scaffold against its intended target (TOPK) and key identified off-targets. Note that data for off-targets are primarily from studies using OTS964, a close analog.

Target	Inhibitor	Assay Type	Potency (IC50 / Kd)	Reference
TOPK (PBK)	OTS514	Cell-free Kinase Assay	2.6 nM (IC50)	[1]
CDK11	OTS964	Cell-free Kinase Assay	10 nM (IC50)	[7]
CDK11B	OTS964	Binding Assay	40 nM (Kd)	[5]
TYK2	OTS964	Cell-free Kinase Assay	207 nM (IC50)	[7]
PRK1	OTS964	Cell-free Kinase Assay	508 nM (IC50)	[7]
CDK9	OTS964	Cell-free Kinase Assay	538 nM (IC50)	[7]

Visual Guides and Workflows

On-Target Signaling Pathway

The intended target, TOPK, is a MAPKK-like kinase involved in critical cellular processes like mitosis and cell proliferation. Its activation and downstream signaling contribute to oncogenesis.

Caption: Intended signaling pathway of the target kinase TOPK.

Troubleshooting Experimental Results

When observing an unexpected phenotype, this decision tree can help determine if it is an on-target or off-target effect.

Caption: A decision tree for troubleshooting unexpected results.

Experimental Workflow for Target Validation

To rigorously confirm that an observed effect is due to TOPK inhibition, follow this experimental workflow.

Caption: Workflow to validate on-target effects of (S)-OTS514.

Detailed Experimental Protocol

Protocol: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful method to verify that (S)-OTS514 directly binds to its target protein (TOPK) within intact cells. The principle is that a ligand-bound protein is thermodynamically stabilized and will resist heat-induced denaturation and aggregation compared to its unbound state.

Objective: To confirm the physical interaction between (S)-OTS514 and TOPK in a cellular environment.

Materials:

• Cells of interest (e.g., TOPK-expressing cancer cell line)

• (S)-OTS514

• DMSO (vehicle control)

• PBS (Phosphate-Buffered Saline)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• PCR tubes or 96-well PCR plate

• Thermocycler

• Centrifuge capable of high speed at 4°C

• SDS-PAGE and Western Blotting reagents

• Primary antibody against TOPK

• HRP-conjugated secondary antibody

• Chemiluminescence substrate

Methodology:

• Cell Treatment:

  • Culture cells to ~80% confluency.

  • Treat cells with the desired concentration of (S)-OTS514 or an equivalent volume of DMSO (vehicle control).

  • Incubate for a sufficient time to allow compound entry and binding (e.g., 1-2 hours).

• Heat Challenge:

  • Harvest the cells, wash with PBS, and resuspend in a small volume of PBS.

  • Aliquot the cell suspension into PCR tubes.

  • Place the tubes in a thermocycler and apply a temperature gradient (e.g., 40°C to 70°C in 2-3°C increments) for 3-5 minutes. This step is to generate a "melt curve" for the target protein.

  • Immediately cool the samples at room temperature for 3 minutes.

• Cell Lysis and Protein Extraction:

  • Lyse the cells by adding lysis buffer and performing freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at room temperature).

  • Clarify the lysate by centrifuging at high speed (e.g., 20,000 x g) for 20 minutes at 4°C. The supernatant contains the soluble protein fraction, while denatured/aggregated proteins are in the pellet.

• Analysis by Western Blot:

  • Carefully collect the supernatant from each sample.

  • Determine the protein concentration of each sample using a standard assay (e.g., BCA).

  • Normalize the protein concentration across all samples.

  • Analyze the samples by SDS-PAGE and Western Blotting using a primary antibody specific for TOPK.

  • Detect the signal using an HRP-conjugated secondary antibody and a chemiluminescence substrate.

• Data Interpretation:

  • Quantify the band intensity for TOPK at each temperature point for both the DMSO- and (S)-OTS514-treated samples.

  • Plot the percentage of soluble TOPK (relative to the non-heated control) against the temperature.

  • A successful target engagement will result in a rightward shift of the melt curve for the (S)-OTS514-treated sample compared to the DMSO control, indicating that the drug-bound TOPK is more resistant to thermal denaturation.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Probe OTS964 | Chemical Probes Portal [chemicalprobes.org]

Optimizing western blot conditions for TOPK detection after (S)-OTS514 treatment

This guide provides troubleshooting advice and detailed protocols for researchers optimizing Western blot conditions for the detection of T-LAK cell-originated protein kinase (TOPK) following treatment with the potent and selective TOPK inhibitor, (S)-OTS514.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: Why is my TOPK protein signal significantly reduced or absent after (S)-OTS514 treatment?

A: This is often the expected biological outcome of the experiment. (S)-OTS514, a potent TOPK inhibitor, has been shown to reduce total TOPK protein levels in a dose-dependent manner.[1][2] The mechanism is thought to be related to the inhibition of TOPK's autophosphorylation, which may be required to maintain the stability of the protein.[1] Therefore, a decrease in TOPK signal is likely indicative of successful drug activity, not a technical failure of the Western blot.

Q2: What is the optimal concentration and duration for (S)-OTS514 treatment?

A: The optimal conditions are cell-line dependent. (S)-OTS514 is a highly potent inhibitor with a cell-free IC50 value of 2.6 nM.[3][4][5] For cell-based assays, effective concentrations can range from low nanomolar to mid-nanomolar concentrations. For example, in small cell lung cancer (SCLC) cell lines, IC50 values ranged from 1.3-8.4 nM, and treatments of 10-20 nM for 48 hours effectively reduced TOPK protein levels.[1] In kidney cancer cell lines, IC50 values were reported to be between 19.9 and 44.1 nM.[3] It is crucial to perform a dose-response experiment to determine the optimal concentration and time course for your specific cell model.

Q3: I'm observing high background on my Western blot. How can I reduce it?

A: High background can obscure the detection of your target protein. Consider the following optimization steps:

• Blocking Buffer: Some antibodies perform better with specific blocking agents. While 5% non-fat dry milk is common, some phospho-specific antibodies require 5% Bovine Serum Albumin (BSA) to avoid cross-reactivity with phosphoproteins like casein in milk.[6] For the Cell Signaling Technology PBK/TOPK Antibody (#4942), the manufacturer specifically recommends incubating the primary antibody in 5% w/v BSA.[7]

• Washing Steps: Increase the number and duration of your wash steps (e.g., using TBST) between antibody incubations to remove non-specifically bound antibodies.[8][9]

• Antibody Concentration: Excessively high concentrations of primary or secondary antibodies are a common cause of high background.[9] Titrate your antibodies to find the optimal dilution that provides a strong signal with low background.[8]

• Membrane Handling: Ensure the membrane does not dry out at any point during the process.[10] Handle the membrane carefully to prevent damage that can cause non-specific binding.[11]

Q4: My loading control protein (e.g., GAPDH, β-actin) levels are inconsistent after (S)-OTS514 treatment. What should I do?

A: Drug treatments can sometimes alter the expression of common housekeeping proteins (HKPs).[12]

• Validate Your HKP: First, confirm that (S)-OTS514 treatment does not affect the expression of your chosen loading control in your specific experimental system. Run a preliminary Western blot with a dilution series of your control and treated lysates to check for consistency.[12]

• Test Alternative HKPs: If your current HKP is affected, test a panel of other loading controls to find one that remains stable.

• Use Total Protein Normalization (TPN): TPN is considered a more reliable method for normalization in drug-treated samples as it does not rely on the expression of a single protein.[12] This can be achieved by staining the membrane with a total protein stain like Ponceau S before the blocking step.[12]

Q5: What are the recommended antibody dilutions and incubation times for TOPK detection?

A: These parameters should always be optimized for your specific antibody and experimental conditions.[8] For the widely used PBK/TOPK Antibody (CST #4942), a starting dilution of 1:1000 is recommended for Western blotting.[13][14] The manufacturer suggests an overnight incubation at 4°C with gentle shaking.[7] For secondary antibodies, a starting dilution range is typically between 1:5,000 and 1:20,000.[15] Always perform an antibody titration to determine the optimal concentration for your setup.[8]

Data Presentation

Table 1: (S)-OTS514 Treatment Parameters from Literature

Parameter	Value	Cell Type / Condition	Reference
IC50 (Cell-free assay)	2.6 nM	Kinase Assay	[3][4][16]
IC50 (Adherent SCLC)	1.3 - 8.4 nM	Small Cell Lung Cancer	[1]
IC50 (Suspension SCLC)	0.4 - 7.2 nM	Small Cell Lung Cancer	[1]
IC50 (Kidney Cancer)	19.9 - 44.1 nM	VMRC-RCW, Caki-1, Caki-2, etc.	[3]
IC50 (Ovarian Cancer)	3.0 - 46 nM	Ovarian Cancer Cell Lines	[3]
Effective Concentration	10 - 20 nM	Small Cell Lung Cancer	[1][17]
Treatment Duration	48 - 72 hours	Various Cancer Cell Lines	[1][2]

Table 2: Recommended Reagents and Conditions for TOPK Western Blotting

Step	Reagent/Parameter	Recommendation	Reference
Primary Antibody	PBK/TOPK Antibody (CST #4942)	1:1000 dilution	[13][14]
Primary Antibody Diluent	5% w/v BSA in 1X TBS, 0.1% Tween® 20	For CST #4942	[7]
Primary Incubation	Overnight at 4°C with gentle shaking	Standard Protocol	[7][10]
Blocking Buffer	5% w/v BSA or 5% non-fat dry milk in TBST	BSA is recommended for phospho-proteins.	[6]
Blocking Time	1 hour at Room Temperature	Standard Protocol	[10][18]
Membrane Type	Nitrocellulose or PVDF (0.45 µm)	Standard for most proteins.	[15]
Loading Amount	20-40 µg of total protein per lane	Starting recommendation; may need optimization.	[12]

Experimental Protocols

Detailed Protocol: Western Blot for TOPK Detection

This protocol is a general guideline and may require optimization.

• Cell Culture and Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Treat cells with vehicle control or varying concentrations of (S)-OTS514 (e.g., 0, 5, 10, 20, 50 nM) for the desired duration (e.g., 48 hours).

• Cell Lysis and Protein Quantification:

  • Wash cells twice with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitor cocktails.[15][19]

  • Scrape cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (protein lysate) to a new tube.

  • Determine the protein concentration using a standard protein assay (e.g., BCA assay).

• Sample Preparation and SDS-PAGE:

  • Normalize protein concentrations for all samples with lysis buffer.

  • Add 4x Laemmli sample buffer and heat samples at 95°C for 5-10 minutes.

  • Load equal amounts of protein (e.g., 20-40 µg) into the wells of an SDS-PAGE gel.[12]

  • Run the gel at a constant voltage until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane using a wet or semi-dry transfer system.[18]

  • After transfer, you may briefly stain the membrane with Ponceau S to confirm transfer efficiency and for total protein normalization.[12]

• Immunoblotting:

  • Block the membrane in blocking buffer (e.g., 5% non-fat dry milk or 5% BSA in TBST) for 1 hour at room temperature.[10]

  • Incubate the membrane with the primary TOPK antibody (e.g., CST #4942 diluted 1:1000 in 5% BSA in TBST) overnight at 4°C with gentle agitation.[7]

  • Wash the membrane three times for 10 minutes each with TBST.[10]

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.[12]

  • Wash the membrane again three times for 10 minutes each with TBST.[12]

• Signal Detection:

  • Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.[10]

  • Incubate the membrane with the ECL substrate for 1-5 minutes.

  • Capture the chemiluminescent signal using a digital imager or X-ray film.[12]

Visual Guides

Caption: Experimental workflow for TOPK Western blot analysis after (S)-OTS514 treatment.

Caption: Simplified signaling pathway of (S)-OTS514-mediated TOPK inhibition.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. promegaconnections.com [promegaconnections.com]
• 7. PBK/TOPK Antibody (#4942) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 8. 7 Tips For Optimizing Your Western Blotting Experiments | Proteintech Group [ptglab.com]
• 9. Western Blot Troubleshooting: 10 Common Problems and Solutions [synapse.patsnap.com]
• 10. Western Blot Protocol | Proteintech Group [ptglab.com]
• 11. Western Blot Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 12. benchchem.com [benchchem.com]
• 13. PBK/TOPK Antibody | Cell Signaling Technology [cellsignal.com]
• 14. PBK/TOPK Antibody (#4942) Datasheet Without Images | Cell Signaling Technology [cellsignal.com]
• 15. blog.addgene.org [blog.addgene.org]
• 16. OTS514 is a Highly Potent TOPK Inhibitor with Anti-Myeloma Activity | MedChemExpress [medchemexpress.eu]
• 17. ovid.com [ovid.com]
• 18. Western blot protocol | Abcam [abcam.com]
• 19. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]

Adjusting (S)-OTS514 concentration for different cancer cell lines

Welcome to the technical support center for (S)-OTS514, a potent T-LAK cell-originated protein kinase (TOPK) inhibitor. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experiments with (S)-OTS514.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (S)-OTS514?

(S)-OTS514 is the S-enantiomer of OTS514 and a highly potent inhibitor of TOPK, a mitotic kinase overexpressed in various cancers and associated with poor prognosis.[1][2] In a cell-free assay, OTS514 demonstrated an IC50 value of 2.6 nM for TOPK.[1][3][4] By inhibiting TOPK, (S)-OTS514 disrupts several downstream signaling pathways, leading to cell cycle arrest and apoptosis in cancer cells.[1][2]

Q2: Which signaling pathways are affected by (S)-OTS514 treatment?

Treatment with (S)-OTS514 has been shown to induce the loss of FOXM1 and disrupt key pro-survival signaling pathways, including AKT, p38 MAPK, and NF-κB signaling.[2][5] Additionally, inhibition of TOPK by OTS514 leads to the elevation of FOXO3 and its transcriptional targets, the cyclin-dependent kinase inhibitors p21 (CDKN1A) and p27 (CDKN1B).[2] In oral squamous carcinoma cells, OTS514 has been shown to suppress the expression of E2F target genes and induce apoptosis through the p53 signaling pathway.[6]

TOPK Signaling Pathway and Downstream Effects of (S)-OTS514 Inhibition

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. OTS514 is a Highly Potent TOPK Inhibitor with Anti-Myeloma Activity | MedChemExpress [medchemexpress.eu]
• 6. PDZ-binding kinase inhibitor OTS514 suppresses the proliferation of oral squamous carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting unexpected results in (S)-OTS514 experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the TOPK inhibitor, (S)-OTS514.

Frequently Asked Questions (FAQs)

Q1: What is (S)-OTS514 and what is its primary mechanism of action?

A1: (S)-OTS514 is the S-enantiomer of OTS514, a potent and selective inhibitor of T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK).[1] Its primary mechanism of action is the inhibition of TOPK's kinase activity, which is crucial for mitosis and cell cycle progression in cancer cells.[2][3] (S)-OTS514 has a reported IC50 value of 2.6 nM for TOPK.[1] Inhibition of TOPK by (S)-OTS514 leads to the suppression of downstream signaling pathways, including the phosphorylation of FOXM1, and can disrupt AKT, p38 MAPK, and NF-κB signaling, ultimately inducing cell cycle arrest and apoptosis in cancer cells.

Q2: In which cancer types has (S)-OTS514 shown activity?

A2: (S)-OTS514 and its racemate have demonstrated significant anti-tumor activity in a variety of preclinical cancer models, including lung cancer, ovarian cancer, multiple myeloma, and oral squamous cell carcinoma.[4][5] Its efficacy is often correlated with high expression levels of TOPK in these tumors.

Q3: What are the known off-target effects of (S)-OTS514 or related compounds?

A3: While (S)-OTS514 is a potent TOPK inhibitor, researchers should be aware of potential off-target effects, a common characteristic of kinase inhibitors. The related compound, OTS964, has been identified as a potent inhibitor of cyclin-dependent kinase 11 (CDK11).[6][7] This off-target activity may contribute to the observed cellular phenotype, and it is crucial to consider this when interpreting experimental results.[7]

Q4: What is the recommended solvent for dissolving and storing (S)-OTS514?

A4: (S)-OTS514 is soluble in DMSO at concentrations up to approximately 80 mg/mL.[4] For cell-based assays, it is recommended to prepare a concentrated stock solution in fresh, high-quality DMSO and then dilute it to the final working concentration in the cell culture medium. Aqueous solutions are not recommended for long-term storage.[8]

Troubleshooting Guides

Issue 1: Inconsistent IC50 Values in Cell Viability Assays

Q: My IC50 values for (S)-OTS514 vary significantly between experiments. What could be the cause?

A: Inconsistent IC50 values are a common issue in cell-based assays and can be attributed to several factors:

• Cell Seeding Density: Ensure a consistent number of cells are seeded in each well. Overly confluent or sparse cultures can lead to variability in drug response.

• Cell Health and Passage Number: Use cells that are in the logarithmic growth phase and have a consistent and low passage number. High passage numbers can lead to phenotypic drift and altered drug sensitivity.

• Compound Solubility and Stability: (S)-OTS514 may precipitate in aqueous solutions. Prepare fresh dilutions from a DMSO stock for each experiment and ensure complete dissolution in the culture medium.

• Incubation Time: The duration of drug exposure will influence the IC50 value. Standardize the incubation time across all experiments (e.g., 48 or 72 hours).

• Assay Type: Different viability assays measure different cellular parameters (e.g., metabolic activity vs. membrane integrity). The choice of assay can affect the determined IC50.

Issue 2: Unexpectedly High or Low Cell Viability

Q: I'm observing either no effect or excessive toxicity of (S)-OTS514 at expected concentrations. What should I check?

A: Unexpected cell viability results can be due to several factors:

• TOPK Expression Levels: Confirm the expression level of TOPK in your cell line. Cells with low or no TOPK expression may be less sensitive to (S)-OTS514.

• Compound Integrity: Ensure the (S)-OTS514 stock solution has been stored correctly and has not degraded. Avoid repeated freeze-thaw cycles.

• Off-Target Effects: At higher concentrations, off-target effects on other kinases, such as CDK11, might lead to unexpected toxicity.[6][7] Consider using a lower concentration range or a structurally different TOPK inhibitor as a control.

• Cell Culture Conditions: Variations in media composition, serum concentration, or CO2 levels can impact cell growth and drug response.

Issue 3: Difficulty in Detecting Downstream Signaling Changes by Western Blot

Q: I am unable to see a consistent decrease in phosphorylated FOXM1 or other downstream targets after (S)-OTS514 treatment. What could be wrong?

A: This issue often points to problems in the experimental protocol:

• Treatment Duration and Concentration: The kinetics of target inhibition can vary. Perform a time-course and dose-response experiment to determine the optimal conditions for observing changes in phosphorylation.

• Lysate Preparation: Use a lysis buffer containing fresh phosphatase and protease inhibitors to preserve the phosphorylation status of your target proteins.

• Antibody Quality: Ensure your primary antibodies for both the phosphorylated and total protein are validated for western blotting and are specific to the target.

• Loading Controls: Use a reliable loading control (e.g., GAPDH, β-actin) to ensure equal protein loading across all lanes.

Issue 4: In Vivo Hematopoietic Toxicity

Q: My in vivo mouse xenograft study with (S)-OTS514 is showing severe hematopoietic toxicity. How can I mitigate this?

A: Hematopoietic toxicity, including a reduction in red and white blood cells and an increase in platelets, is a known in vivo side effect of OTS514.[4] Consider the following strategies:

• Dose Optimization: Perform a dose-escalation study to find the maximum tolerated dose (MTD) in your specific mouse strain and model.

• Dosing Schedule: Evaluate different dosing schedules (e.g., intermittent dosing) to allow for recovery of the hematopoietic system between treatments.

• Formulation: For the related compound OTS964, a liposomal formulation was shown to reduce hematopoietic toxicity while maintaining anti-tumor efficacy.[2] A similar strategy could be explored for (S)-OTS514.

• Supportive Care: Provide supportive care to the animals as recommended by your institution's animal care and use committee.

Data Presentation

Table 1: Reported IC50 Values of (S)-OTS514 and Related Compounds in Various Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 (nM)	Reference
(S)-OTS514	-	Cell-free TOPK assay	2.6	[1]
OTS514	VMRC-RCW	Kidney Cancer	19.9	[4]
OTS514	Caki-1	Kidney Cancer	44.1	[4]
OTS514	Ovarian Cancer Cell Lines	Ovarian Cancer	3.0 - 46	[4]
OTS964	Ovarian Cancer Cell Lines	Ovarian Cancer	14 - 110	[4]

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of (S)-OTS514 in complete culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO at the highest concentration used).

• Incubation: Incubate the plate for the desired period (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, or until purple formazan (B1609692) crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value using non-linear regression analysis.

Protocol 2: Western Blot Analysis of TOPK Signaling

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with various concentrations of (S)-OTS514 for the desired time.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Sample Preparation: Mix the protein lysates with Laemmli sample buffer and boil for 5 minutes.

• Gel Electrophoresis: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and run until adequate separation is achieved.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against p-FOXM1, FOXM1, and a loading control (e.g., GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein and loading control.

Mandatory Visualization

Caption: TOPK signaling pathway and the inhibitory action of (S)-OTS514.

Caption: General experimental workflows for cell viability and Western blot assays.

Caption: A troubleshooting decision tree for common issues in (S)-OTS514 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. TOPK-Inhibitor | OncoTherapy Science, Inc. [oncotherapy.co.jp]
• 3. The design of TOPK inhibitors using structure-based pharmacophore modeling and molecular docking based on an MD-refined homology model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. PDZ-binding kinase inhibitor OTS514 suppresses the proliferation of oral squamous carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. Crystal structure of the CDK11 kinase domain bound to the small molecule inhibitor OTS964 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]

Strategies for Improving the In Vivo Bioavailability of (S)-OTS514: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and overcoming the challenges associated with the in vivo bioavailability of the investigational TOPK inhibitor, (S)-OTS514. This guide offers troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols in a user-friendly question-and-answer format.

Section 1: Troubleshooting Guide

This section addresses specific issues that researchers may encounter during in vivo experiments with (S)-OTS514, providing potential causes and actionable solutions.

Q1: We are observing very low and highly variable plasma concentrations of (S)-OTS514 after oral administration in our mouse model. What are the likely causes and how can we improve this?

A1: Low and variable oral bioavailability is a common challenge for many small molecule kinase inhibitors. The primary reasons often relate to the compound's physicochemical properties and its interaction with the gastrointestinal environment.

Potential Causes:

• Poor Aqueous Solubility: (S)-OTS514, like many kinase inhibitors, is predicted to have low aqueous solubility. This limits its dissolution in the gastrointestinal fluids, which is a prerequisite for absorption.

• High Lipophilicity: A high logP value can lead to poor partitioning from the lipid membranes of intestinal cells into the aqueous portal circulation.

• First-Pass Metabolism: The compound may be extensively metabolized in the liver before it reaches systemic circulation.

• Efflux by Transporters: (S)-OTS514 may be a substrate for efflux transporters like P-glycoprotein (P-gp) in the intestinal wall, which actively pump the compound back into the gut lumen.

• Inadequate Formulation: The vehicle used for oral administration may not be optimal for solubilizing and presenting the compound for absorption.

Troubleshooting Strategies:

• Physicochemical Characterization: The first step is to experimentally determine the key physicochemical properties of your batch of (S)-OTS514. This data is crucial for selecting an appropriate formulation strategy.

  Parameter	Predicted Value/Range	Importance
  Aqueous Solubility	Low	Directly impacts dissolution rate.
  pKa	Basic and acidic pKa values predicted	Influences solubility at different pH values of the GI tract.
  logP	High	Affects membrane permeability and partitioning.

• Formulation Optimization: Based on the physicochemical properties, consider the following formulation strategies to enhance solubility and dissolution:

  • Co-solvents: Use a mixture of water-miscible solvents like PEG 400, propylene (B89431) glycol, or ethanol (B145695) to increase the solubility of (S)-OTS514 in the dosing vehicle.

  • Surfactants: Incorporate non-ionic surfactants such as Tween® 80 or Cremophor® EL to improve wetting and form micelles that can encapsulate the drug.

  • Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) can form fine emulsions in the gut, increasing the surface area for absorption.

  • Amorphous Solid Dispersions: Dispersing (S)-OTS514 in a polymer matrix in an amorphous state can significantly improve its dissolution rate compared to the crystalline form.

• Particle Size Reduction: Micronization or nanocrystallization increases the surface area of the drug particles, leading to a faster dissolution rate according to the Noyes-Whitney equation.

• Inhibition of Efflux Transporters: Co-administration with a known P-gp inhibitor, such as verapamil (B1683045) or cyclosporine, can be investigated to assess the impact of efflux on absorption. However, this approach has potential for drug-drug interactions.

Q2: We have tried a simple aqueous suspension of (S)-OTS514 for oral gavage, but the results are inconsistent. What should we do next?

A2: Aqueous suspensions of poorly soluble compounds are often problematic due to particle agglomeration and settling, leading to inaccurate dosing and variable absorption. Moving to a solution-based or a stabilized dispersion formulation is highly recommended.

Next Steps:

• Excipient Solubility Screening: Systematically screen the solubility of (S)-OTS514 in a panel of pharmaceutically acceptable excipients. This will identify the most promising components for your formulation.

• Develop a Simple Solution Formulation: If a suitable co-solvent system is identified, a solution formulation will provide the most consistent dosing. Ensure the final concentration of the organic solvent is well-tolerated by the animals.

• Prepare a Stabilized Suspension: If a solution is not feasible, improve your suspension by:

  • Adding a suspending agent (e.g., carboxymethylcellulose) to increase viscosity and prevent settling.

  • Including a wetting agent (e.g., a surfactant) to ensure uniform dispersion of the drug particles.

  • Controlling particle size through micronization.

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the handling and in vivo use of (S)-OTS514.

Q1: What is the mechanism of action of (S)-OTS514?

A1: (S)-OTS514 is a potent and selective inhibitor of T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK).[1][2] TOPK is a serine/threonine kinase that is overexpressed in a variety of human cancers and plays a crucial role in mitosis and cell proliferation.[3][4] By inhibiting TOPK, (S)-OTS514 can induce cell cycle arrest and apoptosis in cancer cells.[1]

Q2: Is there a known orally active analog of (S)-OTS514?

A2: Yes, OTS964 is a dimethylated derivative of OTS514 that has been developed for oral administration and has shown efficacy in preclinical models.[5][6][7] Studies with OTS964 may provide valuable insights into formulation strategies for (S)-OTS514.

Q3: Are there any known toxicities associated with OTS514 or related compounds?

A3: In vivo studies with OTS514 and OTS964 have reported hematopoietic toxicity, including leukocytopenia (a reduction in white blood cells).[3][8] To mitigate this, a liposomal formulation of OTS964 has been developed.[3][9] It is important to monitor for signs of toxicity in your animal studies.

Q4: What are the key pharmacokinetic parameters to measure when evaluating the bioavailability of (S)-OTS514?

A4: The key pharmacokinetic parameters to determine after oral and intravenous administration include:

• Cmax: Maximum plasma concentration.

• Tmax: Time to reach Cmax.

• AUC (Area Under the Curve): A measure of total drug exposure over time.

• t1/2 (Half-life): The time it takes for the plasma concentration to reduce by half.

• Oral Bioavailability (%F): The fraction of the orally administered dose that reaches systemic circulation, calculated as (AUCoral / AUCiv) x (Doseiv / Doseoral) x 100.

Section 3: Experimental Protocols

This section provides detailed methodologies for key experiments to characterize and improve the in vivo bioavailability of (S)-OTS514.

Protocol 1: Determination of Aqueous Solubility (Shake-Flask Method)

Objective: To determine the thermodynamic equilibrium solubility of (S)-OTS514 in aqueous buffers at different pH values relevant to the gastrointestinal tract.

Methodology:

• Prepare buffers at pH 1.2 (simulated gastric fluid), pH 4.5, and pH 6.8 (simulated intestinal fluid).

• Add an excess amount of (S)-OTS514 powder to a known volume of each buffer in a sealed vial.

• Shake the vials at a constant temperature (e.g., 37°C) for 24-48 hours to ensure equilibrium is reached.

• Centrifuge the samples to pellet the undissolved solid.

• Carefully collect the supernatant and filter it through a 0.22 µm filter.

• Quantify the concentration of (S)-OTS514 in the filtrate using a validated analytical method, such as HPLC-UV or LC-MS/MS.

Protocol 2: In Vivo Pharmacokinetic Study in Mice

Objective: To determine the pharmacokinetic profile and oral bioavailability of (S)-OTS514.

Methodology:

• Animal Model: Use a suitable mouse strain (e.g., BALB/c or C57BL/6).

• Dosing:

  • Intravenous (IV) Group: Administer a single dose of (S)-OTS514 (e.g., 1-5 mg/kg) dissolved in a suitable vehicle via the tail vein.

  • Oral (PO) Group: Administer a single dose of (S)-OTS514 (e.g., 10-50 mg/kg) in an optimized formulation via oral gavage.

• Blood Sampling: Collect blood samples (e.g., via tail vein or retro-orbital bleed) at predetermined time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours post-dose).

• Plasma Preparation: Process the blood samples to obtain plasma.

• Sample Analysis: Quantify the concentration of (S)-OTS514 in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Use pharmacokinetic software to calculate the key parameters (Cmax, Tmax, AUC, t1/2) and determine the oral bioavailability.

Section 4: Visualizations

Signaling Pathway

Caption: TOPK signaling pathway and the inhibitory action of (S)-OTS514.

Experimental Workflow

Caption: Workflow for improving the in vivo bioavailability of (S)-OTS514.

Troubleshooting Logic

Caption: Decision tree for troubleshooting low oral bioavailability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. TOPK inhibitor induces complete tumor regression in xenograft models of human cancer through inhibition of cytokinesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What are TOPK inhibitors and how do they work? [synapse.patsnap.com]
• 5. Potent anti‐myeloma activity of the TOPK inhibitor OTS514 in pre‐clinical models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. selleckchem.com [selleckchem.com]
• 9. Liposomal OTS964, a TOPK inhibitor: a simple method to estimate OTS964 association with liposomes that relies on enhanced OTS964 fluorescence when bound to albumin - PubMed [pubmed.ncbi.nlm.nih.gov]

How to prevent degradation of (S)-OTS514 in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper handling and use of (S)-OTS514 in solution to prevent its degradation and ensure experimental success.

Frequently Asked Questions (FAQs)

Q1: How should I store (S)-OTS514 powder and its stock solutions?

A1: Proper storage is crucial for maintaining the stability and activity of (S)-OTS514.

• Powder: The solid form of (S)-OTS514 is stable for at least four years when stored at -20°C.[1] Some suppliers recommend storing the powder at -20°C for up to 3 years.[2][3] For short-term storage (days to weeks), 0-4°C is acceptable.[4][5] It should be kept in a dry, dark place.[4][5]

• Stock Solutions: Stock solutions of (S)-OTS514 in anhydrous DMSO can be stored at -80°C for up to one year.[2][3] To minimize degradation from repeated freeze-thaw cycles and moisture absorption, it is highly recommended to aliquot the stock solution into single-use vials.

Q2: What is the best solvent to dissolve (S)-OTS514?

A2: (S)-OTS514 is soluble in organic solvents such as DMSO and DMF.[1]

• DMSO: DMSO is the most commonly recommended solvent for preparing stock solutions.[2][6][7] It is important to use newly opened, anhydrous DMSO as it is hygroscopic and absorbed water can significantly impact the solubility and stability of the compound.[6] For some preparations, adjusting the pH to 3 with 1 M HCl in DMSO can aid solubility.[6]

• DMF: DMF is another suitable solvent for (S)-OTS514.[1]

Q3: My (S)-OTS514 precipitated when I diluted the DMSO stock solution into an aqueous buffer for my experiment. What should I do?

A3: Precipitation upon dilution into aqueous buffers is a common issue for hydrophobic small molecules like (S)-OTS514. Here are several troubleshooting steps:

• Lower the Final Concentration: The concentration of (S)-OTS514 in your final aqueous solution may have exceeded its solubility limit. Try reducing the final concentration.

• Optimize DMSO Concentration: While it's ideal to keep the final DMSO concentration low in cell-based assays, a slightly higher concentration (e.g., up to 0.5%) might be necessary to maintain solubility. Always include a vehicle control with the same final DMSO concentration to account for any solvent effects.

• Use a Surfactant or Co-solvent: For in vivo studies, formulations often include co-solvents like PEG300 and surfactants like Tween 80 to improve solubility.[2] A suggested in vivo formulation is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[2]

• pH Adjustment: The solubility of (S)-OTS514 may be pH-dependent. Experimenting with the pH of your aqueous buffer might improve solubility.

• Sonication: Sonication can help to dissolve the compound when preparing solutions.[2]

Q4: I suspect that (S)-OTS514 is degrading in my cell culture medium during a long-term experiment. How can I minimize this?

A4: Degradation in aqueous media, especially at 37°C, can be a concern for small molecules.

• Prepare Fresh Solutions: Always prepare fresh dilutions of (S)-OTS514 in your cell culture medium immediately before each experiment. Do not store (S)-OTS514 in aqueous solutions for more than a day.

• Minimize Exposure to Light: Although not explicitly stated for (S)-OTS514, many quinoline-based compounds can be light-sensitive. It is good practice to protect solutions from light, especially during long incubations.

• pH Stability: Ensure the pH of your cell culture medium remains stable throughout the experiment, as pH changes can affect the stability of the compound.

• Component Reactivity: Components in the cell culture medium, such as certain amino acids or vitamins, could potentially react with (S)-OTS514. If degradation is suspected, a stability test in a simpler buffer like PBS can be performed.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments with (S)-OTS514.

Issue	Potential Cause	Recommended Solution
Inconsistent or lower than expected activity of (S)-OTS514	1. Degradation of stock solution: Repeated freeze-thaw cycles or improper storage. 2. Degradation in working solution: Instability in aqueous buffer or cell culture medium. 3. Precipitation: Poor solubility in the final experimental medium.	1. Prepare fresh stock solutions from powder. Aliquot stock solutions to avoid multiple freeze-thaw cycles. 2. Prepare working solutions fresh for each experiment. Minimize the time between dilution and use. 3. Refer to the FAQ on precipitation. Consider using a lower final concentration or optimizing the solvent system.
Variability between experimental replicates	1. Inaccurate pipetting of stock solution: Due to the high potency of (S)-OTS514, small variations in volume can lead to significant concentration differences. 2. Incomplete dissolution: The compound may not be fully dissolved in the stock or working solution. 3. Adsorption to plastics: The compound may adsorb to pipette tips or microplate wells.	1. Use calibrated pipettes and ensure thorough mixing after each dilution step. 2. Ensure the stock solution is clear before making dilutions. Sonication may be helpful. 3. Use low-adhesion plasticware. Pre-wetting pipette tips with the solvent can also help.
Unexpected cellular toxicity or off-target effects	1. High DMSO concentration: The final concentration of DMSO in the culture medium may be toxic to the cells. 2. Degradation products: Degradants of (S)-OTS514 could have their own biological activity.	1. Ensure the final DMSO concentration is as low as possible (ideally ≤ 0.1%) and is consistent across all treatments, including the vehicle control. 2. Use freshly prepared solutions to minimize the formation of degradation products.

Data Presentation

Table 1: Solubility of (S)-OTS514 and its Racemate OTS514 in Various Solvents

Solvent	Compound	Concentration	Notes	Reference
DMSO	(S)-OTS514	31.43 mg/mL (86.24 mM)	Adjust pH to 3 with 1 M HCl. Use newly opened DMSO.	[6]
DMSO	OTS514	30 mg/mL	[1]
DMSO	OTS514	90 mg/mL (246.94 mM)	Sonication is recommended.	[2]
DMSO	OTS514 Hydrochloride	80 mg/mL (199.54 mM)	Use fresh DMSO.	[7]
DMF	OTS514	30 mg/mL	[1]
DMSO:PBS (pH 7.2) (1:2)	OTS514	0.25 mg/mL	[1]
10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	OTS514	3.3 mg/mL (9.05 mM)	For in vivo use. Sonication is recommended.	[2]

Table 2: Recommended Storage Conditions for (S)-OTS514

Form	Storage Temperature	Duration	Reference
Powder	-20°C	≥ 4 years	[1]
Powder	-20°C	3 years	[2][3]
Powder (short-term)	0-4°C	Days to weeks	[4][5]
In Solvent (DMSO)	-80°C	1 year	[2][3]
In Solvent (short-term)	-20°C	Months	[4][5]

Experimental Protocols

Protocol 1: Preparation of (S)-OTS514 Stock Solution

• Materials: (S)-OTS514 powder, anhydrous dimethyl sulfoxide (B87167) (DMSO).

• Procedure: a. Allow the vial of (S)-OTS514 powder to equilibrate to room temperature before opening to prevent condensation of moisture. b. Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM). c. Vortex or sonicate the solution until the powder is completely dissolved. The solution should be clear. d. Aliquot the stock solution into single-use, tightly sealed vials. e. Store the aliquots at -80°C.

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

• Materials: (S)-OTS514 stock solution (e.g., 10 mM in DMSO), sterile cell culture medium.

• Procedure: a. Thaw a single-use aliquot of the (S)-OTS514 stock solution at room temperature. b. Perform serial dilutions of the stock solution in cell culture medium to achieve the final desired concentrations for your experiment. c. Ensure that the final concentration of DMSO in the culture medium is low (e.g., ≤ 0.1%) and consistent across all experimental and control groups. d. Use the freshly prepared working solutions immediately. Do not store aqueous solutions of (S)-OTS514.

Visualizations

Caption: Potential degradation pathways for (S)-OTS514 in solution.

References

• 1. US4270010A - Hydroquinone by hydrolysis of p-aminophenol or salts - Google Patents [patents.google.com]
• 2. Potent anti‐myeloma activity of the TOPK inhibitor OTS514 in pre‐clinical models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. US4256669A - Para-aminophenol derivatives - Google Patents [patents.google.com]
• 6. selleckchem.com [selleckchem.com]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Cell Viability Assays with (S)-OTS514

Welcome to the technical support center for (S)-OTS514. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing cell viability assays and to offer troubleshooting solutions for common issues encountered during experiments with this potent TOPK inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is (S)-OTS514 and what is its mechanism of action?

(S)-OTS514 is the S-enantiomer of OTS514, a potent and specific inhibitor of T-LAK cell-originated protein kinase (TOPK), with an IC50 of 2.6 nM.[1] TOPK is a serine/threonine kinase that is often overexpressed in various cancers and is associated with tumor cell proliferation and poor prognosis.[2][3] (S)-OTS514 exerts its anti-cancer effects by inducing cell cycle arrest and apoptosis.[1][2] Its mechanism of action involves the disruption of several downstream signaling pathways, including the AKT, p38 MAPK, and NF-κB pathways, and it has been shown to suppress the activity of the transcription factor FOXM1.[2][3]

Q2: What is the recommended starting concentration range for (S)-OTS514 in a cell viability assay?

The effective concentration of (S)-OTS514 is highly dependent on the cell line being tested. Published data indicates that IC50 values can range from the low nanomolar to the mid-nanomolar range. For example, in various human myeloma cell lines, IC50 values were between 11.6 to 29.4 nM after 72 hours of treatment.[4] In certain kidney and ovarian cancer cell lines, the IC50 values ranged from 19.9 to 44.1 nM and 3.0 to 46 nM, respectively.[5] For small cell lung cancer cell lines, the IC50 was found to be between 0.4 and 42.6 nM.[4] Therefore, a good starting point for a dose-response curve would be a range from 0.1 nM to 1 µM.

Q3: How should I dissolve and store (S)-OTS514?

(S)-OTS514 is soluble in dimethyl sulfoxide (B87167) (DMSO).[6] It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) in 100% DMSO. This stock solution should be stored at -20°C or -80°C for long-term stability. For experiments, create fresh serial dilutions from the stock solution in your cell culture medium. It is crucial to ensure that the final concentration of DMSO in the culture medium is non-toxic to the cells, typically below 0.5%, and that a vehicle control (medium with the same final DMSO concentration) is included in all experiments.[7]

Q4: Which cell viability assay is best to use with (S)-OTS514?

The choice of assay is critical and can influence the results.

• Metabolic assays (MTT, MTS, XTT, WST): These assays measure the metabolic activity of cells, which is often used as a proxy for cell viability. However, kinase inhibitors like (S)-OTS514 can have off-target effects on cellular metabolism that may not directly correlate with cell death, potentially leading to an over- or underestimation of cell viability.[2][8] If using a tetrazolium-based assay, it is crucial to run controls to check for direct interference of the compound with the assay reagents.[9]

• ATP-based assays (e.g., CellTiter-Glo®): These assays measure the amount of ATP present, which is a marker of metabolically active cells.[10] They are generally considered more sensitive and less prone to interference from compounds that affect cellular metabolism without causing cell death.[7]

• Membrane integrity assays (e.g., Trypan Blue, LDH release): These assays directly measure cell death by assessing the integrity of the cell membrane. They can help distinguish between cytotoxic (cell-killing) and cytostatic (growth-inhibiting) effects.[7]

For robust results, it is recommended to use an ATP-based assay like CellTiter-Glo® or to validate findings from a metabolic assay with a direct measure of cell death.[7][11]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High variability between replicate wells	1. Uneven cell seeding: Inconsistent number of cells per well. 2. Pipetting errors: Inaccurate dispensing of cells, media, or (S)-OTS514. 3. Edge effects: Evaporation from wells on the perimeter of the plate.	1. Ensure the cell suspension is homogenous by gently mixing before and during plating. 2. Calibrate pipettes regularly and use proper pipetting techniques. 3. Avoid using the outer wells of the microplate for experimental samples; instead, fill them with sterile PBS or media to maintain humidity.[9]
Unexpectedly low cell viability, even at low concentrations	1. Compound precipitation: (S)-OTS514 may be precipitating out of the culture medium. 2. Assay interference: The compound may be directly interacting with the assay reagents (e.g., reducing the MTT tetrazolium salt).	1. Visually inspect the wells for any precipitate after adding the compound. Ensure the final DMSO concentration is low. Prepare fresh dilutions for each experiment.[7] 2. Run a cell-free control by adding (S)-OTS514 to the culture medium without cells and performing the assay to check for direct chemical reactions.[9]
No significant decrease in cell viability, even at high concentrations	1. Cell line resistance: The cell line may have intrinsic or acquired resistance to TOPK inhibition. 2. Suboptimal incubation time: The treatment duration may be too short to induce a measurable effect. 3. Low target expression: The cell line may express low levels of TOPK.	1. Confirm the expression of TOPK in your cell line via Western blot or qPCR. 2. Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal treatment duration.[7] Some compounds require longer incubation times to show an effect.[12] 3. Consider using a cell line known to have high TOPK expression as a positive control.
Increase in viability at higher inhibitor concentrations (paradoxical effect)	1. Assay interference: The compound may be chemically interacting with the assay reagent at higher concentrations, leading to a false positive signal. 2. Paradoxical pathway activation: While less common for this specific inhibitor, some kinase inhibitors can paradoxically activate certain signaling pathways at specific concentrations.	1. Perform a cell-free assay interference control as described above.[9] 2. This is a complex phenomenon that may require further investigation into the signaling pathways of your specific cell line. Consider using an alternative viability assay with a different detection principle.[13]
Discrepancy between viability assay results and other endpoints (e.g., Western blot)	1. Cytostatic vs. cytotoxic effects: The viability assay may be measuring a decrease in proliferation (cytostatic) rather than an increase in cell death (cytotoxic). 2. Off-target effects: The observed effect on viability may be due to off-target activities of the compound.	1. To distinguish between these effects, perform a cell counting assay (e.g., Trypan Blue exclusion) at the beginning and end of the treatment period. You can also use an assay that specifically measures markers of apoptosis or necrosis (e.g., caspase activity or LDH release).[7] 2. Validate that the observed phenotype is due to on-target inhibition by using a structurally different TOPK inhibitor or by performing rescue experiments.[1]

Data Presentation

Table 1: Reported IC50 Values of (S)-OTS514 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Assay Conditions
MM1.S, MM1.R, RPMI 8226, etc.	Multiple Myeloma	11.6 - 29.4	72-hour incubation, MTT assay[4][14]
VMRC-RCW, Caki-1, Caki-2, etc.	Kidney Cancer	19.9 - 44.1	Not specified[5]
Various Ovarian Cancer Lines	Ovarian Cancer	3.0 - 46	Not specified[5]
Various SCLC Lines	Small Cell Lung Cancer	0.4 - 42.6	Not specified[4]
HSC-2, HSC-3, SAS, OSC-19	Oral Squamous Carcinoma	Dose-dependent decrease	Not specified[15]

Experimental Protocols

Protocol: Cell Viability Assessment using CellTiter-Glo® Luminescent Cell Viability Assay

This protocol is recommended for assessing the effect of (S)-OTS514 on cell viability due to its high sensitivity and reduced likelihood of compound interference.

Materials:

• (S)-OTS514 stock solution (10 mM in DMSO)

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

• Opaque-walled 96-well or 384-well plates suitable for luminescence readings

• Cell line of interest

• Complete cell culture medium

• Multichannel pipette

• Plate shaker

• Luminometer

Procedure:

• Cell Seeding:

  • Harvest and count cells that are in the logarithmic growth phase.

  • Prepare a cell suspension at the desired density in complete culture medium. The optimal seeding density should be determined empirically for each cell line to ensure that the cells are still in the exponential growth phase at the end of the experiment.

  • Dispense the cell suspension into the wells of an opaque-walled multiwell plate (e.g., 100 µL for a 96-well plate).

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 24 hours to allow the cells to attach and resume growth.

• (S)-OTS514 Treatment:

  • Prepare serial dilutions of (S)-OTS514 from the 10 mM stock solution in complete culture medium to achieve the desired final concentrations.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest (S)-OTS514 concentration) and an untreated control (medium only).

  • Carefully remove the medium from the wells and add the medium containing the different concentrations of (S)-OTS514 or controls.

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• CellTiter-Glo® Assay:

  • Equilibrate the plate and its contents to room temperature for approximately 30 minutes.

  • Prepare the CellTiter-Glo® Reagent according to the manufacturer's instructions.

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., add 100 µL of reagent to 100 µL of medium in a 96-well plate).[10]

  • Place the plate on a plate shaker and mix for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Record the luminescence using a luminometer.

• Data Analysis:

  • Subtract the average background luminescence from the wells containing medium only.

  • Calculate the percentage of cell viability for each treatment condition relative to the vehicle control (100% viability).

  • Plot the percent viability against the log of the (S)-OTS514 concentration and use a non-linear regression model to determine the IC50 value.

Mandatory Visualization

Caption: Simplified signaling pathway of TOPK and its inhibition by (S)-OTS514.

Caption: Experimental workflow for a cell viability assay using (S)-OTS514.

Caption: Troubleshooting decision tree for (S)-OTS514 cell viability assays.

References

• 1. benchchem.com [benchchem.com]
• 2. Pitfalls of the MTT assay: Direct and off-target effects of inhibitors can result in over/underestimation of cell viability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. Pitfalls of the MTT assay: Direct and off-target effects of inhibitors can result in over/underestimation of cell viability: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 9. benchchem.com [benchchem.com]
• 10. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.sg]
• 11. promegaconnections.com [promegaconnections.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Potent anti‐myeloma activity of the TOPK inhibitor OTS514 in pre‐clinical models - PMC [pmc.ncbi.nlm.nih.gov]
• 15. PDZ-binding kinase inhibitor OTS514 suppresses the proliferation of oral squamous carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to (S)-OTS514 and OTS964: Efficacy and Experimental Insights into TOPK Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two potent T-LAK cell-originated protein kinase (TOPK) inhibitors, (S)-OTS514 and OTS964. TOPK, a serine/threonine kinase, is a promising target in oncology due to its high expression in various cancers and minimal presence in normal tissues. Both (S)-OTS514 and OTS964 have demonstrated significant anti-tumor activity by disrupting cell division, making them valuable candidates for further investigation. This document summarizes their comparative efficacy, supported by experimental data, and provides detailed protocols for key assays.

At a Glance: Key Differences and Efficacy

(S)-OTS514 stands out for its superior in vitro potency, exhibiting a lower IC50 value compared to OTS964. However, OTS964, a derivative of OTS514, has been optimized for oral administration and has shown remarkable efficacy in in vivo models, achieving complete tumor regression. A significant challenge with both inhibitors is hematopoietic toxicity, though this can be mitigated with liposomal formulations of OTS964.

Data Presentation: A Comparative Overview

The following tables summarize the quantitative data on the in vitro and in vivo efficacy of (S)-OTS514 and OTS964.

Table 1: In Vitro Kinase Inhibitory Activity

Compound	Target	IC50 (nM)
(S)-OTS514	TOPK	2.6[1]
OTS964	TOPK	28[2]
CDK11	40 (Kd)[2]

Table 2: In Vitro Anti-proliferative Activity (IC50 in nM)

Cell Line	Cancer Type	(S)-OTS514	OTS964
A549	Lung Cancer	-	31[2]
LU-99	Lung Cancer	-	7.6[2]
DU4475	Breast Cancer	-	53[2]
MDA-MB-231	Breast Cancer	-	73[2]
T47D	Breast Cancer	-	72[2]
Daudi	Burkitt's Lymphoma	-	25[2]
UM-UC-3	Bladder Cancer	-	32[2]
HCT-116	Colorectal Cancer	-	33[2]
MKN1	Stomach Cancer	-	38[2]
MKN45	Stomach Cancer	-	39[2]
HepG2	Liver Cancer	-	19[2]
MIA PaCa-2	Pancreatic Cancer	-	30[2]
22Rv1	Prostate Cancer	-	50[2]
HT29 (TOPK-negative)	Colorectal Cancer	-	290[2]

Table 3: In Vivo Efficacy and Toxicity

Compound	Model	Dosing and Administration	Key Findings	Toxicity
OTS964	LU-99 lung cancer xenograft in mice	100 mg/kg, oral, daily for 2 weeks	Complete tumor regression in all six mice.[3]	Transient low white blood cell counts, which recovered within two weeks.[3]
OTS964 (Liposomal)	LU-99 lung cancer xenograft in mice	Intravenous, twice a week for three weeks	Complete tumor disappearance in five of six mice.[3][4]	No detectable toxicity.[3][4]
OTS514	General in vivo studies	Not specified in detail in the provided results	Effective in killing cancer cells.[3][4]	Disruption of red and white blood cell production (hematopoietic toxicity).[3][4]
OTS964	Aggressive mouse xenograft model	100 mg/kg, oral, 5 days per week	Reduced tumor size by 48%-81%.[5]	Well-tolerated.[5]

Mechanism of Action: Inducing Mitotic Catastrophe

Both (S)-OTS514 and OTS964 exert their anti-cancer effects by inhibiting TOPK, a kinase crucial for the final stages of cell division (cytokinesis).[6] Inhibition of TOPK leads to defects in the separation of daughter cells, a phenomenon observable as an "intercellular bridge".[4] This ultimately triggers programmed cell death, or apoptosis, in the cancer cells.[2][4][6]

Visualizing the Molecular Landscape

TOPK Signaling Pathway

The following diagram illustrates the central role of TOPK in cell signaling pathways that promote cancer cell proliferation and survival.

Caption: TOPK signaling pathway and points of inhibition by (S)-OTS514 and OTS964.

Experimental Workflow for Evaluating TOPK Inhibitors

This diagram outlines a typical workflow for the preclinical evaluation of TOPK inhibitors like (S)-OTS514 and OTS964.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Highly effective new anti-cancer drug shows few side effects in mice - UChicago Medicine [uchicagomedicine.org]
• 4. Highly effective new anti-cancer drug shows few side effects—in mice | University of Chicago News [news.uchicago.edu]
• 5. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. TOPK inhibitor induces complete tumor regression in xenograft models of human cancer through inhibition of cytokinesis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Selective TOPK Inhibitors in Oncology Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (S)-OTS514 and other selective T-LAK cell-originated protein kinase (TOPK) inhibitors for cancer therapy research. TOPK, a serine/theronine kinase, is a promising molecular target due to its high expression in various cancers and minimal presence in normal tissues. This document summarizes key experimental data, outlines methodologies for crucial experiments, and visualizes the TOPK signaling pathway to aid in the evaluation and selection of these inhibitors for preclinical and clinical development.

Performance Data of Selective TOPK Inhibitors

The following table summarizes the in vitro potency of (S)-OTS514 and other selective TOPK inhibitors against a range of cancer cell lines. The half-maximal inhibitory concentration (IC50) is a measure of the inhibitor's potency in suppressing cell growth.

Inhibitor	Target(s)	Cancer Type	Cell Line(s)	IC50 (nM)	Reference(s)
(S)-OTS514	TOPK	Kidney Cancer	VMRC-RCW, Caki-1, Caki-2, 769-P, 786-O	19.9 - 44.1	[1]
Ovarian Cancer	Not specified	3.0 - 46	[1]
Small Cell Lung Cancer	Adherent Lines (unspecified)	1.3 - 8.4	[2]
Small Cell Lung Cancer	Suspension Lines (H69, H82, H524)	0.4 - 7.2	[2]
OTS964	TOPK, CDK11	Lung Cancer	A549, LU-99	31, 7.6	[3]
Breast Cancer	DU4475, MDAMB-231, T47D	53, 73, 72	[3]
Lymphoma	Daudi	25	[3]
Bladder Cancer	UM-UC-3	32	[3]
Colon Cancer	HCT-116	33	[3]
Gastric Cancer	MKN1, MKN45	38, 39	[3]
Liver Cancer	HepG2	19	[3]
Pancreatic Cancer	MIAPaca-2	30	[3]
Prostate Cancer	22Rv1	50	[3]
HI-TOPK-032	TOPK	Colon Cancer	HCT-116	Not specified, effective at 1, 2, 5 µM	[4]
SKLB-C05	TOPK	Colorectal Cancer	Not specified	Subnanomolar	[5]

Mechanism of Action and In Vivo Efficacy

(S)-OTS514 is a potent and selective TOPK inhibitor that induces cell cycle arrest and apoptosis in cancer cells.[1][5] Animal studies have demonstrated its in vivo efficacy in suppressing tumor growth.[1]

OTS964 , a derivative of OTS514, is an orally active and selective TOPK inhibitor.[6] It has been shown to cause complete tumor regression in xenograft models of human lung cancer by inhibiting cytokinesis, leading to apoptosis.[7][8] However, administration of the free compound has been associated with hematopoietic toxicity.[7][8]

HI-TOPK-032 is a specific TOPK inhibitor that has been shown to suppress colon cancer growth in vitro and in vivo.[6][9] It acts by reducing ERK-RSK phosphorylation and inducing apoptosis through the regulation of p53, cleaved caspase-7, and cleaved PARP.[10]

SKLB-C05 is a novel, selective, and orally active TOPK inhibitor. It has demonstrated potent anti-colorectal cancer activity in vitro and in vivo by inhibiting TOPK downstream signaling, including the ERK1/2, p38, and JNK1/2/3 pathways, and downregulating FAK/Src-MMP signaling.[5]

Experimental Protocols

In Vitro Kinase Inhibition Assay

This assay determines the ability of a compound to inhibit the enzymatic activity of TOPK.

• Reagents and Materials: Recombinant TOPK enzyme, kinase buffer (e.g., 40mM Tris, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA, 50μM DTT), ATP, substrate (e.g., a generic kinase substrate or a specific TOPK substrate peptide), test inhibitors, and a detection reagent (e.g., ADP-Glo™ Kinase Assay kit).[3]

• Procedure:

  • Dilute the TOPK enzyme, substrate, ATP, and test inhibitors to their desired concentrations in kinase buffer.[3]

  • In a 384-well plate, add 1 µl of the test inhibitor or DMSO (vehicle control).[3]

  • Add 2 µl of the diluted TOPK enzyme.[3]

  • Initiate the reaction by adding 2 µl of the substrate/ATP mixture.[3]

  • Incubate the plate at room temperature for a specified time (e.g., 120 minutes).[3]

  • Stop the reaction and measure the kinase activity using a suitable detection method, such as luminescence-based detection of ADP production.[3]

  • Calculate the percentage of inhibition relative to the vehicle control to determine the IC50 value of the inhibitor.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Reagents and Materials: Cancer cell lines, cell culture medium, 96-well plates, test inhibitors, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution, and a solubilizing agent (e.g., DMSO).

• Procedure:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test inhibitor or vehicle control for a specified duration (e.g., 72 hours).[1]

  • Add MTT solution to each well and incubate for 1-4 hours to allow for the formation of formazan (B1609692) crystals.

  • Add the solubilizing agent to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 492 nm) using a microplate reader.[1]

  • Calculate the percentage of cell viability relative to the vehicle control to determine the IC50 value.

In Vivo Xenograft Model

This model is used to evaluate the anti-tumor efficacy of a compound in a living organism.

• Reagents and Materials: Immunocompromised mice (e.g., nude or SCID mice), cancer cells for implantation, test inhibitors, and vehicle control.

• Procedure:

  • Subcutaneously inject a suspension of cancer cells into the flank of the mice.

  • Allow the tumors to grow to a palpable size.

  • Randomly assign the mice to treatment and control groups.

  • Administer the test inhibitor or vehicle control to the mice according to a predetermined schedule and route of administration (e.g., oral gavage, intraperitoneal injection).

  • Monitor tumor size and body weight regularly.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histological examination).

  • Compare the tumor growth in the treatment groups to the control group to assess the in vivo efficacy of the inhibitor.

TOPK Signaling Pathway

The following diagram illustrates the central role of TOPK in cancer cell signaling pathways. TOPK is activated by upstream kinases such as ALK and, in turn, phosphorylates and activates a variety of downstream substrates that promote cell proliferation, survival, and migration.

Caption: TOPK signaling pathway in cancer.

Experimental Workflow

The following diagram outlines a typical workflow for the preclinical evaluation of selective TOPK inhibitors.

Caption: Preclinical evaluation workflow for TOPK inhibitors.

References

• 1. Inhibiting ALK-TOPK signaling pathway promotes cell apoptosis of ALK-positive NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. promega.com [promega.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Novel selective TOPK inhibitor SKLB-C05 inhibits colorectal carcinoma growth and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel TOPK inhibitor HI-TOPK-032 effectively suppresses colon cancer growth. | Sigma-Aldrich [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. TOPK inhibitor induces complete tumor regression in xenograft models of human cancer through inhibition of cytokinesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [PDF] Novel TOPK inhibitor HI-TOPK-032 effectively suppresses colon cancer growth. | Semantic Scholar [semanticscholar.org]
• 10. The role of the SGK3/TOPK signaling pathway in the transition from acute kidney injury to chronic kidney disease - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Specificity of (S)-OTS514 for TOPK/PBK: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the specificity of (S)-OTS514, a potent inhibitor of T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK). The document summarizes key experimental data, offers detailed methodologies for crucial validation experiments, and presents a comparative analysis with other known TOPK/PBK inhibitors.

Introduction to (S)-OTS514 and TOPK/PBK

TOPK/PBK is a serine/threonine kinase that is overexpressed in a variety of human cancers and is associated with poor prognosis. Its role in mitosis and cell proliferation has made it an attractive target for cancer therapy. (S)-OTS514 is the S-enantiomer of OTS514, a small molecule inhibitor of TOPK with a reported half-maximal inhibitory concentration (IC50) in the low nanomolar range, making it a highly potent compound.[1][2] This guide delves into the experimental evidence validating the specificity of (S)-OTS514 for its intended target, a critical aspect in the development of any targeted therapy.

Comparative Analysis of TOPK/PBK Inhibitors

To contextualize the specificity of (S)-OTS514, it is compared with other reported TOPK/PBK inhibitors, including OTS964 and HI-TOPK-032.

Inhibitor	Target(s)	IC50 (TOPK/PBK)	Key Characteristics
(S)-OTS514	TOPK/PBK	2.6 nM[1][2]	Active S-enantiomer of OTS514.
OTS964	Primarily CDK11, also TOPK/PBK	~300-350 nM	Initially reported as a TOPK inhibitor, subsequent studies have identified CDK11 as a high-affinity target.
HI-TOPK-032	TOPK/PBK	Not explicitly quantified in publicly available data	Described as a specific inhibitor of TOPK.

Note: The IC50 values can vary depending on the assay conditions.

A significant finding in the field is the re-evaluation of OTS964's primary target. While initially developed as a TOPK inhibitor, recent evidence strongly suggests that it is a highly selective inhibitor of cyclin-dependent kinase 11 (CDK11). This underscores the importance of comprehensive specificity profiling in drug development.

Experimental Data on Specificity Validation

The specificity of a kinase inhibitor is paramount to its clinical utility, as off-target effects can lead to toxicity and unforeseen biological consequences. The following sections present key experimental approaches used to validate the specificity of (S)-OTS514.

In Vitro Kinase Inhibition Assays

Biochemical assays are fundamental in determining the potency and selectivity of a kinase inhibitor. These assays typically measure the ability of the compound to inhibit the phosphorylation of a substrate by the target kinase.

Data Summary:

Currently, comprehensive, publicly available kinome-wide screening data for (S)-OTS514, detailing its inhibitory activity against a broad panel of kinases, is limited. Such data is crucial for a definitive assessment of its specificity.

Cellular Target Engagement and Phenotypic Assays

Cell-based assays are essential to confirm that the inhibitor can engage its target in a cellular context and elicit the expected biological response.

(S)-OTS514 has been shown to:

• Inhibit the growth of various cancer cell lines in a dose-dependent manner.[3]

• Induce cell cycle arrest and apoptosis in cancer cells.[4]

CRISPR-Cas9-Mediated Target Validation

A powerful method to validate the on-target activity of a drug is to use CRISPR-Cas9 to knock out the putative target gene. If the drug's efficacy is dependent on its interaction with the target, cells lacking the target should exhibit resistance to the drug.

A study by Lin et al. in Science Translational Medicine (2019) utilized this approach to investigate the on-target effects of several clinical-stage cancer drugs, including OTS514. Their findings indicated that knocking out PBK (the gene encoding TOPK) did not confer resistance to OTS514 in the cancer cell lines tested. This suggests that the cytotoxic effects of OTS514 in these contexts may be attributable to off-target activities. This critical finding highlights the necessity of rigorous target validation beyond biochemical assays.

Experimental Protocols

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a general method for assessing kinase inhibition using a luminescence-based assay that measures ATP consumption.

Materials:

• Recombinant TOPK/PBK enzyme

• Kinase substrate (e.g., a generic substrate like myelin basic protein or a specific peptide)

• (S)-OTS514 and other test compounds

• ATP

• Kinase assay buffer

• Luminescence-based ATP detection reagent (e.g., Kinase-Glo®)

• White, opaque 96-well or 384-well plates

Procedure:

• Prepare serial dilutions of (S)-OTS514 and control compounds in the kinase assay buffer.

• In the wells of the assay plate, add the kinase, substrate, and diluted compounds. Include wells with no inhibitor (positive control) and no enzyme (negative control).

• Initiate the kinase reaction by adding ATP to all wells.

• Incubate the plate at the optimal temperature and time for the kinase reaction.

• Stop the reaction and measure the remaining ATP by adding the luminescence-based detection reagent according to the manufacturer's instructions.

• Measure the luminescence using a plate reader.

• Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

CRISPR-Cas9-Mediated Gene Knockout for Target Validation

This protocol provides a general workflow for validating drug target engagement using CRISPR-Cas9.

Workflow:

CRISPR-Cas9 target validation workflow.

Signaling Pathways and Experimental Logic

The following diagrams illustrate the hypothesized signaling pathway of TOPK/PBK and the logical framework for interpreting the CRISPR-Cas9 validation experiment.

Hypothesized TOPK/PBK signaling pathway.

Logic of CRISPR-based target validation.

Conclusion

References

• 1. genemedi.net [genemedi.net]
• 2. Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PDZ-binding kinase inhibitor OTS514 suppresses the proliferation of oral squamous carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Selectivity of (S)-OTS514 and Other TOPK Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the off-target effects and selectivity profile of (S)-OTS514, a potent T-LAK cell-originated protein kinase (TOPK) inhibitor. Its performance is compared with its precursor, OTS964, and another TOPK inhibitor, HI-TOPK-032, with a focus on providing supporting experimental data for informed decision-making in research and drug development.

Executive Summary

Potency and Selectivity Profiles

The following tables summarize the available quantitative data on the potency and selectivity of (S)-OTS514, OTS964, and HI-TOPK-032. It is important to note that direct comparative kinome-wide screening data for all three compounds under the same experimental conditions is not publicly available. The data presented is compiled from various studies.

Table 1: On-Target Potency of TOPK Inhibitors

Compound	Target	IC₅₀ (nM)	Reference
(S)-OTS514	TOPK	2.6[1]	MedChemExpress
OTS964	TOPK	28[2][3]	MedChemExpress, Selleck Chemicals
HI-TOPK-032	TOPK	Not explicitly defined in nM, but potent inhibition demonstrated	--INVALID-LINK--

Table 2: Off-Target Selectivity Profile of OTS964

Data from a kinome scan of 412 human kinases at a 1 µM concentration of OTS964, performed by Eurofins.[4][5]

Off-Target Kinase	% Inhibition at 1 µM	IC₅₀ (nM)
CDK11	>90%	10[5]
TYK2	>50%	207[5]
PRK1	>50%	508[5]
CDK9	>50%	538[5]

Table 3: Qualitative Selectivity Profile of HI-TOPK-032

Off-Target Kinase	Effect	Concentration	Reference
ERK1	Little to no effect	Not specified	--INVALID-LINK--
JNK1	Little to no effect	Not specified	--INVALID-LINK--
p38	Little to no effect	Not specified	--INVALID-LINK--
MEK1	40% inhibition	5 µM[6]	MedChemExpress

Experimental Protocols

The data presented in this guide were generated using various kinase screening platforms. Below are detailed methodologies for commonly employed kinase selectivity profiling assays.

KINOMEscan™ Platform (Eurofins)

The KINOMEscan™ platform is a competition binding assay used to quantitatively measure the interactions between a test compound and a large panel of kinases.

Principle: The assay measures the ability of a test compound to compete with an immobilized, active-site directed ligand for binding to the kinase of interest. The amount of kinase captured by the immobilized ligand is measured using a quantitative PCR (qPCR) readout of a DNA tag conjugated to the kinase.

Protocol Overview:

• Kinase and Ligand Preparation: A proprietary, broadly selective kinase inhibitor is immobilized on a solid support. A panel of DNA-tagged human kinases is prepared.

• Competition Assay: The test compound is incubated with the DNA-tagged kinase and the immobilized ligand in a multi-well plate.

• Washing: Unbound kinase and test compound are washed away.

• Elution and Quantification: The bound kinase is eluted, and the amount of the DNA tag is quantified using qPCR.

• Data Analysis: The amount of kinase recovered is compared to a DMSO control to determine the percentage of inhibition. A dissociation constant (Kd) can be calculated from a dose-response curve.

HotSpot™ and ³³PanQinase™ Radiometric Assays (Reaction Biology)

These are activity-based assays that directly measure the catalytic activity of kinases.

Principle: These assays measure the transfer of a radiolabeled phosphate (B84403) from [γ-³³P]ATP to a specific substrate by the kinase.

Protocol Overview:

• Reaction Setup: The test compound, kinase, substrate, and [γ-³³P]ATP are incubated in a reaction buffer.

• Phosphorylation Reaction: The kinase catalyzes the transfer of the ³³P-labeled phosphate to the substrate.

• Separation of Substrate and ATP:

  • HotSpot™: The reaction mixture is spotted onto a filter membrane that captures the phosphorylated substrate, and unincorporated [γ-³³P]ATP is washed away.

  • ³³PanQinase™: The reaction is performed in scintillant-coated plates where the phosphorylated substrate is captured.

• Detection: The amount of radioactivity incorporated into the substrate is measured using a scintillation counter.

• Data Analysis: The kinase activity in the presence of the test compound is compared to a DMSO control to determine the percentage of inhibition.

Signaling Pathways and Experimental Workflows

To visualize the biological context of (S)-OTS514's activity and the experimental approach to its characterization, the following diagrams are provided.

Caption: TOPK Signaling Pathway and Inhibition by (S)-OTS514.

Caption: CDK11 Signaling Pathway and Off-Target Inhibition by OTS964.

Caption: General Workflow for Kinase Selectivity Profiling.

Discussion and Conclusion

The available data indicates that (S)-OTS514 is a highly potent inhibitor of TOPK. Its precursor, OTS964, while also a potent TOPK inhibitor, exhibits significant off-target activity against CDK11 and other kinases. This off-target profile of OTS964 highlights the importance of thorough selectivity screening in drug development.

For HI-TOPK-032, the existing data suggests a favorable selectivity profile against some key kinases, but a comprehensive kinome-wide analysis is necessary for a complete understanding of its off-target effects.

The lack of publicly available, comprehensive kinome-wide selectivity data for (S)-OTS514 is a notable gap. While its high on-target potency is promising, a detailed understanding of its interactions across the kinome is essential for its progression as a therapeutic candidate. Researchers utilizing (S)-OTS514 should consider conducting their own selectivity profiling to fully characterize its off-target landscape.

This guide underscores the critical need for comprehensive and standardized kinase selectivity profiling in the development of targeted therapies. Such data is invaluable for interpreting experimental results, predicting potential toxicities, and ultimately developing safer and more effective drugs.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Probe OTS964 | Chemical Probes Portal [chemicalprobes.org]
• 6. medchemexpress.com [medchemexpress.com]

Cross-validation of (S)-OTS514's anti-tumor activity in different models

A Comparative Guide to the Anti-Tumor Activity of (S)-OTS514

(S)-OTS514, a potent and selective inhibitor of T-LAK cell-originated protein kinase (TOPK), has demonstrated significant anti-tumor activity across a range of preclinical cancer models. This guide provides a comprehensive cross-validation of its efficacy, presenting experimental data in comparison with other TOPK inhibitors and standard-of-care therapies. Detailed experimental protocols and visualizations of the underlying signaling pathways are included to support researchers and drug development professionals.

Mechanism of Action

(S)-OTS514 exerts its anti-cancer effects by targeting TOPK, a serine/threonine kinase overexpressed in numerous cancers and correlated with poor prognosis.[1] Inhibition of TOPK by (S)-OTS514 leads to defects in cytokinesis, ultimately inducing cell cycle arrest and apoptosis in cancer cells.[2][3] This targeted approach has shown promise in various malignancies, including multiple myeloma, lung cancer, ovarian cancer, and kidney cancer.[3][4][5][6]

In Vitro Anti-Tumor Activity

(S)-OTS514 has shown potent growth-inhibitory effects at nanomolar concentrations in a variety of cancer cell lines. The half-maximal inhibitory concentration (IC50) values highlight its efficacy against different cancer types.

Table 1: In Vitro Efficacy of (S)-OTS514 and Comparators in Cancer Cell Lines

Cancer Type	Cell Line	(S)-OTS514 IC50 (nM)	Comparator	Comparator IC50 (nM)
TOPK Inhibition	Cell-free assay	2.6[7]	OTS964	28[4]
Multiple Myeloma	H929	Not explicitly stated, but effective at nanomolar concentrations[8]	Lenalidomide (B1683929)	Not directly compared
U266	Not explicitly stated, but effective at nanomolar concentrations[8]	Lenalidomide	Not directly compared
MM1.S	Not explicitly stated, but effective at nanomolar concentrations[8]	Lenalidomide	Not directly compared
Kidney Cancer	VMRC-RCW	19.9 - 44.1[5]	-	-
Caki-1	19.9 - 44.1[5]	-	-
Caki-2	19.9 - 44.1[5]	-	-
769-P	19.9 - 44.1[5]	-	-
786-O	19.9 - 44.1[5]	-	-
Ovarian Cancer	Various	3.0 - 46[5]	-	-
Lung Cancer (SCLC)	Various	0.4 - 42.6	Doxorubicin	~70,000 (in A549)[9]

Note: Direct comparative IC50 values for (S)-OTS514 and other compounds within the same study are limited. The data presented is compiled from multiple sources and should be interpreted with caution.

In Vivo Anti-Tumor Activity

The anti-tumor efficacy of TOPK inhibitors, including the orally available derivative of OTS514, OTS964, has been validated in mouse xenograft models.

Table 2: In Vivo Efficacy of OTS964 in a Multiple Myeloma Xenograft Model

Treatment Group	Dosage and Administration	Tumor Size Reduction	Reference
OTS964	100 mg/kg, oral, 5 days/week	48% - 81% (compared to control)	[6][10]
Lenalidomide (monotherapy)	Not directly compared in the same study	-

Note: The in vivo study cited used OTS964, a dimethylated derivative of OTS514, for oral administration.

Signaling Pathways Affected by (S)-OTS514

(S)-OTS514-mediated inhibition of TOPK disrupts several critical downstream signaling pathways involved in cancer cell proliferation and survival. The primary mechanism involves the induction of apoptosis and cell cycle arrest.

References

• 1. Growth Rate Analysis and Efficient Experimental Design for Tumor Xenograft Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Highly effective new anti-cancer drug shows few side effects in mice - UChicago Medicine [uchicagomedicine.org]
• 4. selleckchem.com [selleckchem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Potent anti‐myeloma activity of the TOPK inhibitor OTS514 in pre‐clinical models - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Dexamethasone synergizes with lenalidomide to inhibit multiple myeloma tumor growth, but reduces lenalidomide-induced immunomodulation of T and NK cell function - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of (S)-OTS514 and Other Kinase Inhibitors for Cancer Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (S)-OTS514, a potent T-LAK cell-originated protein kinase (TOPK) inhibitor, with other kinase inhibitors targeting TOPK and the related Maternal Embryonic Leucine Zipper Kinase (MELK). This document is intended to serve as a resource for researchers in oncology and drug development, offering a comparative analysis of inhibitor potency, selectivity, and cellular effects, supported by experimental data and detailed protocols.

Introduction to (S)-OTS514 and its Targets

(S)-OTS514 is a highly potent small molecule inhibitor of T-LAK cell-originated protein kinase (TOPK), also known as PDZ-binding kinase (PBK), with a reported IC50 of 2.6 nM.[1][2][3] TOPK is a serine/threonine kinase that is overexpressed in a variety of human cancers and is associated with poor prognosis.[4] It plays a crucial role in mitosis, cell cycle progression, and the maintenance of cancer stem cells.[4] Inhibition of TOPK by (S)-OTS514 has been shown to induce cell cycle arrest and apoptosis in various cancer cell lines, making it a promising therapeutic target.[2][4]

Another kinase of interest in oncology is Maternal Embryonic Leucine Zipper Kinase (MELK). MELK is also a serine/threonine kinase involved in cell cycle regulation, apoptosis, and cancer cell proliferation.[5] Given the partially overlapping functions and the therapeutic interest in both TOPK and MELK, this guide will also draw comparisons with notable MELK inhibitors.

Quantitative Comparison of Kinase Inhibitors

The following tables summarize the in vitro potency of (S)-OTS514 and other selected TOPK and MELK inhibitors against their primary targets and in various cancer cell lines.

Table 1: Biochemical Potency of Selected Kinase Inhibitors

Inhibitor	Primary Target(s)	IC50 (nM)	Key Off-Targets
(S)-OTS514	TOPK	2.6	Not extensively reported
OTS964	TOPK, CDK11	28 (TOPK), 40 (CDK11, Kd)	Src family kinases (some effect)
HI-TOPK-032	TOPK	2000	MEK1 (at ~5 µM), Chk1 (IC50 = 9.6 µM)
OTSSP167	MELK	0.41	Aurora B, BUB1, Haspin, MAP2K7
HTH-01-091 TFA	MELK	10.5	PIM1/2/3, RIPK2, DYRK3, smMLCK, CLK2
NVS-MELK8a	MELK	2	FLT3, Haspin, PDGFRα
MRT199665	MELK, AMPK family	29 (MELK)	Pan-AMPK family inhibitor

Table 2: Cellular Activity of Kinase Inhibitors in Selected Cancer Cell Lines

Inhibitor	Cell Line	Cancer Type	IC50/EC50 (nM)
(S)-OTS514	Kidney Cancer Cell Lines (VMRC-RCW, Caki-1, Caki-2, 769-P, 786-O)	Kidney Cancer	19.9 - 44.1
Ovarian Cancer Cell Lines	Ovarian Cancer	3.0 - 46
OTS964	LU-99	Lung Cancer	7.6
HepG2	Liver Cancer	19
Daudi	Burkitt's Lymphoma	25
A549	Lung Cancer	31
HCT-116	Colon Cancer	33
HT29 (TOPK-negative)	Colon Cancer	290
OTSSP167	Kidney Cancer Cell Lines (VMRC-RCW, Caki-1, Caki-2, 769-P, 786-O)	Kidney Cancer	12.4 - 38.7
HTH-01-091 TFA	Breast Cancer Cell Lines	Breast Cancer	Micromolar range
NVS-MELK8a	Breast Cancer Cell Lines	Breast Cancer	Micromolar range

Signaling Pathways

The following diagrams illustrate the signaling pathways associated with TOPK and MELK, highlighting the points of intervention for their respective inhibitors.

Caption: TOPK Signaling Pathway and Inhibition by (S)-OTS514.

Caption: MELK Signaling Pathway and Points of Inhibition.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and validation of findings.

In Vitro Kinase Assay (ADP-Glo™ Kinase Assay)

This protocol is adapted from the Promega ADP-Glo™ Kinase Assay Technical Manual and is suitable for measuring the activity of TOPK or MELK and the inhibitory potential of compounds like (S)-OTS514.[6][7][8]

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against a purified kinase.

Materials:

• Purified recombinant TOPK or MELK enzyme

• Kinase-specific substrate (e.g., a generic substrate like myelin basic protein or a specific peptide)

• ADP-Glo™ Kinase Assay Kit (Promega), which includes:

  • ADP-Glo™ Reagent

  • Kinase Detection Reagent

  • Ultra Pure ATP

  • ADP

• Test compound ((S)-OTS514 or other inhibitors) dissolved in DMSO

• Kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)

• 384-well white assay plates

• Luminometer

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compound in DMSO. Further dilute in kinase buffer to the desired final concentrations. Include a DMSO-only control.

• Kinase Reaction Setup:

  • Add 2.5 µL of the diluted test compound or vehicle control to the wells of a 384-well plate.

  • Add 2.5 µL of a 2x kinase solution (containing the appropriate concentration of TOPK or MELK enzyme in kinase buffer) to each well.

  • Initiate the reaction by adding 5 µL of a 2x substrate/ATP solution (containing the substrate and ATP at the desired concentrations in kinase buffer) to each well.

• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes).

• Reaction Termination and ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Signal Generation: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated by the kinase reaction into ATP and contains luciferase/luciferin to produce a luminescent signal proportional to the ADP concentration.

• Incubation: Incubate at room temperature for 30-60 minutes.

• Measurement: Read the luminescence of each well using a plate-reading luminometer.

• Data Analysis:

  • Generate a standard curve using known concentrations of ADP and ATP to correlate luminescence with the amount of ADP produced.

  • Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Cell Viability Assay (MTT Assay)

This protocol is a standard method to assess the effect of kinase inhibitors on the metabolic activity of cancer cells, which is an indicator of cell viability.[9][10][11][12]

Objective: To determine the IC50 of a kinase inhibitor on the viability of a cancer cell line.

Materials:

• Cancer cell line of interest (e.g., A549, HCT-116)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well cell culture plates

• Test compound ((S)-OTS514 or other inhibitors)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Prepare serial dilutions of the test compound in complete culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of DMSO as the highest inhibitor concentration).

• Incubation: Incubate the plates for a specified period (e.g., 72 hours) at 37°C and 5% CO2.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix thoroughly by gentle shaking or pipetting.

• Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Subtract the background absorbance (from wells with medium only) from all readings.

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Plot the percentage of viability against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Mouse Xenograft Model

This protocol outlines the general procedure for establishing and evaluating the in vivo efficacy of kinase inhibitors in a mouse xenograft model.[13][14]

Objective: To assess the anti-tumor efficacy of a kinase inhibitor in a preclinical in vivo model.

Materials:

• Immunocompromised mice (e.g., athymic nude or SCID mice), 6-8 weeks old

• Human cancer cell line

• Sterile PBS and serum-free medium

• Matrigel (optional, can improve tumor take rate)

• Test compound ((S)-OTS514 or other inhibitors) formulated for in vivo administration (e.g., in a solution for oral gavage or intravenous injection)

• Vehicle control

• Calipers for tumor measurement

• Anesthesia (e.g., isoflurane)

• Appropriate animal care and euthanasia supplies

Procedure:

• Cell Preparation and Implantation:

  • Harvest cultured cancer cells and resuspend them in sterile, serum-free medium or PBS at a concentration of approximately 1-10 x 10^6 cells per 100 µL. Cells can be mixed with Matrigel (1:1 ratio) to enhance tumor formation.

  • Anesthetize the mice and subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

• Tumor Growth Monitoring:

  • Monitor the mice regularly for tumor formation.

  • Once tumors are palpable, measure their dimensions (length and width) with calipers every 2-3 days.

  • Calculate tumor volume using the formula: Volume = (width)^2 x length / 2.

• Randomization and Treatment:

  • When tumors reach a predetermined average size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

  • Administer the test compound or vehicle control to the respective groups according to the planned dosing schedule (e.g., daily oral gavage for 2-3 weeks).

  • Monitor the body weight of the mice throughout the study as an indicator of toxicity.

• Efficacy Evaluation:

  • Continue to measure tumor volumes and body weights during the treatment period.

  • The primary endpoint is typically tumor growth inhibition (TGI). TGI can be calculated as the percentage difference in the mean tumor volume between the treated and control groups at the end of the study.

• Study Termination and Tissue Collection:

  • At the end of the study (or if tumors reach a maximum allowed size or mice show signs of excessive toxicity), euthanize the mice according to approved animal care protocols.

  • Excise the tumors for further analysis (e.g., weight measurement, histological analysis, or biomarker studies).

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the preclinical evaluation of a kinase inhibitor.

Caption: Preclinical Evaluation Workflow for Kinase Inhibitors.

Conclusion

(S)-OTS514 is a highly potent inhibitor of TOPK with significant anti-cancer activity in preclinical models. When compared to other kinase inhibitors, particularly those targeting MELK, it demonstrates a distinct profile. While direct, comprehensive kinome-wide selectivity data for (S)-OTS514 is not yet widely available, its nanomolar potency against TOPK is a key feature. In contrast, some MELK inhibitors like OTSSP167, while also highly potent, exhibit broader off-target activities. The choice of inhibitor for research or therapeutic development will depend on the specific biological question and the desired balance between potency and selectivity. The experimental protocols and pathway diagrams provided in this guide are intended to support further investigation into the therapeutic potential of (S)-OTS514 and other related kinase inhibitors.

References

• 1. OTS514 is a Highly Potent TOPK Inhibitor with Anti-Myeloma Activity | MedChemExpress [medchemexpress.eu]
• 2. sites.lifesci.ucla.edu [sites.lifesci.ucla.edu]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. MELK—a conserved kinase: functions, signaling, cancer, and controversy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ADP-Glo™ Kinase Assay Protocol [worldwide.promega.com]
• 7. promega.com [promega.com]
• 8. promega.com [promega.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. broadpharm.com [broadpharm.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. protocols.io [protocols.io]
• 13. Methods to study xenografted human cancer in genetically diverse mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Optimal design for informative protocols in xenograft tumor growth inhibition experiments in mice - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Downstream Targets of (S)-OTS514 in Cancer: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

(S)-OTS514 is a potent and selective inhibitor of T-LAK cell-originated protein kinase (TOPK), a serine/threonine kinase overexpressed in a variety of human cancers and correlated with poor prognosis. Inhibition of TOPK by (S)-OTS514 has demonstrated significant anti-tumor activity in preclinical models by inducing cell cycle arrest, apoptosis, and disrupting key pro-survival signaling pathways. This guide provides a comparative overview of (S)-OTS514's performance against other TOPK inhibitors, details experimental protocols for validating its downstream targets, and visualizes its mechanism of action.

Performance Comparison of TOPK Inhibitors

(S)-OTS514 and its derivatives, along with other TOPK inhibitors, have shown varying potencies across different cancer cell lines. The following table summarizes the half-maximal inhibitory concentration (IC50) values, providing a quantitative comparison of their anti-proliferative effects.

Inhibitor	Cancer Type	Cell Line	IC50 (nM)	Reference
(S)-OTS514	Multiple Myeloma	Human Myeloma Cell Lines (unspecified)	Nanomolar concentrations	[1]
Ovarian Cancer	ES-2, SKOV3, etc.	3.0 - 46
Kidney Cancer	VMRC-RCW, Caki-1, Caki-2, 769-P, 786-O	19.9 - 44.1
Small Cell Lung Cancer	SCLC cell lines	0.4 - 42.6	[2]
OTS964	TOPK-positive cancer cells	A549, LU-99, DU4475, MDA-MB-231, T47D, Daudi, UM-UC-3, HCT-116, MKN1, MKN45, HepG2, MIAPaca-2, 22Rv1	7.6 - 73	[3][4][5]
TOPK-negative cancer cells	HT29	290	[3][4][5]
HI-TOPK-032	Colon Cancer	HCT116	~2000 (2 µM)	[6][7]

Downstream Signaling Pathway of (S)-OTS514

(S)-OTS514 exerts its anti-cancer effects by inhibiting TOPK, which in turn modulates a cascade of downstream signaling molecules. The primary mechanism involves the disruption of cytokinesis, leading to apoptosis. Key validated downstream effects include the downregulation of FOXM1 and the inhibition of the AKT, p38 MAPK, and NF-κB signaling pathways.[1][8]

Signaling pathway of (S)-OTS514 in cancer cells.

Experimental Protocols for Target Validation

To validate the downstream effects of (S)-OTS514, a series of in vitro experiments are essential. Below are detailed protocols for key assays.

Cell Viability Assay (MTT Assay)

This assay determines the cytotoxic effect of (S)-OTS514 on cancer cell lines.

Materials:

• Cancer cell lines of interest

• (S)-OTS514 (and other TOPK inhibitors for comparison)

• 96-well plates

• Complete growth medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with serial dilutions of (S)-OTS514 (e.g., 0.1 nM to 10 µM) and a vehicle control (DMSO).

• Incubate for 72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the IC50 value by plotting the percentage of cell viability against the logarithm of the drug concentration.[8]

Western Blot Analysis

This technique is used to detect changes in the protein levels and phosphorylation status of downstream targets of (S)-OTS514.

Materials:

• Cancer cells treated with (S)-OTS514

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-TOPK, anti-p-FOXM1, anti-FOXM1, anti-p-AKT, anti-AKT, anti-p-p38, anti-p38, anti-p-IκBα, anti-IκBα, anti-cleaved PARP, anti-p21, anti-p27, and a loading control like anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Protocol:

• Treat cells with (S)-OTS514 at various concentrations and time points.

• Lyse the cells and determine the protein concentration using the BCA assay.

• Separate 20-40 µg of protein per lane on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL reagent and an imaging system.[9]

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay quantifies the induction of apoptosis by (S)-OTS514.

Materials:

• Cancer cells treated with (S)-OTS514

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and binding buffer)

• Flow cytometer

Protocol:

• Treat cells with (S)-OTS514 for the desired time (e.g., 24-48 hours).

• Harvest both adherent and floating cells and wash them with cold PBS.

• Resuspend the cells in 1X binding buffer.

• Add Annexin V-FITC and PI to the cell suspension and incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within 1 hour.[6][10][11]

  • Annexin V-positive, PI-negative cells are in early apoptosis.

  • Annexin V-positive, PI-positive cells are in late apoptosis or necrosis.

Microarray Analysis

This high-throughput method can be used to identify global changes in gene expression following treatment with (S)-OTS514, providing a broader view of its downstream effects.

Materials:

• Cancer cells treated with (S)-OTS514

• RNA extraction kit

• DNA microarray chips (e.g., Affymetrix, Agilent)

• Labeling and hybridization reagents

• Microarray scanner

• Data analysis software

Protocol:

• Treat cells with (S)-OTS514 or a vehicle control.

• Extract total RNA from the cells and assess its quality and quantity.

• Synthesize and label cDNA or cRNA from the extracted RNA.

• Hybridize the labeled targets to the microarray chip.

• Wash the chip to remove unbound targets.

• Scan the microarray to detect the hybridization signals.

• Analyze the raw data, including background correction, normalization, and identification of differentially expressed genes. Gene Set Enrichment Analysis (GSEA) can be used to identify affected pathways.[12]

Experimental Workflow Diagram

The following diagram illustrates the logical flow of experiments to validate the downstream targets of (S)-OTS514.

Workflow for validating (S)-OTS514 downstream targets.

References

• 1. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antibody validation for Western blot: By the user, for the user - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ccrod.cancer.gov [ccrod.cancer.gov]
• 4. researchgate.net [researchgate.net]
• 5. An order-to-disorder structural switch activates the FoxM1 transcription factor | eLife [elifesciences.org]
• 6. [PDF] Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. | Semantic Scholar [semanticscholar.org]
• 7. benchchem.com [benchchem.com]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. Targetable vulnerability of deregulated FOXM1/PLK1 signaling axis in diffuse large B cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 12. The cell-penetrating FOXM1 N-terminus (M1-138) demonstrates potent inhibitory effects on cancer cells by targeting FOXM1 and FOXM1-interacting factor SMAD3 - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of (S)-OTS514 and its Racemic Mixture: Unraveling Stereospecificity in TOPK Inhibition

For researchers, scientists, and drug development professionals, understanding the stereochemical nuances of a drug candidate is paramount. This guide provides a comparative overview of the T-LAK cell-originated protein kinase (TOPK) inhibitor (S)-OTS514 and its racemic counterpart. While direct comparative data between the enantiomer and the racemate is not extensively available in public literature, this guide synthesizes the existing information to offer insights into their potential differences and the significance of stereochemistry in TOPK inhibition.

OTS514 is a potent small molecule inhibitor of TOPK, a serine/threonine kinase implicated in the proliferation and survival of various cancer cells. The commercially available and most frequently cited form of OTS514 exhibits a half-maximal inhibitory concentration (IC50) of 2.6 nM against TOPK.[1][2][3][4][5] Intriguingly, chemical suppliers often list the chemical name for this potent OTS514 as (R)-9-(4-(1-Aminopropan-2-yl)phenyl)-8-hydroxy-6-methylthieno[2,3-c]quinolin-4(5H)-one, indicating that the highly active compound is the (R)-enantiomer.[2] (S)-OTS514 is consistently identified as the corresponding S-enantiomer.[4]

A direct quantitative comparison of the inhibitory activity of (S)-OTS514 and the racemic mixture of OTS514 against TOPK is not readily found in published studies or product datasheets. However, the pronounced potency attributed to the (R)-enantiomer strongly suggests that the majority of the inhibitory activity in a racemic mixture would be contributed by the (R)-form. This is a common phenomenon in pharmacology where one enantiomer (the eutomer) is significantly more active than the other (the distomer).[6]

Unraveling the TOPK Signaling Pathway

OTS514 exerts its anti-cancer effects by inhibiting TOPK, which plays a crucial role in several signaling pathways that promote cell proliferation and survival. The diagram below illustrates the central role of TOPK and the downstream effects of its inhibition.

Figure 1. Simplified signaling pathway of TOPK and its inhibition by OTS514.

Experimental Methodologies

To facilitate further research and comparative studies, this section outlines a typical experimental protocol for assessing the inhibitory activity of compounds like OTS514 against TOPK.

In Vitro Kinase Inhibition Assay

A common method to determine the IC50 value of a kinase inhibitor is a cell-free in vitro kinase assay.

Objective: To quantify the concentration at which a compound inhibits 50% of the kinase activity.

Materials:

• Recombinant human TOPK enzyme

• Kinase substrate (e.g., a generic substrate like myelin basic protein or a specific peptide substrate)

• ATP (Adenosine triphosphate), often radiolabeled (e.g., [γ-³²P]ATP)

• Test compounds ((S)-OTS514, racemic OTS514, and (R)-OTS514) at various concentrations

• Assay buffer (containing MgCl₂, DTT, etc.)

• Phosphocellulose paper or other means to capture the phosphorylated substrate

• Scintillation counter

Workflow:

Figure 2. A typical workflow for an in vitro kinase inhibition assay.

Conclusion and Future Directions

The available evidence strongly suggests that the potent TOPK inhibitory activity of the compound known as OTS514 resides primarily in its (R)-enantiomer. While direct experimental data comparing the (S)-enantiomer and the racemic mixture is currently lacking in the public domain, it is reasonable to hypothesize that the racemic mixture would exhibit an IC50 value approximately twice that of the pure, active (R)-enantiomer, assuming the (S)-enantiomer is inactive.

To definitively elucidate the structure-activity relationship of OTS514's stereoisomers, further research is warranted. Specifically, studies that directly compare the in vitro and in vivo efficacy of the purified (S)- and (R)-enantiomers alongside the racemic mixture would be invaluable. Such studies would not only confirm the stereospecificity of TOPK inhibition by this chemical scaffold but also provide a clearer rationale for the development of a single enantiomer as a therapeutic agent, potentially offering a more favorable efficacy and safety profile. Researchers in the field are encouraged to pursue these comparative investigations to advance our understanding of this promising class of anti-cancer compounds.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. axonmedchem.com [axonmedchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. OTS514 is a Highly Potent TOPK Inhibitor with Anti-Myeloma Activity | MedChemExpress [medchemexpress.eu]
• 6. Structure-activity relationship for enantiomers of potent inhibitors of B. anthracis dihydrofolate reductase - PMC [pmc.ncbi.nlm.nih.gov]

Independent Validation of (S)-OTS514: A Comparative Analysis of a Potent TOPK Inhibitor

(S)-OTS514, a potent and selective inhibitor of T-LAK cell-originated protein kinase (TOPK), has demonstrated significant anti-tumor activity across a range of preclinical cancer models. This guide provides an objective comparison of published research findings on (S)-OTS514, focusing on independent validation of its efficacy and mechanism of action. The information is intended for researchers, scientists, and drug development professionals.

Summary of Preclinical Efficacy

(S)-OTS514 exerts its anti-cancer effects by inducing cell cycle arrest and apoptosis in cancer cells that exhibit high expression of TOPK.[1][2][3] The inhibitor has shown potent activity in various cancer types, including multiple myeloma, lung cancer, ovarian cancer, kidney cancer, and oral squamous cell carcinoma.[1][2][4][5]

In Vitro Potency

Biochemical assays have established (S)-OTS514 as a highly potent TOPK inhibitor with a median inhibitory concentration (IC50) of 2.6 nM.[3][6] The growth-inhibitory effects have been validated across numerous cancer cell lines, with IC50 values typically in the nanomolar range.

Cancer Type	Cell Lines	IC50 Range (nM)	Reference
Kidney Cancer	VMRC-RCW, Caki-1, Caki-2, 769-P, 786-O	19.9 - 44.1	[1]
Ovarian Cancer	Not specified	3.0 - 46	[1]
Multiple Myeloma	Human Myeloma Cell Lines (HMCL)	Nanomolar concentrations	[2]
Small Cell Lung Cancer	SCLC cell lines	0.4 - 42.6	[5]

In Vivo Efficacy

Studies using mouse xenograft models have demonstrated the in vivo anti-tumor activity of OTS514 and its analog, OTS964. Oral administration of these compounds has led to significant tumor regression and prolonged survival in models of lung cancer and multiple myeloma.[1][2][7]

Cancer Model	Compound	Dosing Regimen	Tumor Growth Inhibition	Reference
Human Lung Cancer (LU-99) Xenograft	OTS964 (oral)	100 mg/kg, daily for 2 weeks	Complete tumor regression in all 6 mice	[7]
Multiple Myeloma Xenograft	OTS964 (oral)	100 mg/kg, 5 days per week	48% - 81% reduction in tumor size	[2][6]
Ovarian Cancer (ES-2) Xenograft	OTS514 (oral)	Not specified	Significantly elongated overall survival	[1]
Oral Squamous Cell Carcinoma (HSC-2) Xenograft	OTS514 (intraperitoneal)	10 mg/kg, every 2 days	Significantly suppressed tumor growth	[8]

Mechanism of Action: TOPK Inhibition and Downstream Signaling

(S)-OTS514 functions by inhibiting the kinase activity of TOPK (also known as PBK), a protein kinase overexpressed in a variety of cancers and correlated with poor prognosis.[2][7] Inhibition of TOPK disrupts several critical cellular processes, leading to cancer cell death.

Caption: OTS514 inhibits TOPK, leading to downstream effects on key signaling pathways and ultimately resulting in cell cycle arrest and apoptosis.

Key validated downstream effects of TOPK inhibition by (S)-OTS514 include:

• Induction of Cell Cycle Arrest and Apoptosis: OTS514 has been shown to induce cell cycle arrest and trigger programmed cell death in various cancer cell lines.[2][3]

• Disruption of Pro-Survival Signaling: The inhibitor disrupts multiple pro-survival kinase cascades, including the AKT, p38 MAPK, and NF-κB signaling pathways.[2][6]

• Inhibition of FOXM1: Treatment with OTS514 leads to the suppression of forkhead box protein M1 (FOXM1) activity, a key transcription factor involved in cell proliferation.[5]

• Downregulation of E2F Target Genes: In oral squamous carcinoma cells, OTS514 was found to suppress the expression of E2F target genes, which are critical for cell cycle progression.[4]

• Mediation of p53 Signaling: The apoptotic effects of OTS514 in oral squamous cell carcinoma are also mediated through the p53 signaling pathway.[4]

Comparative Analysis and Potential Advantages

While direct head-to-head comparative studies with other TOPK inhibitors are limited in the public domain, the preclinical data for (S)-OTS514 suggests a favorable profile.

Combination Therapy

Research has indicated that (S)-OTS514 can act synergistically with other anti-cancer agents. For instance, combination treatment with lenalidomide (B1683929) in multiple myeloma cell lines produced synergistic effects, providing a rationale for evaluating TOPK inhibition in existing treatment regimens.[2]

Independence from p53 Status

The anti-myeloma effects of OTS514 have been observed to be independent of the p53 mutation or deletion status of the cancer cells, suggesting a broader applicability for this therapeutic approach.[2][6]

Experimental Protocols

Detailed experimental methodologies are crucial for the independent validation and replication of research findings. Below are summaries of key experimental protocols used in the evaluation of (S)-OTS514.

Cell Viability and Growth Inhibition Assays

• Method: Cancer cell lines are seeded in 96-well plates and treated with increasing concentrations of (S)-OTS514 for a specified period (e.g., 72 hours). Cell viability is then assessed using assays such as the MTT assay, which measures mitochondrial metabolic activity.

• Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated by fitting the dose-response data to a sigmoidal curve.

Caption: Workflow for determining the in vitro efficacy of OTS514 using a cell viability assay.

In Vivo Xenograft Studies

• Animal Model: Immunodeficient mice (e.g., nude or SCID mice) are typically used.

• Tumor Implantation: Human cancer cells are subcutaneously or intraperitoneally injected into the mice.

• Treatment: Once tumors reach a palpable size, mice are randomized into control (vehicle) and treatment groups. (S)-OTS514 or its analogs are administered orally or via injection according to a specified dosing schedule.

• Monitoring: Tumor volume and mouse body weight are measured regularly.

• Endpoint: The study may be terminated when tumors in the control group reach a certain size, or survival is monitored. Tumor tissue may be collected for further analysis (e.g., Western blot).

Apoptosis and Cell Cycle Analysis

• Method: Flow cytometry is a common method to analyze apoptosis and cell cycle distribution.

  • Apoptosis: Cells are treated with (S)-OTS514 and then stained with Annexin V and propidium (B1200493) iodide (PI) to differentiate between viable, early apoptotic, and late apoptotic/necrotic cells.

  • Cell Cycle: Cells are fixed, permeabilized, and stained with a DNA-intercalating dye (e.g., PI). The DNA content is then analyzed to determine the percentage of cells in each phase of the cell cycle (G1, S, G2/M).

Safety and Toxicology

Initial studies with (S)-OTS514 and OTS964 indicated potential hematopoietic toxicity, including a reduction in red and white blood cells, alongside an increase in platelets.[1] However, a liposomal formulation of OTS964 was shown to be as effective in vivo with fewer side effects, suggesting that drug delivery methods can mitigate toxicity.[7]

Conclusion

Independent research has consistently validated the potent anti-tumor activity of (S)-OTS514 across a variety of preclinical cancer models. Its mechanism of action, centered on the inhibition of the TOPK signaling pathway, offers a promising therapeutic strategy, particularly for cancers with high TOPK expression. The ability to combine (S)-OTS514 with other agents and its efficacy irrespective of p53 status are significant advantages. Further clinical investigation is warranted to fully assess the therapeutic potential and safety profile of this compound in human patients. As of the latest available information, clinical trials for OTS514 or its direct analogs were not prominently found in public databases, though the preclinical data strongly supports progression into clinical development.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. PDZ-binding kinase inhibitor OTS514 suppresses the proliferation of oral squamous carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. OTS514 | TOPK | Apoptosis | TargetMol [targetmol.com]
• 6. OTS514 is a Highly Potent TOPK Inhibitor with Anti-Myeloma Activity | MedChemExpress [medchemexpress.eu]
• 7. Highly effective new anti-cancer drug shows few side effects in mice - UChicago Medicine [uchicagomedicine.org]
• 8. researchgate.net [researchgate.net]

Assessing the Reproducibility of Preclinical Experiments with the TOPK Inhibitor (S)-OTS514: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the preclinical experimental data available for (S)-OTS514, a potent inhibitor of T-LAK cell-originated protein kinase (TOPK). The objective is to assess the reproducibility of key findings and compare its performance with its orally available derivative, OTS964, and an alternative TOPK inhibitor, HI-TOPK-032. This document summarizes quantitative data from various studies, presents detailed experimental protocols to aid in the replication of findings, and visualizes key cellular pathways and workflows.

Executive Summary

(S)-OTS514 is a selective and potent small molecule inhibitor of TOPK, a serine/threonine kinase overexpressed in a variety of human cancers and associated with poor prognosis.[1][2] Preclinical studies have consistently demonstrated that (S)-OTS514 and its derivative OTS964 can induce cell cycle arrest, apoptosis, and suppress tumor growth in a range of cancer cell lines and xenograft models.[3][4][5] The primary mechanism of action involves the inhibition of TOPK's kinase activity, which disrupts downstream signaling pathways crucial for mitosis and cell survival, including the AKT, p38 MAPK, and NF-κB pathways.[3] An alternative TOPK inhibitor, HI-TOPK-032, has also been developed and shows similar anti-cancer properties by targeting the same kinase.[6] This guide aims to provide a framework for evaluating the consistency of these findings by presenting available data and methodologies.

Data Presentation: In Vitro and In Vivo Efficacy

To facilitate a clear comparison of the efficacy of (S)-OTS514 and its alternatives, the following tables summarize key quantitative data from preclinical studies.

Table 1: In Vitro Cytotoxicity of TOPK Inhibitors in Various Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 (nM)	Reference
(S)-OTS514	Multiple Myeloma Cell Lines	Multiple Myeloma	Varies by cell line	[3]
Kidney Cancer Cell Lines	Kidney Cancer	19.9 - 44.1	[7]
Ovarian Cancer Cell Lines	Ovarian Cancer	3.0 - 46	[7]
Small Cell Lung Cancer Lines	Small Cell Lung Cancer	0.4 - 42.6	[8]
OTS964	LU-99	Lung Cancer	7.6	OncoTherapy Science
A549	Lung Cancer	31	OncoTherapy Science
T47D	Breast Cancer	72	OncoTherapy Science
HI-TOPK-032	HCT-116	Colon Cancer	Not explicitly stated	[9]

Table 2: In Vivo Efficacy of TOPK Inhibitors in Xenograft Models

Compound	Cancer Type	Mouse Model	Dosing Regimen	Tumor Growth Inhibition/Regression	Reference
OTS964	Lung Cancer (LU-99)	NOD/SCID	100 mg/kg, oral, 5 days/week	48% - 81% reduction in tumor size	[3]
Lung Cancer (LU-99)	Not specified	Not specified	Complete regression in 5 of 6 mice	[10]
HI-TOPK-032	Colon Cancer (HCT-116)	Athymic Nude	1 or 10 mg/kg, 3 times/week for 25 days	>60% inhibition	[9]
(S)-OTS514	Oral Squamous Carcinoma (HSC-2)	Immunodeficient	Not specified	Suppressed tumor growth	[4]

Experimental Protocols

To ensure the reproducibility of the cited experiments, detailed methodologies are provided below. These protocols are based on commonly used techniques in the field and information gathered from the materials and methods sections of relevant publications.

Cell Viability (MTT) Assay

• Cell Seeding: Plate cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of (S)-OTS514, OTS964, or HI-TOPK-032 for 48-72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

Apoptosis Analysis by Flow Cytometry

• Cell Treatment: Seed cells in 6-well plates and treat with the desired concentration of the TOPK inhibitor for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Annexin V and Propidium Iodide (PI) Staining: Resuspend cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Unstained, single-stained (Annexin V-FITC only and PI only) controls are essential for proper compensation and gating.

• Data Interpretation: Quantify the percentage of cells in early apoptosis (Annexin V-positive, PI-negative), late apoptosis/necrosis (Annexin V-positive, PI-positive), and live (Annexin V-negative, PI-negative).

Western Blot Analysis

• Protein Extraction: Treat cells with the TOPK inhibitor for the desired time, then lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Protein Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies (e.g., anti-TOPK, anti-phospho-p38, anti-cleaved PARP, anti-β-actin) overnight at 4°C.

• Secondary Antibody Incubation and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Mouse Xenograft Studies

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 1 x 10^6 cells in PBS or Matrigel) into the flank of immunocompromised mice (e.g., NOD/SCID or athymic nude mice).

• Tumor Growth and Treatment Initiation: Allow tumors to reach a palpable size (e.g., 100-150 mm³). Randomize mice into treatment and control groups.

• Drug Administration: Administer the TOPK inhibitor (e.g., OTS964 orally or (S)-OTS514 intraperitoneally) and vehicle control according to the specified dosing schedule and duration.

• Tumor Measurement and Body Weight Monitoring: Measure tumor volume with calipers regularly and monitor the body weight of the mice as an indicator of toxicity.

• Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry).

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathway affected by (S)-OTS514 and a typical experimental workflow for its evaluation.

Caption: TOPK signaling pathway and the inhibitory action of (S)-OTS514.

Caption: A typical preclinical experimental workflow for evaluating TOPK inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. T-LAK cell-originated protein kinase (TOPK): an emerging target for cancer-specific therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PDZ-binding kinase inhibitor OTS514 suppresses the proliferation of oral squamous carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. TOPK inhibitor induces complete tumor regression in xenograft models of human cancer through inhibition of cytokinesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel TOPK inhibitor HI-TOPK-032 effectively suppresses colon cancer growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. OTS514 | TOPK | Apoptosis | TargetMol [targetmol.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Highly effective new anti-cancer drug shows few side effects in mice - UChicago Medicine [uchicagomedicine.org]

Comparative analysis of the apoptotic pathways induced by different TOPK inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the apoptotic pathways induced by three prominent T-LAK cell-originated protein kinase (TOPK) inhibitors: OTS514, HI-TOPK-032, and OTS964. This document summarizes their performance based on available experimental data, details the methodologies for key experiments, and visualizes the distinct signaling cascades activated by each inhibitor.

Comparative Performance of TOPK Inhibitors in Inducing Apoptosis

The following table summarizes the quantitative data on the efficacy of OTS514, HI-TOPK-032, and OTS964 in inhibiting TOPK activity and inducing apoptosis in various cancer cell lines. It is important to note that the data are compiled from different studies and direct comparisons should be made with caution due to variations in experimental conditions.

Inhibitor	Target	IC50 (Kinase Inhibition)	Cell Line	Apoptotic Effect	Key Apoptotic Markers
OTS514	TOPK	2.6 nM[1][2]	Human Myeloma Cell Lines (HMCLs)	Induces apoptosis at nanomolar concentrations[3][4]	↑ Cleaved PARP, ↑ FOXO3, Disruption of AKT, p38 MAPK, and NF-κB signaling[3][4]
Ovarian Cancer Cell Lines	Growth inhibition with IC50 values of 3.0 to 46 nM[2]	Not specified
Kidney Cancer Cell Lines	Growth inhibition with IC50 values of 19.9 to 44.1 nM[2]	Not specified
HI-TOPK-032	TOPK	Not specified	Colon Cancer (HCT-116)	Dose-dependently increases DNA fragmentation[5]	↑ p53, ↑ Cleaved Caspase-7, ↑ Cleaved PARP, ↓ p-ERK, ↓ p-RSK[6]
Adrenocortical Carcinoma (ACC)	Dose-dependent apoptosis at ≥ 1 µM[7]	↑ Cleaved Caspase-3, ↑ Cleaved PARP, ↑ p-JNK[7]
OTS964	TOPK, CDK11	28 nM (TOPK)[6][8]	Lung Cancer (LU-99)	Increased cell death at 10 nM[9]	Induces cytokinesis defects followed by apoptosis[8]
Various Cancer Cell Lines	Growth inhibition with IC50 values ranging from 7.6 nM to 73 nM[8]	Not specified

Apoptotic Signaling Pathways

The following diagrams illustrate the apoptotic signaling pathways induced by each TOPK inhibitor, based on current research findings.

OTS514-Induced Apoptotic Pathway

Caption: OTS514 inhibits TOPK, leading to the disruption of pro-survival pathways and activation of pro-apoptotic factors.

HI-TOPK-032-Induced Apoptotic Pathway

Caption: HI-TOPK-032 induces apoptosis through p53 activation and inhibition of the pro-survival ERK-RSK pathway.

OTS964-Induced Apoptotic Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. TOPK-Inhibitor | OncoTherapy Science, Inc. [oncotherapy.co.jp]
• 3. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Potent anti‐myeloma activity of the TOPK inhibitor OTS514 in pre‐clinical models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. selleckchem.com [selleckchem.com]
• 7. selleckchem.com [selleckchem.com]
• 8. juniperpublishers.com [juniperpublishers.com]
• 9. TOPK inhibitor induces complete tumor regression in xenograft models of human cancer through inhibition of cytokinesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Therapeutic Index of (S)-OTS514 Compared to Standard Cancer Treatments

A Comparative Guide for Researchers and Drug Development Professionals

The landscape of oncology is continually evolving, with a persistent demand for novel therapeutic agents that offer improved efficacy and a wider therapeutic window. (S)-OTS514, a potent inhibitor of T-LAK cell-originated protein kinase (TOPK), has emerged as a promising candidate in preclinical studies. This guide provides a comparative evaluation of the therapeutic index of (S)-OTS514 against standard-of-care chemotherapeutic agents for relevant cancer indications, supported by available preclinical data.

Executive Summary

(S)-OTS514 demonstrates high potency in inhibiting cancer cell growth in vitro, with IC50 values in the low nanomolar range across various cancer cell lines. In vivo studies have shown its efficacy in reducing tumor growth in xenograft models of lung cancer. However, a complete dataset for a precise therapeutic index (TI) calculation for (S)-OTS514 is not publicly available. Preclinical investigations have highlighted dose-limiting hematopoietic toxicity. In contrast, standard chemotherapies such as cisplatin, etoposide, doxorubicin, and paclitaxel (B517696) have well-documented, albeit narrow, therapeutic indices, with toxicity often overlapping with efficacious doses. This guide compiles the available data to offer a comparative perspective and outlines the experimental methodologies for such evaluations.

Data Presentation: Comparative Therapeutic Index Data

The therapeutic index is a quantitative measure of a drug's safety, typically defined as the ratio of the dose that produces toxicity to the dose that produces a clinically desired or effective response. In preclinical studies, this is often calculated as the ratio of the median lethal dose (LD50) to the median effective dose (ED50). Due to the limited availability of direct LD50 and ED50 data for (S)-OTS514 in perfectly matched preclinical models, this table includes a mix of LD50, maximum tolerated dose (MTD), and effective dose (ED) data to provide a comparative overview. The data presented below are collated from various preclinical studies in mice and should be interpreted with caution due to variations in experimental design.

Drug	Cancer Model	Toxicity Metric (Route)	Value (mg/kg)	Efficacy Metric (Route)	Value (mg/kg)	Estimated Therapeutic Index (Toxicity/Efficacy)
(S)-OTS514	Lung Cancer (A549 Xenograft)	Severe Hematopoietic Toxicity Observed	5	Tumor Growth Inhibition (~65%) (IV)	5	~1
OTS964 (related TOPK inhibitor)	Lung Cancer (LU-99 Xenograft)	Well-tolerated (oral)	100	Complete Tumor Regression (oral)	100	~1
Cisplatin	Generic	LD50 (IV)	~13	-	-	-
Etoposide	Generic	LD50 (IP)	108[1]	-	-	-
Doxorubicin	Generic	LD50 (IV)	17[2]	-	-	-
Paclitaxel (Taxol)	Generic	LD50 (IV)	31.3 - 34.8[3][4]	-	-	-

Note: The therapeutic index for (S)-OTS514 and OTS964 is an estimation based on the dose that showed significant efficacy also being the dose at which toxicity was observed or the maximum dose tested that was well-tolerated. This is not a formal TI calculation based on LD50 and ED50 values.

Signaling Pathway of (S)-OTS514

(S)-OTS514 is a potent and selective inhibitor of TOPK, a serine/threonine kinase that is overexpressed in a variety of human cancers and is associated with poor prognosis. TOPK plays a crucial role in several cellular processes that are hallmarks of cancer, including proliferation, apoptosis, and inflammation. Inhibition of TOPK by (S)-OTS514 disrupts downstream signaling pathways that promote cancer cell survival and proliferation.

Caption: Inhibition of TOPK by (S)-OTS514 blocks multiple downstream pro-cancerous signaling pathways.

Experimental Protocols

Determination of In Vivo Therapeutic Index

The therapeutic index is determined by comparing the dose of a drug that causes toxicity to the dose that provides a therapeutic benefit. The following outlines a general protocol for determining the therapeutic index of an anti-cancer agent in a preclinical setting.

1. Maximum Tolerated Dose (MTD) or Lethal Dose 50 (LD50) Determination:

• Objective: To determine the highest dose of the drug that can be administered without causing unacceptable toxicity (MTD) or the dose that is lethal to 50% of the animal population (LD50).

• Methodology (Following OECD Guidelines for Acute Oral Toxicity, e.g., Guideline 425):

  • Healthy, non-tumor-bearing mice (typically of a specific strain, e.g., BALB/c or C57BL/6) are used.

  • Animals are divided into groups and administered single escalating doses of the drug via the intended clinical route (e.g., intravenous, oral).

  • A control group receives the vehicle alone.

  • Animals are observed for a set period (e.g., 14 days) for signs of toxicity, including changes in body weight, behavior, and mortality.

  • The LD50 is calculated using statistical methods (e.g., probit analysis). For MTD, the highest dose that does not cause significant morbidity (e.g., >20% body weight loss) or mortality is determined.

2. Effective Dose 50 (ED50) Determination in a Xenograft Model:

• Objective: To determine the dose of the drug that produces a 50% reduction in tumor growth.

• Methodology:

  • Immunocompromised mice (e.g., nude or SCID mice) are implanted with human cancer cells (e.g., A549 for lung cancer, MDA-MB-231 for triple-negative breast cancer) to establish xenograft tumors.

  • Once tumors reach a palpable size (e.g., 100-200 mm³), mice are randomized into treatment and control groups.

  • Different groups of mice are treated with a range of doses of the drug.

  • Tumor volume is measured regularly (e.g., twice a week) using calipers.

  • The ED50 is the dose at which a 50% inhibition of tumor growth is observed compared to the control group at the end of the study.

3. Therapeutic Index Calculation:

• Formula: Therapeutic Index (TI) = LD50 / ED50 or MTD / ED50

The following diagram illustrates the general workflow for these experimental protocols.

Caption: A generalized workflow for determining the therapeutic index of a novel anti-cancer agent.

Conclusion

The available preclinical data suggests that (S)-OTS514 is a highly potent anti-cancer agent. However, a comprehensive evaluation of its therapeutic index is hampered by the lack of publicly available, directly comparable LD50 and ED50 data. The observation of hematopoietic toxicity at effective doses in some models suggests a potentially narrow therapeutic window, a characteristic shared by many conventional chemotherapies. The related compound, OTS964, has shown a more favorable tolerability profile in preclinical studies, indicating that formulation and structural modifications may be key to improving the therapeutic index of TOPK inhibitors. Further rigorous preclinical toxicology and efficacy studies are warranted to definitively establish the therapeutic index of (S)-OTS514 and its potential as a viable clinical candidate compared to existing standard treatments.

References

• 1. researchgate.net [researchgate.net]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. Optimal design for informative protocols in xenograft tumor growth inhibition experiments in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. oecd.org [oecd.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of (S)-OTS514: A Procedural Guide

For researchers and drug development professionals, the proper handling and disposal of potent investigational compounds like (S)-OTS514 are critical for ensuring laboratory safety and environmental protection. As a highly potent inhibitor of T-LAK cell-originated protein kinase (TOPK), (S)-OTS514 necessitates rigorous disposal protocols.[1][2] This guide provides essential, step-by-step procedures for the safe disposal of (S)-OTS514, aligning with best practices for managing cytotoxic and biologically active research compounds.

While (S)-OTS514 may be shipped as a non-hazardous chemical for transportation purposes, its potent biological effects require that it be treated as hazardous waste in a laboratory setting.[3][4] Adherence to institutional and local environmental health and safety (EHS) guidelines is mandatory.

Key Compound Information

A summary of the essential data for (S)-OTS514 is presented below. This information is crucial for risk assessment and the implementation of appropriate safety measures during handling and disposal.

Identifier	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Key Inhibitory Values	Solubility
(S)-OTS514	1338541-25-5	C₂₁H₂₀N₂O₂S	364.5	IC₅₀ = 2.6 nM for TOPK	Soluble in DMSO

(Data sourced from multiple chemical suppliers)[1][2][5]

Experimental Protocols: Disposal Procedures

The following protocols outline the necessary steps for the safe disposal of (S)-OTS514 in various forms. These procedures are designed to minimize exposure and ensure compliance with safety standards.

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure that the appropriate personal protective equipment is worn. This is the first line of defense against accidental exposure.

• Hand Protection: Wear double-layered, chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Use safety glasses with side shields or chemical splash goggles.

• Body Protection: A fully buttoned lab coat is required. For handling larger quantities or in situations with a risk of splashing, consider a disposable gown.

• Respiratory Protection: When handling the solid compound outside of a certified chemical fume hood, a respirator may be necessary. Consult your institution's EHS for specific guidance.

Disposal of Bulk (Solid) (S)-OTS514

Unused or expired solid (S)-OTS514 must be disposed of as hazardous chemical waste.

• Containerization: Ensure the compound is in its original, sealed container or a securely sealed, compatible secondary container.

• Labeling: Affix a hazardous waste label to the container. The label must include the full chemical name, "(S)-OTS514," the CAS number (1338541-25-5), and an indication of its potent biological activity (e.g., "Potent Kinase Inhibitor," "Cytotoxic").

• Storage: Store the labeled container in a designated hazardous waste accumulation area, segregated from incompatible materials.

• Pickup: Arrange for disposal through your institution's EHS department.

Disposal of Dilute Solutions and Liquid Waste

Solutions containing (S)-OTS514 (e.g., in DMSO) must be treated as hazardous liquid waste.

• Collection: Collect all liquid waste containing (S)-OTS514 in a dedicated, leak-proof, and clearly labeled hazardous waste container. Do not mix with other waste streams unless explicitly permitted by your EHS department.

• Labeling: Label the container with "Hazardous Waste," the full chemical name, the solvent (e.g., "DMSO"), and the estimated concentration of (S)-OTS514.

• Storage and Disposal: Store the container in the designated hazardous waste accumulation area and arrange for pickup through your EHS department. Under no circumstances should this waste be poured down the drain.

Disposal of Contaminated Labware and Materials

All disposable items that have come into contact with (S)-OTS514 are considered contaminated and must be disposed of as hazardous solid waste. This includes, but is not limited to:

• Gloves

• Pipette tips

• Tubes

• Vials

• Bench paper

• Wipes used for cleaning spills

• Segregation: At the point of use, immediately place all contaminated solid waste into a designated, clearly labeled hazardous waste container. This container should be lined with a durable plastic bag.

• Labeling: The container must be labeled as "Hazardous Waste" or "Cytotoxic Waste" and include the name of the compound.

• Disposal: When the container is full, seal the bag and the container, and arrange for disposal through your institution's EHS department.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper segregation and disposal of waste generated during research involving (S)-OTS514.

Caption: Disposal workflow for (S)-OTS514 waste streams.

By implementing these procedures, laboratories can effectively manage the risks associated with (S)-OTS514, ensuring a safe working environment and responsible disposal of this potent research compound. Always prioritize consulting your institution's specific safety and disposal protocols.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medkoo.com [medkoo.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. caymanchem.com [caymanchem.com]